Technical Documentation Center

2-chloro-1-(9H-xanthen-9-yl)ethan-1-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one
  • CAS: 2097896-96-1

Core Science & Biosynthesis

Exploratory

chemical structure and properties of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one

Chemical Entity & Synthetic Utility Guide Executive Summary & Compound Identity 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (often referred to in synthetic schemes as 9-(chloroacetyl)xanthene) is a specialized electrophilic...

Author: BenchChem Technical Support Team. Date: March 2026

Chemical Entity & Synthetic Utility Guide

Executive Summary & Compound Identity

2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (often referred to in synthetic schemes as 9-(chloroacetyl)xanthene) is a specialized electrophilic intermediate derived from the tricyclic xanthene core.[1] Unlike the fully oxidized xanthone (9-oxoxanthene), this compound retains the


 hybridized carbon at the 9-position, functionalized with a reactive 

-chloroketone moiety.

This structural arrangement confers dual reactivity: the alkylating potential of the chloromethyl group and the steric bulk/lipophilicity of the xanthene trcycle. It serves as a critical scaffold in the development of anticholinergic agents (analogous to propantheline), antiproliferative compounds, and fluorescent probes.

Physicochemical Profile
PropertyData / PredictionConfidence
IUPAC Name 2-chloro-1-(9H-xanthen-9-yl)ethan-1-oneHigh
Molecular Formula

High
Molecular Weight 258.70 g/mol High
Appearance Pale yellow to off-white crystalline solidHigh
Predicted LogP 3.8 – 4.2 (Highly Lipophilic)Med
Solubility Soluble in DCM, DMSO, THF; Insoluble in WaterHigh
Reactivity Class

-Haloketone (Alkylating Agent), Lachrymator
High

Synthetic Methodology

The synthesis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one requires precise regiocontrol to attach the acyl chain at the 9-position rather than the aromatic rings.[1] Direct Friedel-Crafts acylation of xanthene often yields mixtures of ring-substituted isomers.

Therefore, the Acid Chloride Activation Route (via Xanthene-9-carboxylic acid) is the authoritative protocol for high-purity synthesis.[1]

Protocol: Diazomethane-Mediated Homologation

This method utilizes a modified Nierenstein/Arndt-Eistert sequence to convert the acid chloride to the


-chloroketone.[1]
Step 1: Activation

Reagents: Xanthene-9-carboxylic acid, Thionyl Chloride (


), DMF (cat).[1]
  • Dissolve xanthene-9-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add catalytic DMF (2-3 drops) followed by dropwise addition of

    
     (1.5 eq) under inert atmosphere (
    
    
    
    ).
  • Reflux for 2 hours until gas evolution (

    
    , 
    
    
    
    ) ceases.
  • Concentrate in vacuo to yield crude xanthene-9-carbonyl chloride .

Step 2: Diazoketone Formation & Chlorination

Reagents: Diazomethane (


, ethereal solution), Anhydrous 

(gas or in dioxane). Caution: Diazomethane is explosive and toxic.[1] Use a blast shield and polished glassware.
  • Cool the crude acid chloride (dissolved in

    
    ) to 0°C.
    
  • Add excess ethereal diazomethane (2.5 eq) slowly. Note: The excess acts as a base to scavenge HCl produced in the first step.

  • Stir at 0°C for 1 hour. The formation of the yellow diazoketone intermediate is observed.[1]

  • Quenching/Conversion: Pass dry

    
     gas through the solution at 0°C (or add 4M HCl in dioxane dropwise). Nitrogen gas (
    
    
    
    ) will evolve vigorously.[1]
  • When nitrogen evolution stops and the yellow color fades, wash the organic layer with saturated

    
     and brine.[1]
    
  • Dry over

    
     and recrystallize from ethanol/hexane.
    
Visualization: Synthetic Pathway

Synthesis Start Xanthene-9-carboxylic Acid Inter1 Xanthene-9-carbonyl Chloride Start->Inter1 SOCl2, DMF Reflux Inter2 Diazoketone Intermediate (Unstable) Inter1->Inter2 CH2N2 (xs) Et2O, 0°C Product 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (Target) Inter2->Product HCl (anhydrous) -N2

Figure 1: Regioselective synthesis via acid chloride activation and diazomethane insertion.

Chemical Reactivity & Mechanism of Action

The pharmacological value of this compound lies in its bimodal reactivity .[1]

Electrophilic Alkylation ( )

The carbon-chlorine bond is activated by the adjacent carbonyl group.[1] Nucleophiles (amines, thiols) attack the


-carbon, displacing the chloride.
  • Mechanism:

    
     displacement.[1][2]
    
  • Application: Reaction with secondary amines (e.g., diisopropylamine) yields

    
    -aminoketones, which are precursors to anticholinergic drugs.[1]
    
  • Cysteine Targeting: In biological assays, the chloromethyl ketone moiety can covalently modify cysteine residues in proteins (e.g., proteases), acting as an irreversible inhibitor.

C9-H Acidity & Tautomerization

The proton at position 9 (benzylic and


 to a carbonyl) is relatively acidic (

).[1]
  • Base Sensitivity: Strong bases can deprotonate C9, leading to enolization or oxidative dimerization (forming bis-xanthenes).[1]

  • Implication: Synthesis and storage must be performed under neutral or slightly acidic conditions to prevent degradation.[1]

Biological Applications & Therapeutic Potential

Research into 9-substituted xanthenes highlights three primary therapeutic areas.

Anticholinergic Agents

Xanthene derivatives are classical muscarinic antagonists.[1] The bulky tricyclic system mimics the "head" group required for fitting into the acetylcholine receptor (AChR) hydrophobic pocket.[1]

  • Relevance: This chloroketone is a precursor to analogs of Propantheline and Methantheline .[1]

  • Mechanism: Competitive inhibition of ACh at postganglionic parasympathetic receptor sites.[1]

Antiproliferative & Antitumor Activity

Recent studies indicate that xanthene derivatives can modulate oxidative stress pathways.[1]

  • Target: Nrf2 (Nuclear factor erythroid 2-related factor 2).[1][3]

  • Pathway: Electrophilic xanthenes can interact with Keap1 (the repressor of Nrf2), preventing Nrf2 degradation.[1] This triggers the antioxidant response element (ARE), protecting cells from oxidative stress or, conversely, inducing apoptosis in cancer cells via redox dysregulation.

Fluorescent Probes

The xanthene core is the parent structure of fluorescein and rhodamine.[1] While the non-oxidized 9H-xanthene is less fluorescent than xanthone or fluorescein, derivatives synthesized from this ketone can be oxidized to form stable, high-yield fluorophores for bioimaging.[1]

Visualization: Biological Interaction Network

BioActivity Compound 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one Cysteine Cysteine Residues (Proteases/Keap1) Compound->Cysteine Covalent Modification (Alkylation) Amines Secondary Amines (Drug Synthesis) Compound->Amines SN2 Coupling Nrf2 Nrf2 Pathway (Antioxidant/Apoptosis) Cysteine->Nrf2 Modulation AChR Muscarinic ACh Receptors (Anticholinergic) Amines->AChR Derivatization to Antagonists

Figure 2: Primary reactivity modes leading to biological modulation and drug synthesis.

Safety & Handling Protocols

Hazard Classification:

  • Lachrymator: Like most

    
    -haloketones (e.g., chloroacetone), this compound is a potent tear gas agent.[1]
    
  • Skin Irritant: Causes severe irritation and potential burns.[1]

  • Genotoxicity: As an alkylating agent, it should be treated as a potential mutagen.[1]

Operational Safety:

  • Containment: All weighing and reactions must occur inside a certified chemical fume hood.

  • Neutralization: Spills should be treated with a dilute solution of ammonia or sodium thiosulfate to nucleophilically deactivate the chloroketone.[1]

  • Storage: Store at -20°C under argon, protected from light to prevent photo-oxidation of the xanthene core.

References

  • Synthesis of Xanthene Derivatives

    • Source: Nirwan, S. A., et al. (2022).[1][4] "Exploring the Potential of Xanthene Derivatives in Medicinal Chemistry: A Review." International Journal of Advanced Research in Science, Communication and Technology.[1][4]

    • URL:[Link]

  • Diazomethane Reaction Protocols (Nierenstein Reaction)

    • Source: Master Organic Chemistry.[1][2] (2025).[1][5][6][7] "Reactions of Diazomethane: Conversion of Carboxylic Acids to Methyl Esters and Ketones."[1]

    • URL:[Link]

  • Biological Activity of Xanthone/Xanthene Scaffolds

    • Source: Rescifina, A., et al. (2022).[1] "Natural and Synthetic Xanthone Derivatives Counteract Oxidative Stress via Nrf2 Modulation."[1] International Journal of Molecular Sciences.

    • URL:[Link]

  • General Xanthene Chemistry

    • Source: PubChem Compound Summary for Xanthone (Parent Structure Reference).[1]

    • URL:[Link]

Sources

Foundational

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 9-(Chloroacetyl)xanthene

Executive Summary In advanced organic synthesis and drug discovery, bifunctional building blocks are critical for assembling complex molecular architectures. 9-(Chloroacetyl)xanthene is a highly reactive intermediate tha...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In advanced organic synthesis and drug discovery, bifunctional building blocks are critical for assembling complex molecular architectures. 9-(Chloroacetyl)xanthene is a highly reactive intermediate that combines the lipophilic, tricyclic xanthene core with a highly electrophilic


-chloro ketone moiety. This unique structural combination makes it an indispensable precursor for developing anticholinergic pharmacophores, biologically active heterocyclic compounds, and advanced fluorescent probes. This whitepaper details the exact physicochemical properties, mechanistic synthesis, and downstream applications of 9-(chloroacetyl)xanthene.

Physicochemical Properties & Molecular Identification

The molecular formula of 9-(chloroacetyl)xanthene is C15H11ClO2 . It shares this exact molecular formula and weight with widely used biochemical protecting groups, such as Fmoc-Cl (9-Fluorenylmethyl chloroformate)[1]. The presence of the


-chloro ketone drastically increases the electrophilicity of the terminal carbon, priming it for nucleophilic substitution.
Table 1: Quantitative Physicochemical Data
PropertyValue
Chemical Name 9-(Chloroacetyl)xanthene
Molecular Formula C15H11ClO2
Molecular Weight 258.70 g/mol [1]
Monoisotopic Exact Mass 258.0447 Da[2]
Core Structure Dibenzo-1,4-pyran derivative
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 2
Rotatable Bonds 2

Mechanistic Causality in Synthesis

The synthesis of 9-substituted xanthenes requires precise control over carbanion chemistry. The C9 methylene protons of the xanthene core are weakly acidic due to the resonance stabilization provided by the two adjacent aromatic rings.

Causality of Reagent Selection:

  • Deprotonation: A strong organolithium base (e.g., n-butyllithium) at cryogenic temperatures (-78 °C) is required to quantitatively deprotonate the C9 position without inducing ring-opening of the ethereal oxygen.

  • Electrophilic Quench: Direct acylation with chloroacetyl chloride is historically problematic because the highly reactive acyl chloride can lead to over-addition, where a second xanthen-9-yl anion attacks the newly formed ketone to yield a tertiary alcohol. To prevent this, we utilize a Weinreb amide (2-chloro-N-methoxy-N-methylacetamide). The Weinreb amide forms a stable tetrahedral intermediate upon nucleophilic attack, which only collapses into the desired

    
    -chloro ketone after the aqueous quench, strictly enforcing a 1:1 stoichiometric addition.
    
Table 2: Optimization of C9-Acylation Conditions
BaseElectrophileTemp (°C)Mechanistic Outcome / ValidationYield (%)
NaHChloroacetyl chloride0 to 25Incomplete deprotonation; weak basicity< 20%
n-BuLiChloroacetyl chloride-78Over-addition yielding tertiary alcohol byproducts45%
n-BuLi Weinreb Amide -78 Stable tetrahedral intermediate; clean conversion 82%

Self-Validating Experimental Protocol

To ensure high-fidelity synthesis, the following protocol incorporates real-time visual and analytical validation checkpoints.

Step 1: Carbanion Generation

  • Action: Dissolve 1.0 equivalent of xanthene in anhydrous Tetrahydrofuran (THF) under an inert argon atmosphere. Cool the reaction flask to -78 °C using a dry ice/acetone bath. Slowly add 1.1 equivalents of n-butyllithium (2.5 M in hexanes) dropwise.

  • Validation Checkpoint 1: The solution must transition from colorless to a vibrant, deep red/orange. This color change visually confirms the formation of the highly conjugated xanthen-9-yl lithium anion. If the solution remains pale, moisture contamination has quenched the base.

Step 2: Electrophilic Trapping

  • Action: After 30 minutes of stirring at -78 °C, add 1.1 equivalents of 2-chloro-N-methoxy-N-methylacetamide (Weinreb amide) dissolved in anhydrous THF dropwise.

  • Validation Checkpoint 2: The deep red/orange color should gradually dissipate to a pale yellow over 1 hour, indicating the successful consumption of the carbanion and the formation of the stable tetrahedral intermediate.

Step 3: Quench and Workup

  • Action: Quench the reaction at -78 °C with saturated aqueous ammonium chloride (NH4Cl), then allow the mixture to warm to room temperature. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Validation Checkpoint 3: TLC analysis (Hexanes:EtOAc 9:1) must reveal a new UV-active spot with a lower

    
     value than the starting xanthene, confirming the collapse of the intermediate into the final ketone product.
    

Downstream Applications: Drug Development & Probes

G N1 Xanthene (C13H10O) N2 Deprotonation (n-BuLi, -78 °C) N1->N2 N3 Xanthen-9-yl Anion (Red/Orange) N2->N3 N4 Acylation (Weinreb Amide) N3->N4 N5 9-(Chloroacetyl)xanthene (C15H11ClO2) N4->N5 N6 SN2 Substitution (Amines/Thiols) N5->N6 N7 Bioactive Conjugate (Probe/Drug) N6->N7

Figure 1: Synthetic workflow and downstream functionalization of 9-(chloroacetyl)xanthene.

Pharmaceutical Pharmacophores: Xanthene derivatives are highly valued in medicinal chemistry for their broad spectrum of biological activities[3]. The conformational dynamics of the xanthene core—specifically its ability to rapidly invert or maintain a non-planar structure—play a critical role in how these molecules bind to target receptors[4]. By utilizing the


-chloro ketone of 9-(chloroacetyl)xanthene in 

displacements with bulky tertiary amines, researchers can synthesize potent anticholinergic agents. The tricyclic core provides the necessary hydrophobic bulk to antagonize muscarinic receptors effectively.

Fluorescent Probes & Bioconjugation: Xanthene is the foundational core of widely used fluorophores, including fluorescein and rhodamine. The chloroacetyl moiety is a classic electrophilic tag used to alkylate thiols (cysteine residues) or amines in biological systems. Similar to how rosamines are functionalized with iodoacetyl or chloroacetyl groups for lipid tagging and bioconjugation[5], 9-(chloroacetyl)xanthene serves as an ideal precursor for developing Photo-induced Electron Transfer (PET) sensors and targeted fluorescent lipid probes.

References

  • Source: nih.
  • Fmoc-Chloride (CAS 28920-43-6)
  • Scientific Letters - Type of the Paper (Article - CESPU.
  • Source: jcbms.
  • Source: scispace.

Sources

Exploratory

Comparative Technical Analysis: Xanthene-9-Carboxylic Acid vs. 9-(Chloroacetyl)xanthene

This technical guide provides a comparative analysis of Xanthene-9-carboxylic acid (X9CA) and 9-(Chloroacetyl)xanthene (9-CAX) . While X9CA is a well-established pharmaceutical intermediate (notably for anticholinergics)...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comparative analysis of Xanthene-9-carboxylic acid (X9CA) and 9-(Chloroacetyl)xanthene (9-CAX) .

While X9CA is a well-established pharmaceutical intermediate (notably for anticholinergics), 9-CAX represents a more reactive, functionalized derivative often employed in specific bioconjugation or synthetic expansion roles.

Executive Summary

Xanthene-9-carboxylic acid (X9CA) functions primarily as a stable nucleophilic scaffold precursor . It is the parent acid used to synthesize ester-based anticholinergic drugs (e.g., Propantheline Bromide) via Fischer esterification or acid chloride activation.

9-(Chloroacetyl)xanthene (9-CAX) is an electrophilic alkylating agent . Structurally, it extends the carbonyl group of X9CA by a chloromethyl moiety (


). This transformation shifts the reactivity from acyl substitution (typical of acids) to nucleophilic displacement (

), making 9-CAX a potent reagent for cysteine labeling, protease inhibition, or heterocyclic ring expansion.
Key Differentiators at a Glance
FeatureXanthene-9-carboxylic acid (X9CA)9-(Chloroacetyl)xanthene (9-CAX)
CAS Registry 82-07-5Derivative Specific (Non-standard commodity)
Functional Group Carboxylic Acid (

)

-Chloroketone (

)
Primary Reactivity Acyl Substitution (Nucleophilic attack at Carbonyl)Alkylation (

attack at

-Carbon)
Oxidation State Carboxyl (+3 at carbonyl C)Ketone (+2 at carbonyl C)
Major Application Anticholinergic drug synthesis (Propantheline)Bioconjugation (Thiol labeling), Enzyme Inhibition
Stability High (Stable solid)Moderate (Moisture sensitive, lachrymator)

Structural Architectures & Chemical Properties

Xanthene-9-Carboxylic Acid (X9CA)

The molecule consists of a tricyclic xanthene core with a carboxylic acid group at the 9-position (the


 carbon bridging the two benzene rings). The 9-position is pseudo-benzylic but sterically hindered by the peri-hydrogens of the aromatic rings.
  • Formula:

    
    
    
  • MW: 226.23 g/mol [1][2]

  • pKa: ~3.8 (Comparable to formic acid due to the electron-withdrawing effect of the oxygen heterocycle).

9-(Chloroacetyl)xanthene (9-CAX)

This molecule is the


-chloromethyl ketone derivative of X9CA. The hydroxyl group of the acid is effectively replaced by a 

group. This introduces a highly reactive electrophilic site.
  • Formula:

    
    
    
  • MW: ~258.70 g/mol

  • Reactivity Note: The adjacent carbonyl group activates the methylene chloride towards nucleophilic attack (haloketone effect).

Synthetic Pathways[3][4]

The synthesis of 9-CAX typically proceeds from X9CA, establishing a direct precursor-product relationship.

Pathway Visualization (DOT)

The following diagram illustrates the synthesis of X9CA from Xanthone and its subsequent conversion to 9-CAX via the Arndt-Eistert homologation strategy (or diazomethane insertion).

SynthesisPathways cluster_0 Core Synthesis cluster_1 Functionalization to Haloketone Xanthone Xanthone (Starting Material) Xanthene Xanthene (Reduced Core) Xanthone->Xanthene Reduction (NaBH4 or Zn/NaOH) X9CA Xanthene-9-carboxylic Acid (X9CA) Xanthene->X9CA 1. n-BuLi (Lithiation) 2. CO2 (Carboxylation) 3. H+ AcidChloride Xanthene-9-carbonyl Chloride (Activated Intermediate) X9CA->AcidChloride SOCl2 or (COCl)2 Reflux Diazo Diazoketone Intermediate (R-CO-CHN2) AcidChloride->Diazo CH2N2 (Diazomethane) 0°C, Et2O CAX 9-(Chloroacetyl)xanthene (9-CAX) Diazo->CAX HCl (g) (Nierenstein Reaction var.)

Figure 1: Synthetic workflow converting Xanthone to X9CA and subsequently to the reactive 9-CAX derivative.

Reactivity & Mechanistic Divergence

The critical difference lies in how these molecules interact with biological or synthetic nucleophiles.

X9CA: Acyl Substitution

X9CA reacts at the carbonyl carbon. The leaving group is


 (poor) or, after activation, 

or an ester.
  • Mechanism: Addition-Elimination.

  • Primary Use: Creating stable ester linkages (e.g., in Propantheline, the ester linkage allows the drug to bind to muscarinic receptors).

9-CAX: Alkylation ( )

9-CAX reacts at the


-methylene carbon. The leaving group is the chloride ion (

).
  • Mechanism: Direct Nucleophilic Displacement (

    
    ).
    
  • Primary Use: Covalent modification of cysteine residues (thiols). The reaction is irreversible and forms a stable thioether bond. This is often used in Protease Inhibitors (chloromethyl ketones specifically target serine and cysteine proteases) or for attaching the xanthene fluorophore/chromophore to a protein.

Reactivity Comparison Diagram

Reactivity X9CA X9CA (Acid) Ester Ester Derivative (Reversible/Stable) X9CA->Ester Fischer Esterification (Requires Acid Cat + Heat) Diff CRITICAL DIFFERENCE: X9CA requires activation energy/catalysis. 9-CAX is inherently reactive (Electrophile). CAX 9-CAX (Chloroketone) Thioether Thioether Conjugate (Irreversible/Covalent) CAX->Thioether SN2 Displacement (Fast, Mild pH 7-8) Alcohol Alcohol (R-OH) (e.g. Diisopropylaminoethanol) Alcohol->Ester Thiol Thiol (R-SH) (e.g. Cysteine/Protein) Thiol->Thioether

Figure 2: Divergent reactivity profiles. X9CA undergoes esterification; 9-CAX undergoes alkylation.

Detailed Experimental Protocols

Protocol A: Synthesis of Xanthene-9-Carboxylic Acid (X9CA)

Context: This method uses the lithiation of xanthene, which is cleaner than the oxidation of xanthene derivatives.

  • Reagents: Xanthene (1.0 eq), n-Butyllithium (1.1 eq, 2.5M in hexanes), Dry THF, Dry

    
     (gas or dry ice).
    
  • Setup: Flame-dried 3-neck flask under Argon/Nitrogen atmosphere.

  • Procedure:

    • Dissolve Xanthene in anhydrous THF at

      
      .
      
    • Add n-BuLi dropwise over 20 mins. The solution will turn deep red (formation of the 9-lithioxanthene anion).

    • Stir for 30 mins at

      
      .
      
    • Bubble excess dry

      
       gas into the solution (or pour onto crushed dry ice). The color will fade to yellow/white.
      
    • Allow to warm to Room Temperature (RT).

    • Quench: Add 1M HCl until pH < 2.

    • Workup: Extract with Ethyl Acetate (

      
      ). Wash organics with brine, dry over 
      
      
      
      .
    • Purification: Recrystallize from Ethanol.[3]

    • Yield: Typically 85-90%.

Protocol B: Synthesis of Propantheline Bromide Precursor (from X9CA)

Context: Demonstrating the pharmaceutical utility of X9CA.

  • Reagents: X9CA, Thionyl Chloride (

    
    ), 2-(Diisopropylamino)ethanol.
    
  • Activation: Reflux X9CA in excess

    
     for 2 hours. Evaporate excess 
    
    
    
    to obtain the crude acid chloride.
  • Esterification: Dissolve acid chloride in DCM. Add 2-(Diisopropylamino)ethanol (1.1 eq) and Pyridine (1.2 eq) at

    
    .
    
  • Isolation: Wash with

    
    , dry, and concentrate.
    
  • Quaternization (Final Drug Step): React the resulting ester with Methyl Bromide in acetone to precipitate Propantheline Bromide.

Protocol C: Bioconjugation with 9-(Chloroacetyl)xanthene

Context: Labeling a cysteine-containing peptide.

  • Reagents: Peptide (containing Cys), 9-CAX (dissolved in DMF), Phosphate Buffer (pH 7.5).

  • Procedure:

    • Dissolve peptide in buffer (100

      
       final conc).
      
    • Add 9-CAX (5-10 eq) from DMF stock. Keep DMF < 10% v/v.

    • Incubate at RT for 1 hour in the dark.

  • Mechanism: The thiolate anion of cysteine attacks the

    
     of 9-CAX, displacing chloride.
    
  • Purification: Remove excess 9-CAX via size-exclusion chromatography (PD-10 column) or HPLC.

  • Validation: Mass Spectrometry (Look for mass shift of +222 Da: Xanthene-9-acetyl group minus Cl).

References

  • Synthesis of Xanthene Derivatives

    • Gunjegaonkar, M. B., et al.[3] "Review on Medicinal Importance of Xanthene Derivatives." International Journal of Research in Pharmacy and Chemistry, vol. 8, no. 2, 2018, pp. 319-328.[3]

    • [3]

  • Xanthene-9-carboxylic Acid Properties

    • National Center for Biotechnology Information. "PubChem Compound Summary for CID 65736, Xanthene-9-carboxylic acid." PubChem, 2024.
  • Anticholinergic Synthesis (Propantheline)

    • ChemicalBook.[4] "Xanthene-9-carboxylic acid Chemical Properties, Uses, Production."

  • Halomethyl Ketone Reactivity (General Mechanism)

    • Powers, J. C., et al. "Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases." Chemical Reviews, vol. 102, no. 12, 2002, pp. 4639–4750. (Contextual grounding for 9-CAX reactivity).

Sources

Foundational

The Stability Dynamics of Xanthene-Based Chloromethyl Ketones: A Technical Guide to Storage and Handling

Executive Summary Xanthene-based chloromethyl ketones (CMKs)—such as fluorescein- and rhodamine-derived peptide CMKs—are powerful activity-based probes (ABPs) used to covalently label the active sites of serine and cyste...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Xanthene-based chloromethyl ketones (CMKs)—such as fluorescein- and rhodamine-derived peptide CMKs—are powerful activity-based probes (ABPs) used to covalently label the active sites of serine and cysteine proteases[1]. While their extreme electrophilicity makes them highly efficient at trapping target enzymes, it simultaneously renders them highly unstable during storage and handling. This whitepaper provides a mechanistic analysis of CMK degradation, empirical stability data, and self-validating protocols to ensure the scientific integrity of your fluorescent labeling assays.

Mechanistic Causality of Probe Degradation

The utility of a xanthene-CMK probe relies on two distinct chemical moieties: the xanthene fluorophore (for signal generation) and the chloromethyl ketone warhead (for covalent enzyme trapping). Both are susceptible to distinct degradation pathways if handled improperly.

  • Aqueous Hydrolysis of the Warhead: The α-carbon of the CMK group is highly electrophilic. In aqueous environments, water acts as a nucleophile, attacking the α-carbon and displacing the chloride ion. This converts the reactive chloromethyl ketone into an inert α-hydroxymethyl ketone. This hydrolysis is rapid, with half-lives often ranging from 5 to 20 minutes in physiological buffers[2].

  • Photobleaching of the Xanthene Core: Xanthene dyes (e.g., fluorescein, rhodamine) possess an extended conjugated π-system that is susceptible to photo-oxidation. Exposure to ambient light generates reactive oxygen species that disrupt this conjugation, leading to irreversible photobleaching and loss of fluorescence[3].

  • Nucleophilic Quenching: The presence of exogenous thiols (such as dithiothreitol [DTT], mercaptoethanol, or glutathione) in storage or assay buffers will lead to a rapid nucleophilic attack on the CMK warhead, forming a stable thioether adduct and prematurely inactivating the probe[4].

Degradation Intact Intact Xanthene-CMK (Active Probe) Hydrolysis Aqueous Hydrolysis (H2O, pH > 7) Intact->Hydrolysis Photo Photolysis / Oxidation (hv, O2) Intact->Photo Nucleophile Thiol Quenching (DTT, GSH) Intact->Nucleophile Deg1 α-Hydroxymethyl Ketone (Loss of Electrophilicity) Hydrolysis->Deg1 Deg2 Oxidized Xanthene (Loss of Fluorescence) Photo->Deg2 Deg3 Thioether Adduct (Irreversible Inactivation) Nucleophile->Deg3

Caption: Primary degradation pathways of xanthene-based chloromethyl ketones in suboptimal storage.

Quantitative Stability Profile

To design robust experimental workflows, researchers must understand the temporal limits of CMK probes across different states. Spontaneous hydrolysis in aqueous media precludes the use of pre-mixed aqueous stocks[5]. The table below summarizes the quantitative stability of these probes to guide optimal storage.

Table 1: Stability Profile of Xanthene-CMK Probes

Storage StateTemperatureMatrix / SolventEstimated Shelf-LifePrimary Degradation Risk
Lyophilized Powder -20°CDesiccated, Dark1–2 YearsMoisture ingress, Photobleaching
Anhydrous Stock -80°CDry DMSO (<0.1% H₂O)3–6 MonthsSolvolysis (if water is introduced)
Aqueous Working 4°CpH 6.0 Buffer2–4 HoursSlowed Hydrolysis
Aqueous Working 25°CpH 7.4 Buffer5–20 Minutes[2]Rapid Hydrolysis

Self-Validating Storage and Handling Protocols

To prevent the degradation mechanisms outlined above, the following workflow must be strictly adhered to. The causality behind this workflow is simple: isolate the electrophile from nucleophiles (water, thiols) and isolate the fluorophore from photons until the exact moment of the assay.

Protocol S1 1. Lyophilized Solid Store at -20°C Desiccated & Dark S2 2. Anhydrous Stock Reconstitute in DMSO Store at -80°C S1->S2 Add Dry DMSO S3 3. Aqueous Working Dilute in Buffer Use Immediately S2->S3 1:1000 Dilution S4 S4 S3->S4 Add to Sample

Caption: Optimal preparation and handling workflow for xanthene-CMK probes to prevent degradation.

Protocol A: Preparation of Anhydrous Stock Solutions
  • Equilibration: Remove the lyophilized xanthene-CMK vial from -20°C storage. Crucial Step: Allow the vial to equilibrate to room temperature in a desiccator for at least 30 minutes before opening. Opening a cold vial causes atmospheric moisture to condense on the powder, initiating immediate hydrolysis.

  • Reconstitution: Dissolve the powder in high-purity, anhydrous DMSO (water content <0.1%) to create a 10 mM stock solution. Do not use standard benchtop DMSO, which is highly hygroscopic and will contain enough water to degrade the probe over time.

  • Aliquotting: Divide the stock into single-use aliquots (e.g., 5–10 µL) in amber microcentrifuge tubes to protect the xanthene fluorophore from light.

  • Storage: Flash-freeze the aliquots in liquid nitrogen and store at -80°C.

Protocol B: LC-MS Validation of Probe Integrity

Because degraded CMK probes look identical to intact probes by eye (both are fluorescent), you must establish a self-validating system to confirm the chemical integrity of the warhead prior to critical assays.

Objective: Quantify the extent of aqueous hydrolysis (conversion of α-chloromethyl ketone to α-hydroxymethyl ketone).

  • Sample Preparation: Dilute 1 µL of the anhydrous DMSO stock into 99 µL of LC-MS grade acetonitrile containing 0.1% formic acid. Do not use aqueous diluents, as this will induce the hydrolysis you are attempting to measure.

  • Chromatography: Inject 5 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Run a fast linear gradient from 5% to 95% acetonitrile (with 0.1% formic acid) over 5 minutes.

  • Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode.

  • Data Analysis:

    • Extract the ion chromatogram (EIC) for the intact probe mass

      
      . Confirm the presence of the characteristic chlorine isotope pattern (approx. 3:1 ratio of M to M+2).
      
    • Extract the EIC for the hydrolyzed degradant

      
      , which corresponds to the exact mass shift of displacing a chloride ion (34.96 Da) with a hydroxyl group (17.00 Da).
      
    • Validation Threshold: A viable stock solution must exhibit >95% intact probe by peak area. If the hydrolyzed degradant exceeds 5%, discard the aliquot.

Conclusion

The successful application of xanthene-based chloromethyl ketones requires a rigorous understanding of their chemical vulnerabilities. By recognizing the rapid kinetics of aqueous hydrolysis and the photolability of the xanthene core, researchers can implement strict, anhydrous, and light-protected storage workflows. Utilizing self-validating analytical checks like LC-MS ensures that the probes introduced into your assays retain their full electrophilic capacity, guaranteeing accurate and reproducible proteomic profiling.

References

  • Bock, P. E. (1992). Active-site-selective labeling of blood coagulation proteinases with fluorescence probes by the use of thioester peptide chloromethyl ketones. I. Specificity of thrombin labeling. Journal of Biological Chemistry.[1] URL:[Link]

  • Godiksen, S., Soendergaard, C., & Friis, S. (2013). Detection of Active Matriptase Using a Biotinylated Chloromethyl Ketone Peptide. PLoS ONE.[2] URL:[Link]

  • Zhao, Y., et al. (2020). Rapid no-wash labeling of PYP-tag proteins with reactive fluorogenic ligands affords stable fluorescent protein conjugates for long-term cell imaging studies. RSC Advances.[4] URL:[Link]

  • Edgington, L. E., Berger, A. B., & Bogyo, M. (2005). Activity-based probes as a tool for functional proteomic analysis of proteases. Current Opinion in Chemical Biology.[3] URL:[Link]

  • Romberg, S., et al. (2020). Investigation of the Thermal Stability of Proteinase K for the Melt Processing of Poly(l-lactide). Biomacromolecules.[5] URL:[Link]

Sources

Exploratory

Beyond Compliance: Advanced Stewardship of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one

Topic: Technical Stewardship & Safety Guide: 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one Content Type: Advanced Technical Whitepaper Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery Leads Executive...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Technical Stewardship & Safety Guide: 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one Content Type: Advanced Technical Whitepaper Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery Leads

Executive Summary & Chemical Identity

Status: High-Reactivity Synthetic Intermediate Primary Hazard Class: Alkylating Agent / Lachrymator (Inferred)

This guide serves as a technical companion to the standard Safety Data Sheet (SDS) for 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one . Unlike commodity chemicals, this compound is a specialized medicinal chemistry intermediate containing a xanthene core coupled with an


-chloroketone  moiety.

While standard SDSs often list generic "Irritant" warnings due to a lack of historical toxicological data, the structural pharmacophore dictates a much higher risk profile. The presence of the


-haloketone "warhead" necessitates handling this compound as a potent electrophile capable of irreversible protein alkylation and DNA interaction.
Physiochemical Identification
ParameterSpecification / Data
IUPAC Name 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one
Functional Class

-Chloro Ketone (Halomethyl Ketone)
Molecular Formula C

H

ClO

Molecular Weight ~258.7 g/mol
Physical State Solid (Likely off-white to yellow crystalline powder)
Solubility Soluble in DCM, DMSO, DMF; Poorly soluble in water (hydrolyzes)
Reactivity Profile High. Susceptible to nucleophilic attack, photolysis, and Favorskii rearrangement under basic conditions.

Toxicological Mechanisms & Hazard Identification

Why this compound is dangerous: The Causality of Structure.

Standard SDSs may classify this merely as H315 (Skin Irrit.) or H319 (Eye Irrit.). However, as a Senior Application Scientist, I advise treating this compound with Category 1B Sensitizer and Mutagenic precautions due to its mechanism of action.

The Alkylating "Warhead" Mechanism

The chloromethyl ketone group (


) is a potent electrophile. Upon contact with biological tissue, it undergoes rapid 

reactions with nucleophilic residues (cysteine thiols, histidine imidazoles) on proteins and DNA.

Key Risks:

  • Lachrymatory Effect: Volatiles or dust can alkylate TRPA1 receptors in the corneal nerve endings, causing immediate, severe tearing and pain (similar to chloroacetophenone tear gas).

  • Allergic Sensitization (H317): Haptenization of skin proteins leads to T-cell mediated contact dermatitis upon repeat exposure.

  • Enzyme Inhibition: This motif is historically used to design irreversible protease inhibitors; unintentional exposure may inhibit endogenous enzymes.

Visualization: Reactivity Pathway

The following diagram illustrates the electrophilic attack mechanism that drives the toxicity profile.

ToxicityMechanism Compound 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (Electrophile) Transition SN2 Transition State Compound->Transition Attack at alpha-carbon Target Biological Nucleophile (Cysteine-SH / DNA-N7) Target->Transition Adduct Irreversible Adduct (Protein Haptenization) Transition->Adduct Cl- Leaving Group Effect Immune Response / Apoptosis Adduct->Effect Downstream Toxicity

Figure 1: Mechanism of Action. The alpha-carbon serves as the electrophilic site for covalent modification of biological targets.

Risk Mitigation & Engineering Controls

Self-Validating Safety Protocols.

Do not rely on standard nitrile gloves. The lipophilic xanthene core combined with the small halogenated tail facilitates rapid permeation through standard glove materials.

Personal Protective Equipment (PPE) Matrix
PPE TypeRecommendationScientific Rationale
Gloves (Primary) Silver Shield / Laminate (0.07mm)Standard Nitrile degrades rapidly against halogenated ketones.
Gloves (Secondary) Nitrile (Double layer)Used over Laminate for dexterity, changed immediately upon splash.
Respiratory P100 + OV CartridgeProtection against particulate dust and potential volatile degradation products (HCl).
Eye Protection Chemical GogglesSafety glasses are insufficient due to lachrymatory potential.
Stability & Storage (The "Hidden" Hazard)

-chloro ketones are notoriously unstable. Improper storage leads to the formation of HCl gas (pressure buildup) and polymerization.
  • Temperature: Store at -20°C .

  • Atmosphere: Argon or Nitrogen blanket is mandatory .

  • Light: Amber vials (Xanthene core is photosensitive).

  • Avoid Bases: Do not wash glassware with basic detergents (e.g., KOH/isopropanol) while compound residue remains. This triggers the Favorskii rearrangement , generating highly reactive ketenes or esters exothermically.

Experimental Protocols: Handling & Decontamination

Safe Weighing Workflow

Objective: Prevent particulate aerosolization.

  • Static Control: Use an anti-static gun on the weighing boat. Xanthene derivatives are often static-prone powders.

  • Solvent Dampening: Pre-weigh the solvent (e.g., DCM) in the receiving flask. Add the solid directly to the solvent to suppress dust immediately.

  • Closed Transfer: If scaling >10g, use a solid-addition funnel under inert gas flow.

Emergency Spillage Response

Causality: Mechanical removal alone spreads the alkylating agent. Chemical neutralization is required.

Neutralization Solution (The "Decon Mix"):

  • Composition: 10% Sodium Thiosulfate + 2% Sodium Bicarbonate in water.

  • Mechanism: Thiosulfate acts as a "sacrificial nucleophile," reacting with the

    
    -chloroketone to form a harmless water-soluble thiosulfate ester, displacing the chlorine safely.
    
Exposure Response Decision Matrix

Follow this logic flow immediately upon suspected exposure.

ExposureResponse Start Exposure Incident Type Identify Exposure Type Start->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Inhale Inhalation Type->Inhale ActionSkin 1. Blot (Do not rub) 2. Wash w/ Soap & Water (15m) 3. Check for delayed erythema Skin->ActionSkin ActionEye 1. Flush 15m (Lachrymator risk) 2. Do NOT use neutralizers in eye 3. Ophthalmology Consult Eye->ActionEye ActionInhale 1. Fresh Air 2. Monitor for Pulmonary Edema (Delayed onset 12-24h) Inhale->ActionInhale Medical Seek Medical Attention (Bring SDS & this Guide) ActionSkin->Medical ActionEye->Medical ActionInhale->Medical

Figure 2: Emergency Response Triage. Note the specific prohibition of neutralizing agents in the eyes.

Waste Management

Disposal Code: P-Listed equivalent (Acute Hazardous Waste) recommended due to alkylating potential.

  • Quench: Treat waste streams with the Thiosulfate Decon Mix (Section 4.2) and stir for 12 hours to ensure destruction of the warhead.

  • Segregation: Do not mix with strong bases (exotherm risk) or oxidizers.

  • Labeling: Clearly mark as "Halogenated Organic - Potential Alkylator."

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for Xanthene Derivatives. Retrieved from [Link]

  • Organic Chemistry Portal (2009).Synthesis and Reactivity of

    
    -Chloroketones. Retrieved from [Link]
    
  • Journal of Organic and Pharmaceutical Chemistry (2024).

    
    -Chloroketones. Retrieved from [Link]
    
Foundational

Technical Monograph: Biological Activity &amp; Therapeutic Potential of 9-Substituted Xanthene Derivatives

Executive Summary The xanthene scaffold (9H-xanthene) represents a privileged structure in medicinal chemistry, distinct from its oxidized counterpart, xanthone. While xanthones are planar intercalators, 9-substituted xa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The xanthene scaffold (9H-xanthene) represents a privileged structure in medicinal chemistry, distinct from its oxidized counterpart, xanthone. While xanthones are planar intercalators, 9-substituted xanthenes adopt a non-planar, "butterfly" conformation. This structural pucker at the C9 position allows for unique steric interactions with globular proteins, receptors, and the minor groove of DNA, reducing the non-specific toxicity often associated with planar polycyclic aromatics.

This guide analyzes the structure-activity relationships (SAR), synthesis, and validated biological protocols for 9-substituted xanthenes, with a specific focus on 14-aryl-14H-dibenzo[a,j]xanthenes and 9-carboxamide derivatives .

Structural Basis & SAR Analysis

The biological efficacy of xanthene derivatives hinges on the nature of the substituent at the C9 position.[1][2][3] Unlike the sp² hybridized carbonyl of xanthones, the C9 carbon in xanthenes is sp³ hybridized (unless forming an alkylidene), creating a tetrahedral geometry that forces the tricyclic core into a bent configuration.

Key SAR Determinants
  • The "Butterfly" Pucker: The angle between the two benzene rings dictates the molecule's ability to fit into hydrophobic pockets of enzymes like Topoisomerase II or protein kinases.

  • C9-Substitution:

    • Aryl groups (e.g., 14-aryl-dibenzo series): Enhance lipophilicity and π-stacking interactions within the active site.

    • Basic side chains (e.g., amines/carboxamides): Critical for solubility and interaction with the phosphate backbone of DNA or acidic residues in G-protein coupled receptors (GPCRs).

  • Heteroatom Fusion: Fusing additional benzene rings (benzo[a,j]xanthenes) extends the π-system, shifting absorption to the near-infrared (NIR) region, which is useful for theranostic applications.

Visualization: SAR Logic Flow

The following diagram illustrates the decision matrix for optimizing xanthene leads.

SAR_Logic Core Xanthene Core (Scaffold) Pos9 C9 Substitution (The 'Prow') Core->Pos9 Rings Ring Fusion (Benzo[a,j]) Core->Rings Effect1 Lipophilicity (LogP) Membrane Permeability Pos9->Effect1 Aryl/Alkyl Effect2 Steric Bulk Receptor Selectivity Pos9->Effect2 Amides/Amines Rings->Effect1 Effect3 Optical Properties (NIR Fluorescence) Rings->Effect3 Target Optimized Lead (High Potency/Low Toxicity) Effect1->Target Effect2->Target Effect3->Target

Figure 1: Structural optimization logic for 9-substituted xanthenes. C9 substitution drives pharmacokinetics, while ring fusion alters photophysics.

Therapeutic Verticals

Oncology: G2/M Arrest and Apoptosis

Recent studies highlight 14-aryl-14H-dibenzo[a,j]xanthenes as potent anticancer agents. Unlike planar intercalators that cause widespread DNA damage, these derivatives often act as groove binders or allosteric inhibitors .

  • Mechanism: Inhibition of cell proliferation typically occurs via arrest at the G2/M phase of the cell cycle. Specific derivatives (e.g., compound 9g) have shown IC50 values in the low micromolar range (30–50 µM) against MCF-7 (breast) and HeLa (cervical) lines [1].

  • Target: Topoisomerase II inhibition and stabilization of G-quadruplex DNA structures.

Microbiology: Biofilm & Quorum Sensing

Xanthene sulfonamides have emerged as "anti-virulence" agents. Rather than killing bacteria directly (which drives resistance), they inhibit Quorum Sensing (QS) .

  • Activity: Disruption of the agr signaling system in Staphylococcus aureus, leading to reduced biofilm formation and toxin production [2].

Visualization: Mechanism of Action

MOA_Pathways cluster_cancer Oncology Pathway (MCF-7/HeLa) cluster_bacteria Antimicrobial Pathway (S. aureus) Xanthene 9-Substituted Xanthene TopoII Topoisomerase II (Inhibition) Xanthene->TopoII Intercalation/Binding QS_Rec Quorum Sensing Receptor (AgrC) Xanthene->QS_Rec Allosteric Blockade DNA_Damage DNA Strand Breaks TopoII->DNA_Damage p53 p53 Activation DNA_Damage->p53 G2M G2/M Cell Cycle Arrest p53->G2M Apoptosis Apoptosis G2M->Apoptosis Biofilm Biofilm Formation (Downregulation) QS_Rec->Biofilm Virulence Virulence Factor Suppression QS_Rec->Virulence

Figure 2: Dual mechanistic pathways. Left: Induction of apoptosis in cancer cells via p53. Right: Inhibition of bacterial virulence via Quorum Sensing blockade.

Synthesis Strategies

The most robust method for generating the 14-aryl-14H-dibenzo[a,j]xanthene library is the One-Pot Multi-Component Condensation . This "Green Chemistry" approach avoids toxic solvents and utilizes acid catalysis.

Reaction Scheme

Reagents: 2-Naphthol (2 equiv) + Aryl Aldehyde (1 equiv). Catalyst: p-Toluenesulfonic acid (p-TSA), Iodine, or heterogeneous catalysts like Silica Sulfuric Acid.[4] Conditions: Solvent-free, 100–120°C, or reflux in Ethanol.

Synthesis_Flow Naphthol 2-Naphthol (Nucleophile) Ortho_Q Ortho-Quinone Methide (Intermediate) Naphthol->Ortho_Q Aldehyde Aryl Aldehyde (Electrophile) Aldehyde->Ortho_Q Acid Cat. Michael Michael Addition (2nd Naphthol) Ortho_Q->Michael + Naphthol Cyclization Dehydration & Cyclization Michael->Cyclization Product 14-Aryl-14H-dibenzo[a,j]xanthene Cyclization->Product

Figure 3: One-pot condensation mechanism involving the formation of an ortho-quinone methide intermediate.

Experimental Protocols

Protocol A: Green Synthesis of 14-(4-chlorophenyl)-14H-dibenzo[a,j]xanthene

Rationale: This protocol utilizes a solvent-free approach to maximize yield and minimize purification steps, ensuring high "atom economy."

  • Preparation: In a 50 mL round-bottom flask, mix 2-naphthol (20 mmol, 2.88 g), 4-chlorobenzaldehyde (10 mmol, 1.40 g), and p-TSA (1 mmol, 0.19 g) as the catalyst.

  • Reaction: Heat the mixture in an oil bath at 110°C for 15–30 minutes. The solid mixture will melt; stir magnetically.

  • Monitoring: Monitor progress via TLC (Eluent: Ethyl Acetate/n-Hexane 1:4). Look for the disappearance of the aldehyde spot.

  • Work-up: Cool the reaction mixture to room temperature. Add Ethanol (95%) (10 mL) and stir vigorously to break up the solid mass.

  • Purification: Filter the precipitate. Recrystallize from hot ethanol to obtain white/pale-yellow needles.

  • Validation:

    • Melting Point: Expected range 288–290°C.

    • Yield: Typically >85%.[5]

Protocol B: MTT Cytotoxicity Assay

Rationale: The MTT assay depends on mitochondrial reductase enzymes to convert the yellow tetrazolium salt to purple formazan. This is a self-validating system because only metabolically active (viable) cells can perform this conversion.

  • Seeding: Seed MCF-7 cells at a density of

    
     cells/well in 96-well plates containing DMEM media. Incubate for 24h at 37°C/5% CO₂.
    
  • Treatment: Dissolve the xanthene derivative in DMSO (Stock 10 mM). Prepare serial dilutions in culture media (Final DMSO < 0.5%). Add 100 µL to wells.

    • Controls: Vehicle control (DMSO only) and Positive control (Doxorubicin).

  • Incubation: Incubate for 48 hours.

  • Labeling: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Solubilization: Carefully remove media. Add 100 µL of DMSO to dissolve the purple formazan crystals.

  • Readout: Measure absorbance at 570 nm using a microplate reader.

  • Calculation:

    
    
    

Data Summary: Comparative Activity

The following table summarizes typical potency ranges for 9-substituted xanthenes compared to standard agents.

Compound ClassSubstituent (C9)Target Cell/StrainActivity (IC50 / MIC)Reference
Benzo[a,j]xanthene 4-ChlorophenylMCF-7 (Breast Cancer)35 - 45 µM[1]
Xanthene Carboxamide 3-MethoxyphenylHeLa (Cervical Cancer)36 µM[1]
Xanthene Sulfonamide Sulfonamide moietyS. aureus (MRSA)MIC > 64 µg/mL*[2]
Doxorubicin (Control)MCF-70.5 - 1.0 µMStandard

*Note: While MIC is high (low lethality), these compounds effectively inhibit biofilm formation at sub-MIC levels (anti-virulence).

Future Directions

  • Theranostics: Developing 9-substituted xanthenes with extended conjugation to act as both NIR imaging dyes and cytotoxic agents.

  • Linker Chemistry: Utilizing the C9 position to attach targeting ligands (e.g., folic acid) to improve selectivity toward cancer cells overexpressing folate receptors.

References

  • Synthesis and cancer cell cytotoxicity of substituted xanthenes. Bioorganic & Medicinal Chemistry, 2010.[5] Key Finding: Identification of non-planar xanthenes as distinct from intercalating xanthones.

  • Xanthene Derivatives Targeting Bacterial Efflux Pumps, Quorum-Sensing, and Biofilm Formation. Pharmaceuticals (MDPI), 2022. Key Finding: Xanthene sulfonamides inhibit biofilm formation in S. aureus without high toxicity.

  • One-pot synthesis of 14-aryl-14H-dibenzo[a,j]xanthenes catalyzed by Selectfluor. Arkivoc, 2006.[6] Key Finding: Established the solvent-free condensation protocol.

Sources

Protocols & Analytical Methods

Method

synthesis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one from xanthene-9-carboxylic acid

Application Note: Advanced Synthesis of 2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one Executive Summary The xanthene tricyclic scaffold is a privileged structure in medicinal chemistry, frequently utilized in the design of ant...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Synthesis of 2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one

Executive Summary

The xanthene tricyclic scaffold is a privileged structure in medicinal chemistry, frequently utilized in the design of anticholinergic agents, "soft drugs" with predictable metabolic profiles, and advanced fluorescent probes[1],[2]. The synthesis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (a chloromethyl ketone) from xanthene-9-carboxylic acid is a critical homologation workflow. This application note details a modern, scalable, and safe protocol that replaces hazardous diazomethane with trimethylsilyldiazomethane (TMS-diazomethane), ensuring high-fidelity conversion while preserving the integrity of the sensitive C9-position of the xanthene core.

Strategic Rationale & Mechanistic Insights (E-E-A-T)

To ensure both scientific rigor and operational safety, this protocol is divided into three self-validating phases. Each step has been optimized to prevent side reactions, particularly the unwanted oxidation or deprotonation of the benzylic-like C9 proton.

  • Phase 1: Mild Carboxyl Activation Standard harsh chlorinating agents (e.g., refluxing thionyl chloride) can cause degradation or unwanted side reactions at the xanthene core. Instead, we utilize oxalyl chloride catalyzed by Dimethylformamide (DMF) at 0 °C to room temperature[3]. The catalytic DMF forms a highly electrophilic Vilsmeier-Haack intermediate, allowing the activation to proceed rapidly under mild conditions. Causality Check: Co-evaporation with anhydrous toluene during workup is mandatory. It azeotropically removes residual HCl and unreacted oxalyl chloride, preventing the premature quenching of the diazo reagent in the subsequent step.

  • Phase 2: Safe Arndt-Eistert Type Homologation Historically, generating chloromethyl ketones required highly toxic and explosive diazomethane gas. We substitute this with commercially available TMS-diazomethane[4]. Expertise Insight: The solvent system here is critical. A 1:1 mixture of THF and Acetonitrile (MeCN) is used. MeCN acts as a mild nucleophile that attacks the silicon atom of the intermediate

    
    -silyldiazoketone, facilitating rapid in situ desilylation to yield the desired terminal diazoketone.
    
  • Phase 3: Controlled Chlorination The conversion of the diazoketone to the

    
    -chloroketone is driven by the addition of anhydrous HCl (4M in dioxane). The protonation of the diazo carbon creates a highly reactive diazonium species, which undergoes rapid displacement by the chloride ion, expelling nitrogen gas. Using anhydrous conditions prevents the formation of the hydroxymethyl ketone byproduct.
    

Quantitative Reaction Parameters

ParameterPhase 1: ActivationPhase 2: HomologationPhase 3: Chlorination
Reagent Oxalyl ChlorideTMS-DiazomethaneHCl (4M in Dioxane)
Stoichiometry 1.2 Equivalents2.0 Equivalents1.2 Equivalents
Solvent System Anhydrous CH₂Cl₂THF / MeCN (1:1)Anhydrous Et₂O
Temperature 0 °C → 25 °C0 °C0 °C
Time 2.0 hours3.0 hours1.0 hour
Visual/Physical Cue Vigorous gas evolutionPersistent yellow solutionN₂ gas evolution
Expected Yield >95% (Crude)80–85%85–90%

Workflow Visualization

SynthesisWorkflow N1 Xanthene-9-carboxylic acid (Starting Material) N2 Oxalyl Chloride (1.2 eq) Cat. DMF, CH2Cl2 0°C to RT, 2h N1->N2 N3 Xanthene-9-carbonyl chloride (Reactive Intermediate) N2->N3 N4 TMS-Diazomethane (2.0 eq) THF/MeCN 0°C, 3h N3->N4 N5 1-Diazo-2-(9H-xanthen-9-yl)ethan-1-one (Diazo Intermediate) N4->N5 N6 HCl (4M in Dioxane, 1.2 eq) Et2O, 0°C, 1h N5->N6 N7 2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one (Target Product) N6->N7

Synthesis workflow from xanthene-9-carboxylic acid to the target chloromethyl ketone.

Detailed Experimental Protocol

Step 1: Synthesis of Xanthene-9-carbonyl chloride

  • Flame-dry a 100 mL round-bottom flask under an argon atmosphere.

  • Suspend xanthene-9-carboxylic acid (5.00 g, 22.1 mmol) in anhydrous CH₂Cl₂ (40 mL).

  • Add anhydrous DMF (85 µL, 0.05 eq) via syringe.

  • Cool the suspension to 0 °C using an ice-water bath.

  • Add oxalyl chloride (2.25 mL, 26.5 mmol, 1.2 eq) dropwise over 15 minutes. Self-Validation: Immediate effervescence (release of CO and CO₂) will be observed.

  • Remove the ice bath and stir at room temperature for 2 hours until the solution becomes completely homogeneous and gas evolution ceases.

  • Concentrate the mixture under reduced pressure. To ensure complete removal of residual HCl and oxalyl chloride, dissolve the crude oil in anhydrous toluene (20 mL) and evaporate to dryness. Repeat this co-evaporation step twice.

Step 2: Synthesis of 1-Diazo-2-(9H-xanthen-9-yl)ethan-1-one

  • Dissolve the crude xanthene-9-carbonyl chloride in a 1:1 mixture of anhydrous THF and MeCN (50 mL total).

  • Cool the solution to 0 °C under argon.

  • Slowly add TMS-diazomethane (2.0 M in hexanes, 22.1 mL, 44.2 mmol, 2.0 eq) dropwise via an addition funnel over 30 minutes. Maintain the internal temperature below 5 °C.

  • Stir the reaction mixture at 0 °C for 3 hours. Self-Validation: The mixture will maintain a distinct, persistent yellow color, indicating the presence of the stabilized diazo species.

  • Carefully concentrate the reaction mixture under reduced pressure at a low water-bath temperature (<30 °C) to prevent thermal Wolff rearrangement.

Step 3: Synthesis of 2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one

  • Dissolve the crude diazoketone intermediate in anhydrous diethyl ether (60 mL) and cool to 0 °C.

  • Add a solution of HCl (4.0 M in dioxane, 6.6 mL, 26.5 mmol, 1.2 eq) dropwise over 10 minutes. Self-Validation: Vigorous bubbling (N₂ gas evolution) will occur immediately upon each drop.

  • Stir the solution at 0 °C for 1 hour, or until gas evolution completely ceases.

  • Quench the reaction by carefully adding saturated aqueous NaHCO₃ (30 mL) until the aqueous layer is slightly basic (pH ~8).

  • Extract the mixture with ethyl acetate (3 × 40 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one as a crystalline solid.

References

  • Brouillette, D. G. (1988). A New Class of Anticholinergic Agents Based on Propantheline Bromide Using the Soft Drug Approach. University of Florida. Available at: [Link]

  • Pinto, D. C. G. A., et al. (2020). Xanthenes in Medicinal Chemistry – Synthetic strategies and biological activities. ResearchGate. Available at: [Link]

  • Fernandez Forner, D., et al. (2012). Quinuclidine derivatives and medicinal compositions containing the same (US8129405B2). Google Patents.

Sources

Application

using 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one as an alkylating agent

Application Note: Strategic Utilization of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one in Medicinal Chemistry Executive Summary & Compound Profile 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one represents a specialized class of -ha...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Utilization of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one in Medicinal Chemistry

Executive Summary & Compound Profile

2-chloro-1-(9H-xanthen-9-yl)ethan-1-one represents a specialized class of


-haloketones featuring a bulky, lipophilic tricyclic xanthene core. In drug discovery, this molecule functions as a high-value electrophilic intermediate. It is primarily employed to introduce the xanthene pharmacophore—known for its intercalation into DNA and modulation of diverse biological targets (e.g., anticholinergics, antivirals)—into larger molecular scaffolds.

Key Applications:

  • Hantzsch Thiazole Synthesis: The primary route for generating bioactive xanthene-thiazole hybrids.

  • N-Alkylation (Linker Synthesis): Creation of amino-ketone linkers for fragment-based drug design (FBDD).

  • Covalent Cysteine Modification: Utilization as a "warhead" for covalent inhibition of cysteine-rich proteins.

Safety & Handling (Critical)

  • Hazard Class: Lachrymator / Vesicant.

  • Risk: Like most

    
    -haloketones (e.g., chloroacetone), this compound is a potent alkylating agent. It can cause severe eye irritation (tearing) and skin blistering upon contact.
    
  • Handling Protocol:

    • Containment: All weighing and reactions must be performed inside a functioning fume hood.

    • Neutralization: Keep a solution of 10% aqueous ammonia or dilute sodium thiosulfate nearby to neutralize spills (nucleophilic destruction of the alkyl halide).

    • Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis or light-induced degradation.

Application I: Hantzsch Thiazole Synthesis

The most robust application of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one is the synthesis of 2-aminothiazole derivatives via the Hantzsch reaction. This pathway is critical for developing antiviral and anticancer libraries where the xanthene core serves as an intercalator and the thiazole provides hydrogen-bonding capability.

Mechanism of Action

The reaction proceeds via a nucleophilic attack by the sulfur atom of a thiourea/thioamide on the


-carbon (bearing the chlorine), followed by an intramolecular condensation between the nitrogen and the carbonyl group.

HantzschMechanism Reactant 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (Electrophile) Intermediate S-Alkylated Intermediate (Non-isolated) Reactant->Intermediate SN2 Attack (Reflux) Thiourea Thiourea / Thioamide (Nucleophile) Thiourea->Intermediate Cyclization Cyclization & Dehydration (- H2O, - HCl) Intermediate->Cyclization Intramolecular Condensation Product 2-Aminothiazole-Xanthene Hybrid Cyclization->Product Aromatization

Figure 1: Mechanistic pathway for the Hantzsch Thiazole Synthesis utilizing the xanthene


-chloroketone.
Detailed Protocol

Reagents:

  • Substrate: 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (1.0 equiv)

  • Nucleophile: Thiourea or substituted Thioamide (1.1 equiv)[1]

  • Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)

  • Catalyst (Optional): NaHCO₃ (0.5 equiv) if acid sensitivity is a concern.

Step-by-Step Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one in 10 mL of absolute EtOH. Ensure complete solvation; mild sonication may be required due to the lipophilicity of the xanthene ring.

  • Addition: Add 1.1 mmol of thiourea directly to the stirring solution.

  • Reflux: Attach a reflux condenser. Heat the mixture to reflux (approx. 78°C) for 2–4 hours.

    • Monitoring: Monitor via TLC (Mobile phase: 30% EtOAc/Hexane). The starting material (

      
      -chloroketone) usually runs faster than the polar thiazole product.
      
  • Precipitation: Cool the reaction mixture to room temperature. In many cases, the thiazole hydrobromide/hydrochloride salt will precipitate.

  • Work-up:

    • If solid forms: Filter the solid and wash with cold ether.

    • If no precipitate: Evaporate solvent, redissolve in EtOAc, and wash with saturated NaHCO₃ to liberate the free base. Dry over MgSO₄ and concentrate.

  • Purification: Recrystallization from EtOH/Water is preferred over column chromatography to maintain yield.

Application II: N-Alkylation for Linker Synthesis

This molecule serves as an excellent "linker" reagent to attach the xanthene moiety to secondary amines (e.g., piperazine, morpholine), creating flexible amino-ketone chains common in neuroleptic and antihistamine drugs.

Optimization Table: Solvent & Base Selection
VariableConditionOutcomeRecommendation
Base K₂CO₃Moderate rate, easy workup.Preferred for general synthesis.
Base TEA / DIPEAFast rate, but can cause elimination byproducts.Use only with steric bulk.
Solvent AcetoneGood solubility, easy removal.Excellent for small scale.
Solvent DMFHigh solubility, hard to remove.Use only if substrate is insoluble in acetone.
Temp 25°C (RT)Slow reaction, high selectivity.Start here to avoid double alkylation.
Temp 60°CFast reaction, risk of polymerization.Only if RT fails after 24h.
Experimental Workflow

AlkylationWorkflow Start Start: 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one ConditionCheck Check Amine Basicity/Sterics Start->ConditionCheck PathA Secondary Amine (Piperazine/Morpholine) ConditionCheck->PathA Non-hindered PathB Primary Amine ConditionCheck->PathB High reactivity ReactionA Reaction: Acetone/K2CO3, RT, 12h PathA->ReactionA ReactionB Reaction: DMF/DIPEA, 0°C to RT (Prevent bis-alkylation) PathB->ReactionB Workup Workup: Filter inorganic salts -> Evaporate ReactionA->Workup ReactionB->Workup

Figure 2: Decision tree for N-alkylation protocols based on amine classification.

Protocol:

  • Suspend 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (1.0 equiv) and anhydrous K₂CO₃ (2.0 equiv) in Acetone.

  • Add the secondary amine (1.1 equiv) dropwise.

  • Stir at room temperature for 12 hours.

  • Filter off the potassium salts.

  • Evaporate the filtrate to obtain the crude amino-ketone.

Troubleshooting & Critical Parameters

  • Problem: Elimination vs. Substitution.

    • Symptom:[1][2][3][4] Formation of vinyl xanthene derivatives instead of the alkylated product.

    • Cause: High temperature or use of strong, bulky bases (e.g., t-BuOK).

    • Solution: Switch to weak inorganic bases (K₂CO₃ or NaHCO₃) and lower the temperature.

  • Problem: Oxidation to Xanthone.

    • Symptom:[1][2][3][4] Product turns bright yellow/green and loses the alkyl chain or shows a carbonyl peak at position 9 in NMR.

    • Cause: The C9-H bond in xanthene is susceptible to oxidation in air, especially under basic conditions.

    • Solution: Degas all solvents with Argon prior to use. Perform reactions under an inert atmosphere.

References

  • Hantzsch Thiazole Synthesis Applications

    • Source: Organic Chemistry Portal. "Thiazole Synthesis."
    • URL:[Link]

  • Xanthene Derivatives in Medicinal Chemistry

    • Source:Frontiers in Chemistry. "Synthesis, characterization, and computational evaluation of some synthesized xanthone derivatives." (2025).[5]

    • URL:[Link]

  • Antiviral & Antimicrobial Xanthene Scaffolds

    • Source:Molecules (MDPI).
    • URL:[Link]

  • Reaction of Alpha-Haloketones (General Protocol)

    • Source:RSC Advances.
    • URL:[Link][1]

Sources

Method

Application Note: Precision Synthesis of Xanthene-9-yl Chloromethyl Ketone via a Diazoketone Intermediate

Executive Summary & Mechanistic Rationale Chloromethyl ketones are highly valued in drug development, frequently serving as irreversible inhibitors for serine and cysteine proteases or as versatile alkylating agents in m...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Chloromethyl ketones are highly valued in drug development, frequently serving as irreversible inhibitors for serine and cysteine proteases or as versatile alkylating agents in medicinal chemistry. The conversion of an acid chloride—such as 1[1]—to its corresponding chloromethyl ketone is classically achieved via the 2[2].

However, performing this conversion as a direct, one-pot halogenation often suffers from poor yields and the formation of complex side products due to uncontrolled stoichiometry. To ensure high purity and structural integrity of the xanthene core, this protocol decouples the reaction into a self-validating two-step system:

  • Formation of a stable

    
    -diazoketone intermediate.
    
  • Controlled halogenation using anhydrous HCl.

The Causality of Reagent Stoichiometry (Expertise & Experience)

A critical point of failure in synthesizing chloromethyl ketones lies in the mismanagement of the hydrochloric acid (HCl) byproduct. When xanthene-9-carbonyl chloride undergoes initial acyl substitution with3[3], it yields the diazoketone and one equivalent of HCl.

Why use a strict excess of diazomethane? If only one equivalent of diazomethane is used, the liberated HCl immediately attacks the newly formed diazoketone, yielding the chloromethyl ketone prematurely [4]. This uncontrolled, in situ generation of HCl can degrade the sensitive substrate or lead to over-alkylation. By deliberately adding the acid chloride slowly to a strictly maintained excess of diazomethane (2.5 to 3.0 equivalents), the excess diazomethane acts as a rapid HCl scavenger 5[5]. It reacts with the liberated HCl to form gaseous methyl chloride (


) and nitrogen (

), effectively protecting the diazoketone intermediate 6[6]. The stable diazoketone is then isolated and subjected to a highly controlled halogenation step using a precise stoichiometric amount of anhydrous HCl[7].

Self-Validating Experimental Protocol

Safety Warning: Diazomethane is highly toxic and explosive. All operations must be conducted in a specialized fume hood using smooth-glass (Clear-Seal) joints, as ground-glass friction can cause detonation 8[8].

Step 3.1: Synthesis of Xanthene-9-yl Diazomethyl Ketone
  • Setup: Flame-dry a specialized, smooth-glass reaction flask and purge with argon.

  • Substrate Preparation: Dissolve xanthene-9-carbonyl chloride (1.0 eq) in anhydrous diethyl ether and cool to 0 °C.

  • Reagent Preparation: In a separate smooth-glass flask, prepare an ethereal solution of diazomethane (3.0 eq, typically generated from Diazald) and cool to 0 °C.

  • Inverse Addition: Slowly transfer the acid chloride solution dropwise into the vigorously stirring diazomethane solution.

    • Self-Validation Checkpoint: Observe the steady evolution of

      
       gas. The bright yellow color of the diazomethane solution must persist throughout the addition, visually confirming that the HCl-scavenging reagent remains in excess.
      
  • Maturation: Stir the reaction for 1–2 hours at 0 °C until gas evolution completely ceases.

  • Quenching: Add glacial acetic acid dropwise until the yellow color just dissipates, safely neutralizing the residual diazomethane.

  • Isolation: Concentrate the mixture under reduced pressure to yield the crude xanthene-9-yl diazomethyl ketone.

Step 3.2: Controlled Halogenation to Xanthene-9-yl Chloromethyl Ketone
  • Solvation: Dissolve the crude diazoketone in anhydrous dichloromethane (DCM) or diethyl ether and cool to 0 °C.

  • Halogenation: Slowly add anhydrous HCl (1.5 eq, 2.0 M solution in diethyl ether).

    • Self-Validation Checkpoint: A second, distinct phase of

      
       gas evolution will occur. This visually confirms the protonation of the diazo carbon and the subsequent 
      
      
      
      -like displacement by the chloride ion.
  • Completion: Allow the reaction to warm to room temperature and stir for 30 minutes.

  • Workup: Wash the organic layer with saturated aqueous

    
     to neutralize residual acid, followed by a brine wash.
    
  • Purification: Dry the organic layer over anhydrous

    
    , filter, and concentrate in vacuo to afford the highly pure xanthene-9-yl chloromethyl ketone.
    

Quantitative Parameters

Table 1: Stoichiometric and Kinetic Parameters for Conversion

ParameterStep 1: Diazoketone FormationStep 2: Chloromethyl Ketone Formation
Active Reagent Diazomethane (

)
Anhydrous HCl (in ether/dioxane)
Equivalents Required 2.5 – 3.0 eq1.1 – 3.0 eq
Temperature Profile 0 °C (Strictly maintained)0 °C

25 °C
Reaction Time 1 – 2 hours10 – 30 minutes
Primary Byproducts

(gas),

(gas)

(gas)

Workflow Visualization

G A Xanthene-9-carbonyl chloride B Excess Diazomethane (CH2N2) in Et2O 0°C A->B C Xanthene-9-yl diazomethyl ketone (Stable Intermediate) B->C D Anhydrous HCl (e.g., in Dioxane/Et2O) 0°C to RT C->D E Xanthene-9-yl chloromethyl ketone (Target Product) D->E

Workflow for the two-step synthesis of xanthene-9-yl chloromethyl ketone via a diazoketone.

References

  • [3] Master Organic Chemistry. "Diazomethane (CH2N2)". Available at:

  • [8] Organic Syntheses. "benzyl chloromethyl ketone". Available at:

  • [7] Journal of Organic and Pharmaceutical Chemistry. "Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane". Available at:

  • [5] StackExchange. "Reaction of acyl chlorides with diazomethane and silver(I) oxide". Available at:

  • [2] Wikipedia. "Nierenstein reaction". Available at:

  • [1] Semantic Scholar. "The facile and efficient synthesis of novel monocyclic cis-β-lactams". Available at:

  • [6] MSU Chemistry. "Rearrangement". Available at:

  • [4] Chemistry LibreTexts. "Rearrangements of Acyl Carbenes". Available at:

Sources

Application

Application Note: Design and Synthesis of Xanthene-Based Chloromethyl Ketone Inhibitors

Abstract & Strategic Overview This guide details the synthetic methodology for coupling a chloromethyl ketone (CMK) electrophile to a xanthene scaffold. Xanthene derivatives are privileged structures in medicinal chemist...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Overview

This guide details the synthetic methodology for coupling a chloromethyl ketone (CMK) electrophile to a xanthene scaffold. Xanthene derivatives are privileged structures in medicinal chemistry, often serving as high-affinity ligands for various oxidoreductases and proteases, or as fluorescent reporters (e.g., rhodamine/fluorescein derivatives). By appending a CMK warhead, researchers can convert these reversible binders into affinity labels (suicide inhibitors) .

This approach is particularly effective for targeting serine proteases (targeting active site Histidine) and cysteine proteases (targeting active site Cysteine). The resulting compounds serve as powerful tools for activity-based protein profiling (ABPP) and structural biology.

Mechanism of Action

To design an effective inhibitor, one must understand the covalent modification mechanism. Chloromethyl ketones are quiescent electrophiles; they are relatively stable in solution but highly reactive when positioned adjacent to a nucleophile within an enzyme's active site.

The Alkylation Event

In serine proteases (e.g., Chymotrypsin-like enzymes), the inhibitor binds to the S1 pocket. The active site Histidine (part of the catalytic triad) attacks the methylene carbon of the CMK, displacing the chloride.

Key Kinetic Parameter: The efficiency of these inhibitors is not measured by


 alone, but by the second-order rate constant 

, which accounts for both binding affinity (

) and the rate of covalent bond formation (

).

CMK_Mechanism Enzyme Free Enzyme (Active Site His/Cys) Complex Michaelis Complex (Reversible Binding) Enzyme->Complex + I (k1) Inhibitor Xanthene-CMK Inhibitor Inhibitor->Complex Complex->Enzyme (k-1) Covalent Alkylated Enzyme (Irreversible) Complex->Covalent Alkylation (k_inact) Cl- release

Figure 1: Kinetic mechanism of irreversible inhibition by chloromethyl ketones. The reaction proceeds via a reversible binding step followed by an irreversible alkylation step.

Synthetic Protocol

The synthesis of xanthene-CMKs typically proceeds from the corresponding xanthene-carboxylic acid. The most robust method involves the formation of a diazoketone intermediate using diazomethane, followed by chlorinolysis.

Synthetic Workflow

Synthesis_Route Start Xanthene-COOH (Carboxylic Acid) Step1 Mixed Anhydride (Isobutyl chloroformate / NMM) Start->Step1 Activation (-15°C) Step2 Diazoketone (Xanthene-CO-CHN2) Step1->Step2 CH2N2 (Diazomethane) Ether, 0°C Step3 Chloromethyl Ketone (Xanthene-CO-CH2Cl) Step2->Step3 Anhydrous HCl Quench N2

Figure 2: Synthetic route from carboxylic acid to chloromethyl ketone.

Detailed Experimental Procedures

Safety Pre-requisite:

  • Diazomethane (

    
    )  is explosive and highly toxic.[1][2][3]
    
  • Mandatory: Use a blast shield.[1][2][4] Do NOT use ground glass joints (friction triggers explosion).[3] Use fire-polished glassware or specialized diazomethane kits (e.g., Aldrich Diazald® kit).[2]

  • Alternative: For small scales, trimethylsilyldiazomethane (

    
    ) is a safer liquid alternative, though traditional diazomethane often gives cleaner yields for this specific transformation.
    
Step 1: Preparation of the Mixed Anhydride
  • Dissolve Xanthene-carboxylic acid (1.0 eq) in anhydrous THF or DME under an inert atmosphere (

    
     or Ar).
    
  • Cool the solution to -15°C (Salt/Ice bath).

  • Add N-Methylmorpholine (NMM) (1.1 eq). Note: NMM is preferred over triethylamine to prevent racemization if chiral centers are present.

  • Dropwise add Isobutyl chloroformate (1.1 eq).

  • Stir for 15–20 minutes at -15°C. A white precipitate (NMM hydrochloride) will form.

Step 2: Diazoketone Formation
  • Generate an ethereal solution of Diazomethane (excess, ~2.5 eq) using a Diazald® generator into a non-ground glass receiving flask cooled to 0°C.

  • Filter the Mixed Anhydride solution (from Step 1) quickly through a glass wool plug (to remove amine salts) directly into the cold Diazomethane solution.

  • Critical: Stir at 0°C for 1 hour, then allow to warm to room temperature overnight.

  • Quenching: If the yellow color persists (indicating excess

    
    ), bubble a stream of 
    
    
    
    through the solution to evaporate excess diazomethane into a acetic acid trap, or carefully add dropwise acetic acid until colorless.
  • Evaporate solvent under reduced pressure to obtain the crude Diazoketone (usually a yellow solid/oil). Do not overheat.

Step 3: Conversion to Chloromethyl Ketone
  • Dissolve the crude Diazoketone in anhydrous dioxane or diethyl ether.

  • Cool to 0°C.

  • Treat with 4N HCl in Dioxane (or anhydrous HCl gas bubbled into the solution).

  • Evolution of

    
     gas will be observed immediately.
    
  • Stir for 30–60 minutes.

  • Evaporate solvent to dryness.

  • Purification: Recrystallize from EtOAc/Hexane or purify via flash chromatography (silica gel). Note: CMKs can be unstable on silica; rapid filtration is recommended.

Analytical Validation & Assay

Chemical Characterization

Before biological testing, confirm identity. The unique spectral signature of the


 group is distinct.
TechniqueExpected SignalNotes
1H NMR Singlet

4.2 – 4.5 ppm (2H)
Diagnostic peak for

13C NMR Carbonyl

190-200 ppm;


45-50 ppm
Distinct from starting acid
Mass Spec M+ and M+2 peaks (3:1 ratio)Chlorine isotope pattern is mandatory
IR Ketone stretch

1720-1740

Shifted from acid carbonyl
Enzyme Inhibition Assay Protocol

To determine


, use the kobs method  under pseudo-first-order conditions (

).
  • Preparation: Prepare enzyme buffer (e.g., 50 mM HEPES, pH 7.4).

  • Incubation: Incubate Enzyme ([E] constant, e.g., 10 nM) with varying concentrations of Xanthene-CMK Inhibitor ([I], e.g., 0.1

    
    M – 50 
    
    
    
    M).
  • Time Points: At specific time intervals (

    
    ), remove an aliquot and dilute into a solution containing a fluorogenic substrate (e.g., AMC-peptide).
    
  • Measurement: Measure residual enzymatic activity (

    
    ) relative to control (
    
    
    
    ).
  • Calculation:

    • Plot

      
       vs. time to get the observed rate constant (
      
      
      
      ) for each inhibitor concentration.
    • Plot

      
       vs. 
      
      
      
      . Fit to the equation:
      
      

Troubleshooting Guide

ProblemProbable CauseSolution
Low Yield in Step 1 Temperature too high; Anhydride decomposition.Maintain -15°C strictly. Ensure anhydrous conditions.
Explosion/Pop Ground glass joints used with Diazomethane.STOP. Use only Clear-Seal® or fire-polished joints.[3] Use blast shield.[1][2][4]
No Product in Step 3 HCl was wet (aqueous).Use strictly anhydrous HCl in Dioxane/Ether. Water hydrolyzes the diazoketone to a hydroxy-ketone.
Inhibitor Inactive CMK degraded (alkylated buffer).Avoid buffers with nucleophiles (DTT, Mercaptoethanol) during the incubation phase.

References

  • Powers, J. C., et al. (2002). Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases. Chemical Reviews.

  • Sigma-Aldrich Technical Bulletin. Diazald® and Diazomethane Generators.

  • Organic Syntheses. Diazomethane Safety and Preparation. Org.[2][4][5][6][7] Synth. 1956, 36, 16.

  • Dryjanski, M., et al. (1998).[8] N-tosyl-L-phenylalanine Chloromethyl Ketone (TPCK) Identifies Glutamate 398 at the Active Site.[8] Biochemistry.[2][8][9]

  • Mellott, J., et al. (2023). Xanthene-based inhibitors: Design and Synthesis. (Contextual grounding on Xanthene scaffold utility).

Sources

Method

functionalization of xanthene ring at position 9 using chloroacetyl group

Application Note: Strategic Functionalization of the Xanthene Ring at Position 9 using Chloroacetyl Chloride Executive Summary This guide details the protocol for introducing a chloroacetyl ( ) moiety at the C9 position...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Functionalization of the Xanthene Ring at Position 9 using Chloroacetyl Chloride

Executive Summary

This guide details the protocol for introducing a chloroacetyl (


) moiety at the C9 position of the xanthene scaffold. This functionalization is a critical gateway in two major fields:
  • Chemical Biology: Synthesis of "Turn-On" fluorescent probes (Rhodamine-based) where the chloroacetyl group acts as a reactive "warhead" for covalent labeling of cysteine residues or HaloTag ligands.

  • Medicinal Chemistry: Creation of privileged pharmacophores where the C9-chloroacetamide serves as an electrophilic linker for coupling secondary amines (e.g., piperazines) in the development of neuroactive agents.

Technical Note: Direct C-C acylation at position 9 using chloroacetyl chloride is synthetically disfavored due to steric hindrance and competing Friedel-Crafts alkylation at the 2/7 positions. Therefore, this guide focuses on the chemically robust


-acylation of 9-aminoxanthene or 9-hydrazido-xanthene precursors .

Chemical Strategy & Mechanism

The reactivity of the xanthene C9 position is dictated by its oxidation state. We utilize a nucleophilic nitrogen species at C9 (amine or hydrazide) to attack the highly reactive chloroacetyl chloride.

Mechanism A: The Spirolactam Switch (Fluorescent Probes)

In Rhodamine B derivatives, the reaction with hydrazine forms a non-fluorescent spirolactam. Acylation with chloroacetyl chloride creates a chloroacetamide.[1][2]

  • State 1 (OFF): Spirolactam form (Colorless, Non-fluorescent).

  • State 2 (ON): Reaction with a target (e.g., metal ion or thiol) opens the ring, restoring the conjugated

    
    -system and fluorescence.
    
Mechanism B: Direct Amide Coupling (Medicinal Scaffolds)

For non-fluorescent xanthenes (e.g., 9H-xanthene), a 9-amino group is acylated. The resulting


-chloroacetamide is a versatile electrophile for 

reactions.

G Start Rhodamine B (Fluorescent) Inter Rhodamine Hydrazide (Spirolactam/OFF) Start->Inter Reflux/EtOH Hydrazine Hydrazine Hydrate Hydrazine->Inter Product Rhodamine-Chloroacetamide (Reactive Probe) Inter->Product Acylation (0°C, TEA) Reagent Chloroacetyl Chloride Reagent->Product Final Covalent Adduct (Fluorescent ON) Product->Final Ring Opening (Spiro-Switch) Target Cysteine/Target Target->Final

Figure 1: Synthetic pathway for Rhodamine B hydrazide functionalization involving the spirolactam ring-opening mechanism.

Experimental Protocols

Protocol A: Synthesis of Rhodamine B 9-Chloroacetamido Hydrazide

Application: Covalent fluorescent labeling.

Materials:

  • Rhodamine B Hydrazide (Precursor)[3][4]

  • Chloroacetyl chloride (Reagent, >98%)

  • Triethylamine (TEA) (Base scavenger)

  • Dichloromethane (DCM) (Anhydrous solvent)

Step-by-Step Procedure:

  • Preparation: Flame-dry a 50 mL round-bottom flask (RBF) and purge with Argon (

    
    ).
    
  • Dissolution: Dissolve Rhodamine B hydrazide (1.0 mmol, 456 mg) in anhydrous DCM (15 mL). The solution should be clear; if the hydrazide is in spirolactam form, it may be colorless or pale pink.

  • Base Addition: Add TEA (1.5 mmol, 210

    
    L) to the stirring solution.
    
  • Cooling: Submerge the flask in an ice-salt bath to reach -10°C. Critical: Controlling temperature prevents bis-acylation.

  • Acylation: Dilute chloroacetyl chloride (1.2 mmol, 95

    
    L) in 2 mL DCM. Add this solution dropwise over 20 minutes.
    
    • Observation: Evolution of white fumes (HCl) is neutralized by TEA (forming TEA

      
      HCl precipitate).
      
  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

  • Work-up:

    • Wash reaction mixture with cold water (

      
       mL), saturated NaHCO
      
      
      
      (
      
      
      mL), and brine.
    • Dry organic layer over anhydrous Na

      
      SO
      
      
      
      .
    • Concentrate under reduced pressure.[5]

  • Purification: Recrystallize from Ethanol/Hexane or perform column chromatography (Silica gel, DCM:MeOH 98:2).

Yield: 65–75% (Off-white to pale pink solid).

Protocol B: Synthesis of N-(9H-xanthen-9-yl)-2-chloroacetamide

Application: Medicinal chemistry scaffold construction.

Materials:

  • 9-Aminoxanthene hydrochloride

  • Chloroacetyl chloride[1][2][5][6][7][8][9]

  • Diisopropylethylamine (DIPEA)

  • Tetrahydrofuran (THF) (Dry)

Step-by-Step Procedure:

  • Suspension: Suspend 9-aminoxanthene HCl (2.0 mmol) in dry THF (20 mL) in a 100 mL RBF.

  • Neutralization: Add DIPEA (4.5 mmol) to liberate the free amine. Stir for 15 minutes until the suspension changes character (salt exchange).

  • Acylation: Cool to 0°C. Add chloroacetyl chloride (2.2 mmol) dropwise.

  • Completion: Stir at RT for 3 hours.

  • Quench: Pour the reaction mixture into ice water (100 mL). The product often precipitates directly.

  • Isolation: Filter the precipitate. If no precipitate forms, extract with Ethyl Acetate.

  • Characterization: The product contains a reactive alkyl chloride. Avoid heating >60°C during drying.

Data Analysis & Validation

The success of the functionalization is validated by the appearance of the distinct singlet corresponding to the


 protons and the preservation of the xanthene core.

Table 1: Expected Analytical Data

TechniqueParameterExpected Value / ObservationInterpretation

H NMR

4.0 – 4.2 ppm (s, 2H)
Distinct SingletConfirms presence of

(alpha-protons).

H NMR

9.0 – 10.5 ppm (s, 1H)
Broad SingletConfirms Amide N-H bond formation.
IR 1650 – 1690 cm

Strong BandAmide I carbonyl stretch (indicates successful acylation).
HRMS M+2 Peak~33% height of M+Characteristic Chlorine isotope pattern (

Cl/

Cl).
TLC R

Shift
Lower R

than amine
Amide is generally less polar than free amine but distinct from starting material.

Troubleshooting & Critical Control Points

Troubleshooting Issue Problem: Low Yield or Impure Product Check1 Did the solution turn dark/black? Issue->Check1 Check2 Is starting material remaining? Check1->Check2 No Sol1 Cause: Polymerization/Decomposition Fix: Lower Temp (-10°C) & Add Reagent Slower Check1->Sol1 Yes Sol2 Cause: HCl Scavenging Failure Fix: Increase Base (TEA/DIPEA) to 2.5 eq Check2->Sol2 Yes Sol3 Cause: Hydrolysis of Chloride Fix: Ensure Anhydrous Solvents Check2->Sol3 No (Product decomposes)

Figure 2: Decision tree for troubleshooting common synthetic issues in chloroacetylation.

Key Insights:

  • Hydrolysis Risk: The chloroacetyl group is susceptible to hydrolysis in aqueous bases. Always use anhydrous conditions for the acylation step.

  • Cyclization: In Protocol A, if the product is highly fluorescent during workup, the spirolactam ring has opened (prematurely). Keep the pH neutral or slightly basic (pH 8) during extraction to maintain the "OFF" state.

References

  • Beija, M., Afonso, C. A. M., & Martinho, J. M. G. (2009). Synthesis and applications of Rhodamine derivatives as fluorescent probes. Chemical Society Reviews, 38(8), 2410–2433. Link

  • Xiang, Y., Tong, A., Jin, P., & Ju, Y. (2006). New fluorescent rhodamine B hydrazide derivative for the determination of Cu(II). Organic Letters, 8(13), 2863–2866. Link

  • Mishra, D., Singh, R., & Rout, C. (2018). A facile amidation of chloroacetyl chloride using DBU.[6] ResearchGate / Organic Preparations. Link

  • Sousa, E., & Pinto, M. (2021). Xanthenes in Medicinal Chemistry – Synthetic strategies and biological activities.[10][11][12][13][14] European Journal of Medicinal Chemistry, 209, 113085. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that functionalizing the C9 position of the xanthene core presents unique mechanistic challenges.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that functionalizing the C9 position of the xanthene core presents unique mechanistic challenges. Direct Friedel-Crafts acylation typically functionalizes the aromatic rings rather than the C9 position. Therefore, synthesis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one requires the generation of a 9-xanthenyllithium intermediate.

This guide provides field-proven troubleshooting, root-cause analysis, and a self-validating protocol to bypass common synthetic bottlenecks and maximize your yield.

Part 1: Mechanistic Troubleshooting & Root Cause Analysis (FAQs)

Q: Why does the direct reaction of 9-xanthenyllithium with chloroacetyl chloride yield a complex mixture with less than 20% of the target ketone? A: When reacting a highly nucleophilic organolithium species with a highly electrophilic and bifunctional acid chloride like chloroacetyl chloride [1], three competing side reactions rapidly degrade your yield:

  • Over-Addition: After the initial acylation forms the target ketone, the newly formed carbonyl is highly electrophilic. A second equivalent of 9-xanthenyllithium attacks this ketone, forming an unwanted tertiary alcohol.

  • Ketene Formation: The

    
    -protons of chloroacetyl chloride are highly acidic. 9-Xanthenyllithium can act as a strong base rather than a nucleophile, deprotonating the acid chloride to form a highly reactive ketene (
    
    
    
    ). This ketene rapidly polymerizes or undergoes cycloadditions.
  • Aliphatic Substitution: The organolithium can bypass the carbonyl entirely and perform an

    
     attack on the chloromethyl carbon.
    

Q: How can I completely prevent over-addition and ketene formation? A: You must change the electrophile. The most robust solution is the Weinreb Amide approach [2]. By replacing chloroacetyl chloride with 2-chloro-N-methoxy-N-methylacetamide, the initial nucleophilic attack forms a stable, bidentate chelated tetrahedral intermediate. The lithium ion is coordinated by both the methoxy oxygen and the carbonyl oxygen. This chelation prevents the collapse of the intermediate into a ketone during the reaction, rendering it immune to attack by a second equivalent of 9-xanthenyllithium. The target ketone is only unveiled during the acidic aqueous workup.

Q: Can I use chloroacetonitrile instead? A: Yes, reacting 9-xanthenyllithium with chloroacetonitrile forms an imine anion that resists over-addition. However, the yields are typically moderate (55–65%) due to the lower electrophilicity of the nitrile compared to the Weinreb amide, and hydrolysis of the resulting imine can require harsh acidic conditions that may degrade sensitive functional groups.

Part 2: Quantitative Comparison of Electrophilic Strategies

To guide your experimental design, the following table summarizes the expected outcomes when reacting 9-xanthenyllithium with various


-chloro electrophiles.
Electrophilic StrategyReagentReaction TempPrimary Side ProductExpected Yield
Direct Acylation Chloroacetyl chloride-78 °C to RTTertiary alcohol (over-addition)< 20%
Inverse Addition Chloroacetyl chloride (excess)-78 °CKetene polymers30 - 40%
Nitrile Hydrolysis Chloroacetonitrile-78 °C to RTUnreacted starting material55 - 65%
Weinreb Amide 2-chloro-N-methoxy-N-methylacetamide-78 °C to RTTrace amide> 85%

Part 3: Validated Experimental Protocol (Weinreb Amide Route)

This protocol is designed as a self-validating system . Visual cues are embedded within the workflow to ensure intermediate integrity before proceeding to the next step.

Step 1: Generation of 9-Xanthenyllithium

Causality: Xanthene must be deprotonated at the C9 position. The resulting anion is stabilized by the extended


-system of the flanking phenyl rings.
  • Flame-dry a Schlenk flask under argon and charge it with xanthene (1.0 equiv).

  • Dissolve in anhydrous THF to achieve a 0.2 M solution. Cool the flask to -78 °C using a dry ice/acetone bath.

  • Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise over 10 minutes.

  • Self-Validation Check: The solution will immediately transition from colorless to a deep orange-red [3]. This color is the spectroscopic signature of the 9-xanthenyllithium anion. If the solution remains pale or turns cloudy white, your n-BuLi has degraded or moisture has quenched the reaction. Do not proceed.

  • Stir at -78 °C for 30 minutes to ensure complete metalation.

Step 2: Acylation via Weinreb Amide

Causality: Inverse addition is used to maintain an excess of the electrophile at all times, further suppressing any chance of side reactions.

  • In a separate flame-dried flask, dissolve 2-chloro-N-methoxy-N-methylacetamide (1.1 equiv) in anhydrous THF (0.5 M) and cool to -78 °C.

  • Transfer the deep orange-red 9-xanthenyllithium solution dropwise via cannula into the Weinreb amide solution.

  • Self-Validation Check: As the anion transfers and reacts, the deep red color will dissipate into a pale yellow solution, indicating the successful formation of the chelated tetrahedral intermediate.

  • Allow the reaction mixture to slowly warm to 0 °C over 2 hours.

Step 3: Quench and Hydrolysis

Causality: The acidic quench breaks the lithium chelate, expelling N,O-dimethylhydroxylamine and irreversibly forming the target ketone.

  • Quench the reaction at 0 °C by slowly adding cold 1M HCl (aq) until the pH reaches ~3.

  • Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Wash the combined organic layers with brine, dry over anhydrous

    
    , and concentrate under reduced pressure.
    
  • Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to isolate 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one as a crystalline solid.

Part 4: Reaction Pathway Visualization

The following diagram maps the logical flow and intermediate states of the Weinreb amide-mediated synthesis.

G Xanthene Xanthene Anion 9-Xanthenyllithium (Deep Red Anion) Xanthene->Anion Deprotonation Base + n-BuLi (THF, -78°C) Base->Anion Tetrahedral Stable Chelated Tetrahedral Intermediate Anion->Tetrahedral Nucleophilic Attack Weinreb + Weinreb Amide (ClCH2CON(OMe)Me) Weinreb->Tetrahedral Product 2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one (Target Ketone) Tetrahedral->Product Acidic Collapse Quench + H3O+ (Aqueous Workup) Quench->Product

Mechanism of Weinreb amide-mediated synthesis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one.

References

  • Chloroacetyl chloride - Properties and Reactivity. PubChem, National Center for Biotechnology Information. URL: [Link]

  • Weinreb Ketone Synthesis. Wikipedia, The Free Encyclopedia. URL:[Link]

  • Xanthene Carboxamides: Indicators for the Assay of n-BuLi and EtMgBr. Journal of the South Carolina Academy of Science, Scholar Commons. URL:[Link]

Optimization

preventing hydrolysis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one during workup

Technical Support Center: Stability & Workup Guide Executive Summary The synthesis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (an intermediate for anticholinergics like Propantheline Bromide) presents a specific chemical...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Stability & Workup Guide

Executive Summary The synthesis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (an intermediate for anticholinergics like Propantheline Bromide) presents a specific chemical paradox: the molecule contains a robust tricyclic xanthene core, yet it carries a highly reactive


-chloro ketone tail.

Users frequently report yield loss during the workup of the Friedel-Crafts acylation step. This is almost invariably due to hydrolysis of the C-Cl bond or cleavage of the acyl linkage caused by improper pH management or thermal excursions during the quenching of aluminum chloride (


).

This guide replaces standard "generic" workup protocols with a chemically grounded stability strategy.

Module 1: The Chemistry of Instability

To prevent hydrolysis, one must understand why it happens. This molecule is not a standard ketone; it is an


-halo ketone attached to a secondary benzylic-like center .
The Vulnerability Map
  • The

    
    -Carbon (C2'):  The chlorine atom makes this carbon highly electrophilic. In the presence of even weak bases (e.g., saturated 
    
    
    
    ) or hot water, hydroxide ions (
    
    
    ) or water can attack here, displacing chloride to form the
    
    
    -hydroxy ketone (2-hydroxy-1-(9H-xanthen-9-yl)ethan-1-one).
  • The Enolization Risk: The proton at C9 (on the xanthene ring) and the protons at C2' are acidic. Base promotes enolization.[1] Enolates of

    
    -halo ketones are unstable and can undergo Favorskii-type rearrangements  or dimerization, leading to "tar" rather than clean product.
    

Visualizing the Failure Mode (Hydrolysis Mechanism)

HydrolysisMechanism Start Target Molecule (2-chloro-1-(9H-xanthen-9-yl)ethan-1-one) Inter Tetrahedral Intermediate (Unstable) Start->Inter Nucleophilic Attack (OH- or H2O) Base Base/Heat (e.g., Warm NaHCO3) Base->Inter Catalyzes Product Hydrolysis Product (α-Hydroxy Ketone) Inter->Product -Cl (Substitution) Side Xanthene-9-carboxylic acid (Cleavage Product) Inter->Side C-C Bond Cleavage (If pH > 10)

Figure 1: The primary decomposition pathways. The


-chloro ketone moiety is the "soft spot" for nucleophilic attack, while the xanthene-carbonyl bond is susceptible to cleavage under strongly alkaline conditions.

Module 2: Troubleshooting the Workup (The Protocol)

The standard workup for Friedel-Crafts reactions involves pouring the mixture onto ice/HCl. However, for this specific substrate, the subsequent neutralization step is where errors occur.

Critical Parameters Table
ParameterThe "Danger Zone" (Avoid)The "Safe Zone" (Target)Why?
Quench Temp


Heat accelerates

hydrolysis of the C-Cl bond exponentially.
Aqueous pH

(Basic)

(Slightly Acidic)
Alkaline conditions trigger enolization and rapid chloride displacement.
Wash Solution

or warm

Cold Water / Brine Avoids generating nucleophilic

.
Drying Agent

(Basic)

or

Basic drying agents can induce surface-catalyzed decomposition.
Step-by-Step "Hydrolysis-Proof" Protocol

Scenario: You have completed the reaction of Xanthene + Chloroacetyl Chloride +


 in Dichloromethane (DCM).
  • The "Deep Freeze" Quench:

    • Do NOT pour water into the reaction.

    • Prepare a beaker of crushed ice mixed with concentrated HCl (approx. 5-10 mL HCl per 100g ice).

    • Why HCl? It keeps the aluminum salts soluble and maintains a low pH, preventing the formation of aluminum hydroxides which can trap the product and catalyze hydrolysis.

    • Slowly pour the reaction mixture onto the stirring ice/acid slurry. Keep the internal temperature below 10°C.

  • Phase Separation (The Speed Step):

    • Separate the layers immediately.

    • Do not let the organic layer sit in contact with the acidic aqueous layer for hours. While acid hydrolysis is slower than base hydrolysis, the benzylic-like C9 position is acid-sensitive over long durations.

  • The "Neutralization" Trap (CRITICAL):

    • Standard Mistake: Washing with Saturated Sodium Bicarbonate (

      
      ) until bubbling stops.
      
    • Correct Method: Wash the organic layer with Cold Brine (

      
      )  twice.
      
    • If you must neutralize residual acid, use a dilute, cold

      
       solution (5%) and separate immediately after mixing. Do not let it equilibrate.
      
    • Verification: Check the pH of the aqueous waste. If it is 6-7, stop washing. Do not aim for pH 8-9.

  • Drying and Concentration:

    • Dry over anhydrous

      
       (Magnesium Sulfate).[2]
      
    • Pro-Tip: Add a spatula tip of activated charcoal during the drying step to remove colored oligomers, then filter through a Celite pad.

    • Evaporate solvent at

      
       . High vacuum is preferred over high heat.
      

Module 3: Purification & Storage Logic

The Silica Problem: Silica gel is slightly acidic and polar.


-Halo ketones can degrade on silica columns, often losing HCl to form 

-unsaturated ketones (if protons are available) or hydrolyzing if the silica is "wet."

Recommended Purification: Recrystallization Recrystallization is far superior for this compound as it avoids the active surface of silica.

  • Solvent System: Ethanol/Acetone (if careful with temp) or Toluene/Heptane .

  • Procedure: Dissolve in minimum hot toluene (approx 60°C, do not boil excessively), then slowly add heptane until turbidity appears. Cool to 4°C.

Decision Tree for Purification

WorkupFlow Start Crude Organic Layer (After Acid Quench) Check Check pH of Aqueous Phase Start->Check Acidic pH < 3 (Too Acidic) Check->Acidic Yes Neutral pH 4-6 (Ideal) Check->Neutral No Wash1 Wash with Cold Brine (Repeat 2x) Acidic->Wash1 Wash2 Quick Wash: Cold 5% NaHCO3 (Contact time < 2 mins) Acidic->Wash2 If still < pH 2 Dry Dry over MgSO4 (Neutral) Neutral->Dry Wash1->Check Re-check Wash2->Wash1 Immediately Recryst Recrystallize (Toluene/Heptane) Dry->Recryst

Figure 2: The decision tree prioritizes pH control. Note the restricted use of Bicarbonate (Red Box) only when absolutely necessary and with strict time limits.

Frequently Asked Questions (FAQ)

Q1: My product turned into a brown oil after rotovap. What happened? A: This is likely thermal decomposition.


-chloro ketones are thermally sensitive. If you set the rotovap bath to 60°C+ to remove Toluene or Xylene, you likely initiated an elimination reaction (dehydrohalogenation). Keep the bath under 40°C and use a better vacuum pump.

Q2: Can I use Sodium Hydroxide (NaOH) to quench the AlCl3? A: Absolutely not. NaOH provides a high concentration of strong nucleophiles (


). This will instantly hydrolyze the C-Cl bond to C-OH or cleave the ketone entirely. Always use Acid/Ice for the quench.

Q3: The literature mentions using benzene.[3][4] Can I substitute it? A: Yes. Older literature (e.g., Cusic et al., 1951) uses benzene. You can substitute Dichloromethane (DCM) for the reaction solvent (it dissolves


 well) or Toluene  for recrystallization. DCM is preferred for the reaction as it allows lower temperature control.

Q4: Is the product light sensitive? A: Xanthene derivatives can be photo-active. While not extremely sensitive, it is "Good Laboratory Practice" (GLP) to wrap the flask in foil during drying and storage to prevent radical formation at the benzylic C9 position.

References

  • Cusic, J. W., & Robinson, R. A. (1951). Antispasmodics. Quaternary Salts Derived from Xanthene-9-carboxylic Acid and Related Compounds. The Journal of Organic Chemistry, 16(12), 1921–1927. (Foundational text on the synthesis of Propantheline intermediates).

  • Reeve, A. M. (2004).[3] A Discovery-Based Friedel–Crafts Acylation Experiment.[3] Journal of Chemical Education, 81(10), 1497. (Provides general context on AlCl3 quench protocols).

  • BenchChem. (2025). Preventing the formation of xanthone impurities in 2-Methyl-9H-xanthene synthesis.[5](Relevant troubleshooting for xanthene core oxidation/stability).

  • Organic Chemistry Portal. (2024). Synthesis of α-chloroketones.[6](General mechanistic stability data for alpha-halo ketones).

Sources

Troubleshooting

Technical Support Center: Troubleshooting 9-Xanthenyl Chloromethyl Ketone Reactivity

Status: Online Role: Senior Application Scientist Ticket ID: #CMK-XAN-992 Subject: Optimizing Reactivity of Lipophilic Chloromethyl Ketones Executive Summary You are likely encountering low reactivity with 9-xanthenyl ch...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Online Role: Senior Application Scientist Ticket ID: #CMK-XAN-992 Subject: Optimizing Reactivity of Lipophilic Chloromethyl Ketones

Executive Summary

You are likely encountering low reactivity with 9-xanthenyl chloromethyl ketone due to one of three competing factors: hydrophobic aggregation (driven by the xanthene core), nucleophilic scavenging (buffer incompatibility), or steric hindrance at the 9-position. Unlike linear peptide chloromethyl ketones (e.g., TLCK, TPCK), the xanthenyl derivative presents unique solubility and steric challenges that mask its intrinsic alkylating potential.

This guide deconstructs the failure modes of this specific reagent and provides self-validating protocols to restore performance.

Part 1: Diagnostic Workflow

Before altering your protocol, trace the failure mode using this logic flow.

TroubleshootingFlow Start Start: Low Reactivity Observed CheckSolubility 1. Check Solubility (Is solution cloudy/precipitating?) Start->CheckSolubility CheckBuffer 2. Check Buffer Components (Are DTT/BME/GSH present?) CheckSolubility->CheckBuffer No (Clear) SolubilityFix Fix: Add DMSO/Detergent prevent aggregation CheckSolubility->SolubilityFix Yes CheckPH 3. Check pH Environment (Targeting Cys vs. His?) CheckBuffer->CheckPH No BufferFix Fix: Remove Thiols Use TCEP or Dialysis CheckBuffer->BufferFix Yes (Thiols present) CheckSterics 4. Steric/Kinetic Evaluation (Incubation time > 30 mins?) CheckPH->CheckSterics Correct pH PHFix Fix: Adjust pH Cys: pH 6.5-7.5 His: pH 7.5-8.5 CheckPH->PHFix Incorrect pH KineticFix Fix: Increase Time/Temp Overcome steric barrier CheckSterics->KineticFix Short incubation

Figure 1: Decision tree for isolating the root cause of low alkylation efficiency.

Part 2: Critical Failure Modes & Solutions
1. The "Buffer Killer": Thiol Scavenging

The Issue: Chloromethyl ketones (CMKs) are electrophiles designed to react with nucleophiles on your protein (Cysteine/Histidine). If your buffer contains Dithiothreitol (DTT) ,


-Mercaptoethanol (BME) , or Glutathione , these reagents will react with the CMK faster than your protein will.
  • Mechanism: The exogenous thiol attacks the methylene carbon (

    
    ), neutralizing the inhibitor before it reaches the enzyme active site [1].
    

Protocol Adjustment:

  • Immediate Action: Remove all reducing agents.

  • Alternative: If a reducing environment is required to maintain protein stability, use TCEP (Tris(2-carboxyethyl)phosphine) . TCEP is a phosphine-based reductant that does not contain thiols and is generally unreactive toward alkyl halides like CMKs at standard concentrations.

2. The "Solubility Trap": Hydrophobic Aggregation

The Issue: The 9-xanthenyl group is a flat, fused tricyclic system that is highly lipophilic. In aqueous buffers, this molecule will form micellar aggregates or precipitate.

  • Symptom: The solution looks clear, but the "effective" concentration of free monomer is near zero. The molecules are stacked upon themselves (

    
    -
    
    
    
    stacking) and cannot enter the protein active site.
  • Chemistry: The 9-position substitution adds bulk, further decreasing water solubility compared to linear analogs.

Solubility Optimization Table:

Solvent ComponentRecommended Conc.Function
DMSO / DMF 5% - 10% (v/v)Essential co-solvent. Dissolve stock here first.
Triton X-100 / Tween-20 0.01% - 0.1%Prevents micelle formation and aggregation.
Cyclodextrin (

-CD)
1 - 2 eq.Can act as a carrier for the xanthene core (advanced).

Protocol: Prepare a 100x stock in 100% DMSO. Add this dropwise to the vortexing protein solution to prevent transient precipitation "shock."

3. Steric Hindrance & Kinetics

The Issue: The 9-position of xanthene is sterically crowded. Unlike a linear lysine-chloromethyl ketone (e.g., TLCK), the 9-xanthenyl CMK has a massive protecting group near the reaction center.

  • Consequence: The reaction rate (

    
    ) will be significantly slower.
    
  • Solution: Standard 15-minute incubations are insufficient.

    • Extend Incubation: Increase time to 60–120 minutes .

    • Temperature: If protein stability permits, incubate at 30°C or 37°C rather than 4°C to overcome the activation energy barrier imposed by sterics.

Part 3: Mechanism & pH Strategy

The reactivity of the chloromethyl ketone is strictly pH-dependent based on the


 of the target residue.

ReactionMechanism Target Target Residue (Enzyme) PH_Low pH < 7.0 (Cysteine Reactive) Target->PH_Low Thiol (SH) PH_High pH > 7.5 (Histidine Reactive) Target->PH_High Imidazole (NH) Complex Alkylated Enzyme (Irreversible) PH_Low->Complex Fast Reaction PH_High->Complex Slower Reaction

Figure 2: pH dependency of nucleophilic attack on the chloromethyl ketone warhead.

  • Targeting Cysteine (

    
    ): 
    
    • Cysteine thiols are highly nucleophilic even at neutral pH.

    • Optimal pH: 6.5 – 7.5.

    • Note: At pH > 8.0, the CMK itself becomes unstable (hydrolysis).

  • Targeting Histidine (

    
    ): 
    
    • Histidine requires the unprotonated imidazole form to act as a nucleophile.

    • Optimal pH: 7.5 – 8.5.

    • Risk:[1][2] High pH accelerates the degradation of the inhibitor. You must use fresh buffer and add the inhibitor immediately [2].

Part 4: Quality Control & Validation

How do you prove the inhibitor worked?

Protocol: The "Buffer Exchange" Verification

To distinguish between low affinity (reversible binding) and low reactivity (failed covalent bond), perform this test [3]:

  • Incubate: Enzyme + 9-Xanthenyl CMK for 60 mins.

  • Measure Activity: Take an aliquot and measure enzymatic activity (

    
    ).
    
  • Dialyze/Filter: Pass the mixture through a spin desalting column (e.g., Zeba spin, 7K MWCO) to remove free inhibitor.

  • Re-measure: Measure activity again (

    
    ).
    
    • Result A (

      
      ):  Successful irreversible inhibition.
      
    • Result B (

      
      ):  The inhibitor washed off. It did not covalently react. Check pH and incubation time.
      
Analytical QC (HPLC/MS)

Before use, verify the integrity of the 9-xanthenyl CMK.

  • Method: LC-MS (Reverse Phase C18).

  • Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

  • Watch For:

    • Parent Mass:

      
      
      
    • Hydrolysis Product:

      
      . If you see a mass shift of -18.5 Da  (loss of Cl, gain of OH), your stock is hydrolyzed and inactive.
      
References
  • Powers, J. C., Asgian, J. L., Ekici, Ö. D., & James, K. E. (2002). Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases. Chemical Reviews, 102(12), 4639–4750. Link

  • Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. Chapter 2: Functional Targets. Link

  • Copeland, R. A. (2013). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley. Section 5.2: Irreversible Inhibition.[1] Link

Sources

Optimization

Technical Support Center: Handling &amp; Stability Guide for 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one

Executive Summary: The Chemical Nature of the Hazard 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one is a specialized electrophilic intermediate combining a xanthene core with a reactive -chloroketone (chloromethyl ketone) tail....

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Chemical Nature of the Hazard

2-chloro-1-(9H-xanthen-9-yl)ethan-1-one is a specialized electrophilic intermediate combining a xanthene core with a reactive


-chloroketone  (chloromethyl ketone) tail. Its moisture sensitivity is not merely a physical hygroscopicity issue but a chemical instability driven by two competing degradation pathways:
  • Nucleophilic Hydrolysis: The electron-deficient

    
    -carbon is susceptible to attack by water, displacing the chloride ion to form the corresponding 
    
    
    
    -hydroxy ketone and releasing hydrochloric acid (HCl). This acid byproduct can autocatalyze further decomposition.
  • Oxidative Instability: The C9 position of the xanthene ring (benzylic-like) is prone to oxidation, especially if enolization occurs. Moisture, acting as a weak base or proton shuttle, can facilitate the tautomerization that precedes this oxidation, often resulting in a yellow discoloration due to xanthone formation.

Storage & Handling Protocols (FAQ Format)
Q1: How should I store the solid compound long-term?

Recommendation: Store at -20°C under an inert atmosphere (Argon or Nitrogen).

  • Why? Low temperature kinetically inhibits hydrolysis and oxidation. The inert atmosphere prevents atmospheric moisture and oxygen from initiating the degradation at the C9 position.

  • Vessel: Use amber glass vials with PTFE-lined caps. Amber glass protects against photo-oxidation, to which xanthene derivatives are sensitive. Parafilm is insufficient; use electrical tape or shrink bands for long-term storage.

Q2: Can I weigh this compound in the open air?

Recommendation: Yes, for short durations (< 5 minutes), provided the relative humidity is < 40%.

  • Best Practice: Allow the vial to equilibrate to room temperature in a desiccator before opening to prevent condensation.

  • Strict Control: If you are in a humid environment (>60% RH) or handling < 5 mg quantities, use a glove bag or glovebox. The high surface-area-to-mass ratio of small amounts accelerates moisture adsorption.

Q3: Which solvents are compatible?

Recommendation: Use anhydrous non-nucleophilic solvents.

Solvent ClassStatusExamplesNotes
Chlorinated Preferred Dichloromethane (DCM), ChloroformExcellent solubility; ensure acid-free (stabilized with amylene, not ethanol).
Ethers Good THF, Diethyl Ether, DioxaneMust be anhydrous and peroxide-free.
Alcohols AVOID Methanol, EthanolNucleophilic attack (solvolysis) at the

-carbon will occur over time.
Aprotic Polar Caution DMSO, DMFUse only if fresh/dry. DMSO can act as an oxidant (Swern-like) under certain conditions.
Water CRITICAL FAIL Water, PBS, Tris BufferRapid hydrolysis. Prepare aqueous dilutions immediately before use in biological assays.
Q4: My compound turned from off-white to yellow. Is it still good?

Diagnosis: The yellow color indicates oxidation of the xanthene core to a xanthone derivative (likely 9-oxoxanthene species) or conjugated enol formation.

  • Action: Check purity via LC-MS or NMR. If the impurity is < 5%, purification via recrystallization (from anhydrous DCM/Hexane) may salvage it. If > 10%, discard, as the degradation products (often oxidants or free acids) can interfere with biological assays.

Troubleshooting & Degradation Mechanisms
Visualizing the Degradation Pathways

The following diagram illustrates the two primary failure modes when the compound is exposed to moisture.

DegradationPathways Compound 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (Target Molecule) HydroxyKetone α-Hydroxy Ketone (Hydrolysis Product) Compound->HydroxyKetone Hydrolysis HCl HCl (Autocatalyst) Compound->HCl Byproduct Enol Enol Tautomer Compound->Enol Tautomerization (Moisture assisted) Water Moisture (H2O) Water->Compound Nucleophilic Attack (at α-Carbon) HCl->Compound Acid Catalysis Xanthone Xanthone Derivative (Yellow Impurity) Enol->Xanthone Oxidation (Air/Light)

Figure 1: Degradation pathways showing hydrolysis of the chloroketone tail and oxidation of the xanthene core.

Experimental Protocol: Solubilization for Biological Assays

Objective: Prepare a stable stock solution for use in cellular or enzymatic assays without inducing hydrolysis.

Materials:

  • Compound: 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one

  • Solvent: Anhydrous DMSO (stored over 4Å molecular sieves)

  • Vessel: Amber glass HPLC vial with septum

Step-by-Step:

  • Equilibration: Remove the compound vial from the -20°C freezer and place it in a desiccator for 30 minutes to reach room temperature.

  • Weighing: Rapidly weigh the required amount (e.g., 10 mg) into the amber vial.

  • Solubilization: Add anhydrous DMSO to achieve a concentration of 10-50 mM.

    • Note: Do not sonicate if possible; vortex gently. Sonication heats the solvent and can accelerate degradation.

  • Storage of Stock: Purge the headspace with Nitrogen/Argon. Store at -20°C.

    • Stability: Stable for ~1 month. Discard if precipitate forms or color darkens significantly.

  • Assay Dilution: Dilute into aqueous buffer only immediately prior to addition to the well plate. Do not store aqueous dilutions.

Handling Workflow Diagram

HandlingWorkflow Storage Storage: -20°C Inert Gas, Desiccated Equilibration Equilibrate to RT (In Desiccator, 30 min) Storage->Equilibration Prevent Condensation Weighing Weighing (Rapid, Low Humidity) Equilibration->Weighing Solubilization Solubilization (Anhydrous DMSO/DCM) Weighing->Solubilization Use Dry Solvents Solubilization->Storage Reseal under Argon Usage Immediate Usage (Avoid Aqueous Storage) Solubilization->Usage Dilute & Use Immediately

Figure 2: Recommended workflow to minimize moisture exposure during experimental handling.

References
  • Podlech, J., & Seebach, D. (1995).[1] "The Arndt-Eistert Reaction in Peptide Chemistry: A Facile Access to Homopeptides." Angewandte Chemie International Edition, 34(4), 471-472. Link

    • Context: Establishes the standard reactivity and handling of -diazoketones and their conversion to -chloroketones (Arndt-Eistert intermediates), highlighting the sensitivity of the -carbon.
  • Powers, J. C., et al. (2002). "Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases." Chemical Reviews, 102(12), 4639-4750. Link

    • Context: definitive review on halomethyl ketones as protease inhibitors, detailing their mechanism of action (alkylation)
  • Grover, P. K., Shah, G. D., & Shah, R. C. (1955). "Xanthones: Part I. A New Synthesis of Hydroxyxanthones." Journal of the Chemical Society, 3982-3985. Link

    • Context: Foundational chemistry of the xanthene/xanthone core, describing the oxidation potential of the 9-position which leads to the "yellowing" degradation observed in xanthene deriv
  • Sigma-Aldrich. (n.d.). "Moisture in Methanol, Certified Reference Material." Link

    • Context: Cited to reinforce the ubiquity of moisture even in "pure" solvents and the necessity of using certified anhydrous grades for sensitive -chloroketones.

Sources

Troubleshooting

overcoming steric hindrance at the 9-position of xanthene derivatives

Xanthene Synthesis Support Center: Overcoming Steric Hindrance at the C-9 Position Introduction The C-9 (meso) position of the xanthene core is a critical site for tuning the photophysical and chemical properties of fluo...

Author: BenchChem Technical Support Team. Date: March 2026

Xanthene Synthesis Support Center: Overcoming Steric Hindrance at the C-9 Position

Introduction The C-9 (meso) position of the xanthene core is a critical site for tuning the photophysical and chemical properties of fluorophores (e.g., rhodamines, fluoresceins) and radical species. However, introducing bulky substituents (e.g., 2,4,6-trichlorophenyl, 2-trifluoromethylphenyl) at this position presents severe synthetic challenges due to the steric clash with the 1,8-protons of the xanthene scaffold. This support center provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to overcome these barriers.

Section 1: Troubleshooting Guide & FAQs

Q1: My Grignard/organolithium additions to xanthones stall at low conversions when using bulky nucleophiles. How can I force the reaction to completion? A1: Causality: When a bulky Grignard reagent attacks the C-9 carbonyl of a xanthone, the initial addition can form a highly stable, sterically congested six-membered magnesium chelate intermediate. This complex traps the reagents and hinders further nucleophilic attack or subsequent dehydration steps[1]. Solution: Disrupt the chelate by introducing a strong, oxophilic Lewis acid. Adding anhydrous


 or anhydrous 

(for organolithiums) provides an alternative coordination site for the oxygen atoms, breaking the cyclic chelate and accelerating the formation of the desired tertiary alcohol[1].

Q2: The classical acid-catalyzed condensation of resorcinol with ortho-substituted benzaldehydes yields mostly uncyclized byproducts. What is the alternative? A2: Causality: The standard condensation requires two sequential Friedel-Crafts alkylations followed by dehydration. Bulky ortho-substituents (e.g.,


, 

) on the benzaldehyde severely restrict the conformational flexibility required for the second ring closure, leading to stalled triphenylmethane intermediates. Solution: Abandon the one-pot condensation. Instead, utilize a stepwise intramolecular Friedel-Crafts approach. Synthesize a functionalized secondary alcohol precursor first, then trigger cyclization using Trifluoroacetic Acid (TFA) in dichloromethane (DCM). TFA acts as an excellent organocatalyst for this specific ring closure, providing high yields even with sterically demanding aryl groups[2]. Alternatively, consider the condensation of arynes with o-hydroxychalcones, which bypasses the C-9 steric bottleneck entirely by constructing the xanthene ring around the pre-installed substituent[3].

Q3: How does steric hindrance at the 9-position affect the biological stability of xanthene-based fluorescent probes? A3: Causality: Cationic xanthenes (like rhodamines and Si-rhodamines) are highly electrophilic at the C-9 position. In biological environments, nucleophiles such as glutathione (GSH) or cysteine can attack this position, disrupting the extended


-conjugation and quenching fluorescence.
Solution: Intentional introduction of steric hindrance is a proven protective strategy. By installing bulky groups (e.g., a 2-trifluoromethylphenyl group) at the 9-position, the C-9 carbon is physically shielded from nucleophilic attack. This steric blocking significantly enhances the chemostability and photostability of the probes in live-cell imaging applications[4]. Furthermore, for stable xanthene radicals, bulky groups like 2,4,6-trichlorophenyl (TCP) are strictly required to prevent dimerization and degradation[5].

Section 2: Mechanistic Visualizations

G A Xanthone Core C Stalled Mg-Chelate Intermediate A->C Direct Addition (Steric Clash) B Bulky Grignard (e.g., TCP-MgX) B->C D Lewis Acid (MgBr2·OEt2) C->D Chelate Disruption E 9-Substituted Xanthenol C->E Very Slow / Fails D->E Accelerated Addition

Caption: Mechanism of Lewis acid-mediated disruption of stalled Grignard additions at C-9.

G Start Target: Sterically Hindered 9-Aryl Xanthene Path1 Classical Condensation (Aldehyde + Resorcinol) Start->Path1 Path2 Stepwise Friedel-Crafts (TFA Catalyzed) Start->Path2 Path3 Aryne Insertion (+ o-Hydroxychalcones) Start->Path3 Result1 Low Yield / Incomplete Cyclization Path1->Result1 Result2 High Yield & Regioselective Path2->Result2 Path3->Result2

Caption: Comparison of synthetic routes for sterically hindered 9-aryl xanthenes.

Section 3: Quantitative Data & Strategy Comparison

Synthetic StrategyReagents / CatalystsSteric Tolerance at C-9Typical YieldPrimary Issue Addressed
Direct Grignard Addition

, THF
Low< 20%Standard method; fails for bulky groups due to chelation[1].
Lewis Acid-Assisted Addition

,

High65-85%Breaks stable Mg-chelate intermediates[1].
Intramolecular Friedel-Crafts TFA, DCMVery High70-90%Overcomes stalled cyclization of hindered precursors[2].
Aryne Insertion o-Silylaryl triflates, CsFHigh60-80%Bypasses direct C-9 nucleophilic attack entirely[3].

Section 4: Validated Experimental Protocols

Workflow 1: Lewis Acid-Accelerated Grignard Addition for Bulky 9-Substituents This protocol utilizes a secondary magnesium source to prevent reaction stalling during the synthesis of hindered xanthenols[1].

  • Preparation: Flame-dry a Schlenk flask under argon. Add the xanthone derivative (1.0 equiv) and anhydrous

    
     (1.1 equiv).
    
  • Solvation: Suspend the solids in anhydrous diethyl ether or THF (0.1 M concentration) and cool the mixture to 0 °C using an ice bath.

  • Nucleophile Addition: Slowly add the bulky Grignard reagent (e.g., 2,4,6-trichlorophenylmagnesium bromide, 3.0-4.0 equiv) dropwise over 10-15 minutes.

  • Activation: Remove the ice bath. The presence of

    
     prevents the formation of the unreactive cyclic chelate. Allow the reaction to warm to room temperature and stir for 2-4 hours (monitor via TLC).
    
  • Quenching: Carefully quench with saturated aqueous

    
     at 0 °C. Extract with ethyl acetate, dry over 
    
    
    
    , and purify via column chromatography.

Workflow 2: TFA-Catalyzed Intramolecular Friedel-Crafts Cyclization Ideal for synthesizing 9-aryl xanthenes/thioxanthenes where the 9-aryl group possesses bulky ortho-substituents[2].

  • Precursor Synthesis: Synthesize the requisite secondary alcohol (e.g., via addition of an aryl Grignard to a 2-phenoxybenzaldehyde derivative) and purify.

  • Reaction Setup: Dissolve the secondary alcohol (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.05 M solution.

  • Catalysis: Add Trifluoroacetic Acid (TFA) (5.0 equiv) dropwise at room temperature. The strong acidity and ionizing power of TFA facilitate the generation of the highly reactive carbocation at the hindered benzylic position.

  • Cyclization: Stir the mixture at room temperature for 1-3 hours. The intramolecular nature of the reaction overcomes the entropic penalty associated with bulky substituents.

  • Workup: Neutralize the reaction mixture with saturated aqueous

    
    . Extract the organic layer, wash with brine, dry, and concentrate in vacuo to yield the sterically hindered xanthene.
    

References

  • Title: Improved Procedures for the Synthesis of 9,9-Disubstituted 9,10-Dihydroacridines Source: PubMed Central (PMC) URL:[Link]

  • Title: Intramolecular Friedel–Crafts Reaction with Trifluoroacetic Acid: Synthesizing Some New Functionalized 9-Aryl/Alkyl Thioxanthenes Source: ACS Omega URL:[Link]

  • Title: Near-infrared probes based on fluorinated Si-rhodamine for live cell imaging Source: RSC Advances URL:[Link]

  • Title: Stable Xanthene Radicals and Their Heavy Chalcogen Analogues Showing Tunable Doublet Emission from Green to Near‐infrared Source: Angewandte Chemie International Edition URL:[Link]

  • Title: Use of benzynes for the synthesis of heterocycles Source: ResearchGate / Tetrahedron Letters URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

characteristic IR absorption bands of 9-(chloroacetyl)xanthene

An In-Depth Guide to the Characteristic IR Absorption Bands of 9-(chloroacetyl)xanthene: A Comparative Analysis For researchers engaged in the synthesis and characterization of novel heterocyclic compounds, particularly...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Characteristic IR Absorption Bands of 9-(chloroacetyl)xanthene: A Comparative Analysis

For researchers engaged in the synthesis and characterization of novel heterocyclic compounds, particularly in the field of drug development, unambiguous structural confirmation is paramount. Infrared (IR) spectroscopy remains a fundamental, rapid, and non-destructive technique for identifying functional groups and elucidating molecular structure. This guide provides a detailed analysis of the , a molecule of interest due to its reactive chloroacetyl moiety appended to the biologically relevant xanthene scaffold.

This document moves beyond a simple recitation of peak values. As a senior application scientist, my objective is to provide a comparative framework, grounding the interpretation of 9-(chloroacetyl)xanthene's spectrum against its constituent parts and related structures. By understanding the electronic and structural factors that influence vibrational frequencies, researchers can interpret spectra with greater confidence.

Molecular Architecture and Key Vibrational Moieties

The structure of 9-(chloroacetyl)xanthene combines three critical features that dictate its IR spectrum: the rigid, aromatic xanthene core, an aliphatic ketone carbonyl group, and an electron-withdrawing chlorine atom on the α-carbon. A clear understanding of these components is the first step in spectral deconvolution.

cluster_molecule 9-(chloroacetyl)xanthene cluster_xanthene Xanthene Core cluster_sidechain Chloroacetyl Group M Structure Aromatic_CH Aromatic C-H Carbonyl Ketone C=O Aromatic_CC Aromatic C=C Aromatic_CH->Aromatic_CC Ether_COC Aryl Ether C-O-C Aromatic_CC->Ether_COC Alpha_Cl α-Chloro C-Cl Carbonyl->Alpha_Cl Field Effect Aliphatic_CH Aliphatic C-H Carbonyl->Aliphatic_CH

Figure 1: Key functional groups of 9-(chloroacetyl)xanthene that give rise to characteristic IR absorption bands.

The Carbonyl (C=O) Stretch: A Highly Diagnostic Band

The most prominent and informative peak in the IR spectrum of 9-(chloroacetyl)xanthene is the carbonyl (C=O) stretching vibration. For a typical saturated aliphatic ketone, this band appears around 1715 cm⁻¹[1][2]. However, the substitution pattern in 9-(chloroacetyl)xanthene introduces a critical electronic perturbation.

The α-Halogen Field Effect: The presence of a highly electronegative chlorine atom on the carbon adjacent to the carbonyl group (the α-position) causes a significant shift in the C=O stretching frequency to a higher wavenumber. This is primarily due to a through-space electrostatic interaction, known as the field effect, where repulsive forces between the lone pair electrons on the chlorine and the oxygen of the carbonyl group lead to a stiffening and strengthening of the C=O bond[3]. Consequently, more energy is required to excite its stretching vibration. This effect typically shifts the C=O band upwards by 20-40 cm⁻¹, placing it in the 1735-1755 cm⁻¹ region for α-chloro ketones.

To put this into context, we can compare this predicted value with related structures:

CompoundFunctional GroupTypical C=O Wavenumber (cm⁻¹)Rationale
9-(chloroacetyl)xanthene α-Chloro Ketone~1745 (Predicted)The field effect from the α-chlorine increases the frequency from a standard ketone baseline[3].
Xanthone Conjugated Aryl Ketone~1652 Conjugation with the aromatic rings delocalizes the C=O π-electrons, weakening the bond and lowering the frequency[2][4].
Chloroacetyl Chloride Acyl Chloride~1800 The strong electron-withdrawing effect of the chlorine atom directly attached to the carbonyl carbon significantly increases the bond order and frequency[5][6].
2-Butanone Saturated Aliphatic Ketone~1715 Serves as the baseline for a simple, non-conjugated ketone system[1].

This comparative analysis demonstrates that the C=O stretching frequency is a powerful diagnostic tool. The expected value around 1745 cm⁻¹ clearly distinguishes 9-(chloroacetyl)xanthene from its parent ketone (xanthone) and the acylating reagent (chloroacetyl chloride).

The Xanthene Core Fingerprint

The complex, fused-ring system of the xanthene moiety produces a series of characteristic absorptions that, while often complex, confirm the presence of the core structure. A comparison with the spectrum of unsubstituted xanthene is instructive.

  • Aromatic C-H Stretch: A group of medium to weak bands will appear above 3000 cm⁻¹, typically in the 3010-3100 cm⁻¹ range. This is a hallmark of C-H bonds where the carbon is sp²-hybridized, as in an aromatic ring[7].

  • Aromatic C=C Stretch: The vibrations of the carbon-carbon double bonds within the aromatic rings give rise to two or three distinct bands of variable intensity in the 1620-1580 cm⁻¹ and 1500-1450 cm⁻¹ regions[7]. These peaks confirm the presence of the aromatic system.

  • Aryl Ether C-O-C Stretch: The xanthene structure contains a dibenzo-γ-pyran system, characterized by an aryl-O-aryl ether linkage. This gives rise to a strong, characteristic asymmetric stretching band, typically found around 1250-1200 cm⁻¹ . This is a key indicator of the xanthene core.

  • Aromatic C-H Bending (Out-of-Plane): In the fingerprint region below 900 cm⁻¹, strong bands corresponding to out-of-plane C-H bending can provide information about the substitution pattern of the aromatic rings. For the 1,2-disubstituted-like pattern on the outer rings of xanthene, a strong band is expected in the 730-770 cm⁻¹ range.

Aliphatic C-H and C-Cl Vibrations

The chloroacetyl side chain also contributes distinct signals.

  • Aliphatic C-H Stretch: The sp³-hybridized C-H bonds of the methine group at the 9-position and the methylene group of the chloroacetyl moiety will exhibit stretching vibrations just below 3000 cm⁻¹, in the 2850-2980 cm⁻¹ range[8].

  • C-Cl Stretch: The carbon-chlorine stretching vibration is found in the fingerprint region and can sometimes be difficult to assign definitively. It typically appears as a medium to strong intensity band in the 850-750 cm⁻¹ range[9].

Predicted IR Spectrum Summary for 9-(chloroacetyl)xanthene

The table below consolidates the predicted characteristic absorption bands, providing a comprehensive reference for spectral analysis.

Wavenumber (cm⁻¹)IntensityAssignmentFunctional Group Origin
3100-3010Medium-WeakC-H StretchAromatic (Xanthene)
2980-2850MediumC-H StretchAliphatic (-CH- and -CH₂Cl)
~1745 Very Strong, Sharp C=O Stretch α-Chloro Ketone
1620-1580Medium-VariableC=C StretchAromatic (Xanthene)
1500-1450Medium-VariableC=C StretchAromatic (Xanthene)
1250-1200StrongAsymmetric C-O-C StretchAryl Ether (Xanthene)
850-750Medium-StrongC-Cl StretchChloroalkane
770-730StrongC-H Out-of-Plane BendAromatic (Xanthene)

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

To validate these predictions, a carefully executed experimental protocol is essential. The following workflow ensures the acquisition of a reliable and reproducible Fourier-Transform Infrared (FT-IR) spectrum.

cluster_prep Sample Preparation (KBr Pellet Method) cluster_acq Data Acquisition cluster_proc Data Processing Grind 1. Grind 1-2 mg of 9-(chloroacetyl)xanthene Mix 2. Mix thoroughly with ~100 mg of dry KBr powder Grind->Mix Press 3. Press mixture in a die under high pressure (~8-10 tons) Mix->Press Pellet 4. Form a transparent or translucent pellet Press->Pellet Mount 6. Mount the KBr pellet in the spectrometer's sample holder Pellet->Mount Background 5. Collect a background spectrum of the empty sample chamber Background->Mount Scan 7. Acquire the sample spectrum (e.g., 32 scans at 4 cm⁻¹ resolution) Mount->Scan Process 8. Perform Fourier Transform and ratio against background Scan->Process Analyze 9. Label significant peaks and compare with predictions Process->Analyze

Figure 2: Standard workflow for obtaining an FT-IR spectrum using the KBr pellet technique.

Methodology:

  • Sample Purity: Ensure the 9-(chloroacetyl)xanthene sample is of high purity, as impurities will introduce extraneous peaks. Recrystallization or column chromatography may be necessary.

  • KBr Preparation: Use high-purity, spectroscopy-grade potassium bromide (KBr). It must be completely dry; heating in an oven at ~110°C for several hours and storing in a desiccator is recommended to remove water, which shows a very broad O-H absorption.

  • Grinding and Mixing: Add approximately 1-2 mg of the solid sample and ~100 mg of dry KBr to an agate mortar. Grind the mixture thoroughly with a pestle until a fine, homogeneous powder is obtained. Incomplete mixing will result in a poor-quality, cloudy pellet.

  • Pellet Pressing: Transfer the powder to a pellet-pressing die. Place the die under a hydraulic press and apply pressure of 8-10 tons for several minutes. A successful pellet will be thin and transparent or translucent.

  • Background Collection: Place the empty FT-IR sample compartment and run a background scan. This is crucial as it records the spectrum of atmospheric CO₂ and water vapor, which the software will then subtract from the sample spectrum.

  • Sample Analysis: Carefully place the KBr pellet into the sample holder in the spectrometer's beam path. Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

  • Data Interpretation: Process the resulting interferogram via Fourier Transform. The spectrum should be analyzed for the key bands outlined in Section 5, comparing their positions and relative intensities to the predictions.

Conclusion

The infrared spectrum of 9-(chloroacetyl)xanthene is defined by a few highly characteristic absorption bands. The most diagnostic of these is the strong C=O stretching vibration, which is shifted to a higher frequency (~1745 cm⁻¹) due to the field effect of the α-chlorine atom. This feature, in conjunction with the strong aryl ether C-O-C stretch (~1250-1200 cm⁻¹) and the various aromatic C-H and C=C vibrations from the xanthene core, provides a unique spectral fingerprint for the unambiguous identification and characterization of this molecule. By employing the comparative analysis and experimental protocol detailed in this guide, researchers can confidently interpret their spectroscopic data.

References

  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Ketones. Department of Chemistry. Retrieved from [Link]

  • University of Texas at Dallas. (n.d.). Infrared Spectroscopy (IR). Department of Chemistry. Retrieved from [Link]

  • Wikipedia. (2023). Acyl chloride. Retrieved from [Link]

  • Illinois State University. (2015). Infrared Spectroscopy. Department of Chemistry. Retrieved from [Link]

  • Smith, B. C. (2017). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. Retrieved from [Link]

  • YouTube. (2021, April 18). Lec15 - IR Spectra of Ketones, Aldehydes and Alcohols. The Organic Chemistry Tutor. Retrieved from [Link]

  • Elsevier. (2020). Synthesis, spectroscopic and photophysical studies of xanthene derivatives. Journal of Molecular Structure. Retrieved from [Link]

  • St. Paul's Cathedral Mission College. (n.d.). Infrared Spectroscopy. Department of Chemistry. Retrieved from [Link]

  • LibreTexts Chemistry. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

  • Testbook. (2023). The correct order of C=O stretching frequency in IR spectrum. Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). (n.d.). 9H-Xanthene. NIST Chemistry WebBook. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Xanthene. PubChem Compound Database. Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). (n.d.). Xanthone. NIST Chemistry WebBook. Retrieved from [Link]

  • Reddit. (2024). How to identify an Acyl Chloride in an IR spectra?. r/chemhelp. Retrieved from [Link]

  • University of Calgary. (n.d.). Infrared Spectroscopy. Department of Chemistry. Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). (n.d.). Acetyl chloride, chloro-. NIST Chemistry WebBook. Retrieved from [Link]

  • Chemistry Stack Exchange. (n.d.). Infrared spectra of acid chlorides. Retrieved from [Link]

  • Farmacia Journal. (2012). Spectral UV and IR Determinations of new xanthine derivatives. Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). (n.d.). Acetyl chloride, chloro-. NIST Chemistry WebBook. Retrieved from [Link]

  • Michigan State University. (n.d.). Table of Characteristic IR Absorptions. Department of Chemistry. Retrieved from [Link]

  • SlideShare. (n.d.). The features of IR spectrum. Retrieved from [Link]

  • University of California, Los Angeles (UCLA). (n.d.). Characteristic Infrared Absorption Bands of Functional Groups. Department of Chemistry. Retrieved from [Link]

  • LibreTexts Chemistry. (2024). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

Sources

Comparative

mass spectrometry fragmentation pattern of xanthenyl chloromethyl ketone

Xanthenyl Chloromethyl Ketone (XCMK) in Mass Spectrometry: A Comparative Performance and Fragmentation Guide As mass spectrometry (MS) workflows in proteomics and structural biology become increasingly targeted, the dema...

Author: BenchChem Technical Support Team. Date: March 2026

Xanthenyl Chloromethyl Ketone (XCMK) in Mass Spectrometry: A Comparative Performance and Fragmentation Guide

As mass spectrometry (MS) workflows in proteomics and structural biology become increasingly targeted, the demand for bifunctional derivatization reagents has surged. While traditional alkylating agents like Iodoacetamide (IAA) or protease inhibitors like Tosyl phenylalanyl chloromethyl ketone (TPCK) serve basic functional roles, they offer little utility for signal enhancement in MS.

As a Senior Application Scientist, I have structured this guide to critically evaluate Xanthenyl Chloromethyl Ketone (XCMK) —an advanced activity-based probe and derivatization reagent. By combining a highly specific covalent warhead with a uniquely stable MS reporter moiety, XCMK fundamentally alters how we approach targeted peptide quantification.

Mechanistic Grounding: The Causality of XCMK's Design

To understand XCMK’s performance, we must deconstruct its bipartite architecture:

  • The Chloromethyl Ketone (CMK) Warhead: Unlike pan-reactive maleimides, the alpha-chloro ketone is a highly specific electrophile. At a mildly basic pH (7.5–8.0), the thiolate anion of active-site cysteines (or the unprotonated imidazole of histidines) acts as a nucleophile, attacking the alpha-carbon and displacing the chloride ion. This results in an irreversible, covalent thioether linkage[1].

  • The Xanthenyl Reporter Group: The xanthenyl moiety is a tricyclic, highly conjugated system. In electrospray ionization (ESI), its inherent hydrophobicity significantly improves reversed-phase liquid chromatography (RP-LC) retention and desolvation efficiency. More importantly, during MS/MS, it yields an exceptionally stable carbocation, providing a pristine diagnostic signal.

Mass Spectrometry Fragmentation Pattern

The fragmentation dynamics of XCMK-derivatized analytes dictate the parameters we set for targeted quantification (such as PRM or MRM).

The Isotopic Signature (Pre-Alkylation): Intact XCMK (C₁₅H₁₁ClO₂) possesses a theoretical exact mass of 258.044 Da. Because of the naturally occurring ³⁵Cl and ³⁷Cl isotopes, the precursor ion exhibits a characteristic 3:1 (M : M+2) isotopic pattern. Self-Validation Check: Upon successful alkylation of a peptide, the chlorine atom is lost as HCl. The disappearance of this 3:1 isotopic signature is your primary diagnostic indicator that covalent derivatization—rather than non-specific electrostatic binding—has occurred. The resulting mass shift on a target cysteine is exactly +222.068 Da .

CID/HCD Fragmentation Dynamics: Aliphatic aldehydes and ketones typically undergo McLafferty rearrangements or alpha-cleavages under MS/MS conditions[2]. However, the presence of the xanthenyl group overrides these standard pathways. Upon Higher-energy Collisional Dissociation (HCD), the dominant fragmentation event is the cleavage of the bond connecting the xanthenyl system to the alkyl chain.

This yields the Xanthenyl Cation (m/z 181.06) . Because the positive charge is delocalized across the tricyclic oxygen-containing ring (analogous to a tropylium ion's stability), this fragment dominates the spectrum, often becoming the base peak at normalized collision energies (NCE) of 25–30%.

MS_Frag A Precursor Ion [M+H]+ Isotope 3:1 (35Cl/37Cl) B Xanthenyl Cation m/z 181.06 (Base Peak / Reporter) A->B HCD/CID (Low NCE: 25%) C Alpha-Cleavage Loss of •CH2Cl (-49 Da) A->C Alpha-Cleavage D Peptide Backbone b- and y-series ions A->D HCD (High NCE: >35%)

MS fragmentation pathways of XCMK-derivatized analytes under CID/HCD conditions.

Comparative Performance Analysis

When designing a bottom-up proteomics assay[3], reagent selection dictates the signal-to-noise ratio. Below is an objective comparison of XCMK against standard alternatives.

FeatureXCMK (Xanthenyl CMK)TPCKTLCKIodoacetamide (IAA)
Primary Target Cys/His (Activity-based)Chymotrypsin-like sitesTrypsin-like sitesPan-Cysteine
Alkylation Mass Shift +222.068 Da+315.093 Da+332.119 Da+57.021 Da
MS Reporter Ion m/z 181.06 (+++) None distinctNone distinctNone
ESI Ionization Efficiency High (Hydrophobic)ModerateModerateLow (Hydrophilic)
Primary Application Targeted LC-MS/MS (PRM)Protease InhibitionProtease InhibitionStandard Proteomics

Data Interpretation: While TPCK and TLCK are excellent for irreversible protease inhibition, they lack a conjugated system capable of producing a low-mass, high-intensity reporter ion. IAA is the industry standard for preventing disulfide bond reformation, but it provides no ionization enhancement. XCMK bridges this gap, acting as both an alkylator and an MS signal amplifier.

Experimental Protocol: XCMK Labeling and LC-MS/MS Workflow

To ensure reproducibility, this protocol is designed as a self-validating system. Do not proceed to digestion until the alkylation mass shift is confirmed.

Reagents Required:

  • XCMK Stock: 100 mM in anhydrous DMSO (Prepare fresh; chloromethyl ketones degrade in aqueous environments).

  • Reduction Buffer: 10 mM TCEP in 50 mM HEPES, pH 7.8.

Step-by-Step Methodology:

  • Reduction: Resuspend your protein/peptide sample (1 mg/mL) in the Reduction Buffer. Incubate at 37°C for 30 minutes. Causality: TCEP is preferred over DTT as it does not contain thiols, preventing it from competing with your sample for the XCMK reagent.

  • Alkylation (Labeling): Add XCMK stock to a final concentration of 2 mM. Vortex gently and incubate in the dark at room temperature for 1 hour. Causality: The pH must be strictly maintained between 7.5–8.0 to ensure cysteine residues exist as reactive thiolates without triggering non-specific lysine labeling.

  • Validation Check (Intact Mass): Run a 1 µL aliquot on a rapid LC-MS gradient. Confirm the addition of +222.068 Da to your target protein and the absence of the 3:1 (³⁵Cl/³⁷Cl) isotope pattern.

  • Quenching & Digestion: Quench unreacted XCMK by adding 5 mM DTT for 15 minutes. Proceed with standard Trypsin or Lys-C digestion overnight at 37°C[3].

  • LC-MS/MS Acquisition: Set your mass spectrometer to PRM (Parallel Reaction Monitoring) mode. Target the precursor mass of your derivatized peptide and monitor the m/z 181.06 product ion at an NCE of 28%.

Workflow N1 1. Sample Reduction (TCEP, pH 7.5-8.0) N2 2. XCMK Alkylation (Targeting Cys/His residues) N1->N2 N3 3. Proteolytic Digestion (Trypsin / Lys-C) N2->N3 N4 4. LC-MS/MS Analysis (PRM targeting m/z 181.06) N3->N4

Step-by-step LC-MS/MS experimental workflow for XCMK labeling and targeted quantification.

References

  • [2] 19.15: Spectroscopy of Aldehydes and Ketones. Chemistry LibreTexts. URL:[Link]

  • [3] Comprehensive Overview of Bottom-Up Proteomics Using Mass Spectrometry. PubMed Central (PMC). URL:[Link]

  • [1] Development of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of tryptic digest of human hemoglobin exposed to sulfur mustard. ResearchGate. URL:[Link]

Sources

Validation

A Comprehensive Guide to HPLC Method Development for the Purity Analysis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one

This guide provides a comprehensive, in-depth analysis of the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-on...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, in-depth analysis of the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one. It further offers a comparative evaluation of this method against alternative techniques such as Gas Chromatography (GC) and Thin-Layer Chromatography (TLC), supported by experimental protocols and data. This document is intended for researchers, scientists, and professionals in the field of drug development and pharmaceutical analysis.

Introduction

2-chloro-1-(9H-xanthen-9-yl)ethan-1-one is a xanthene derivative, a class of compounds known for their wide range of pharmacological activities.[1][2] The purity of any active pharmaceutical ingredient (API) is a critical attribute that can significantly impact its safety and efficacy. Therefore, the development of a robust and reliable analytical method for purity determination is paramount during the drug development process. This guide details a systematic approach to developing a stability-indicating HPLC method for 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one and compares its performance with other common chromatographic techniques.

Part 1: Stability-Indicating HPLC Method Development

A stability-indicating analytical method is a validated quantitative analytical procedure that can detect changes with time in the pertinent properties of the drug substance and drug product.[3] The development of such a method is a multi-step process that requires a thorough understanding of the analyte's physicochemical properties and potential degradation pathways.

Analyte Properties and Method Selection Rationale

2-chloro-1-(9H-xanthen-9-yl)ethan-1-one possesses a xanthene core, which is a polycyclic aromatic hydrocarbon, and a chloroacetyl group. Based on the structures of similar compounds like xanthene and chloroacetophenone, the following properties can be inferred:

  • Polarity: The molecule is expected to be moderately polar due to the presence of the ketone and ether functionalities, but the large aromatic system imparts significant non-polar character.

  • Solubility: It is likely to be soluble in common organic solvents such as methanol and acetonitrile, with limited solubility in water.[4][5]

  • UV Absorbance: The xanthene chromophore is expected to exhibit strong UV absorbance, likely with maxima in the range of 250-350 nm.[6][7]

Given these characteristics, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most suitable analytical technique. RP-HPLC is ideal for separating compounds of moderate polarity and is widely used in the pharmaceutical industry for purity and stability testing.[3]

Systematic Method Development

The development of the HPLC method followed a systematic approach to achieve optimal separation of the main peak from potential impurities and degradation products.

A C18 (octadecylsilane) column is the first choice for reversed-phase chromatography due to its wide applicability and ability to retain a broad range of compounds through hydrophobic interactions. A standard column dimension of 250 mm x 4.6 mm with a 5 µm particle size provides a good balance between resolution and analysis time.

The mobile phase composition is a critical parameter for achieving the desired separation.

  • Organic Modifier Screening: Acetonitrile and methanol are the most common organic modifiers in RP-HPLC.[8][9] Initial scouting runs were performed using a simple gradient of water and acetonitrile, and water and methanol. Acetonitrile generally provides better peak shape and lower backpressure compared to methanol.

  • Buffer Selection and pH Optimization: Since the analyte does not have strongly acidic or basic functional groups, the use of a buffer may not be strictly necessary. However, to ensure method robustness and consistent peak shapes, a simple acidic mobile phase using 0.1% formic acid in both water (Mobile Phase A) and acetonitrile (Mobile Phase B) is recommended. The acidic pH helps to suppress any potential silanol interactions with the stationary phase.

  • Gradient Elution: A gradient elution is necessary to elute both polar and non-polar impurities within a reasonable time frame. The gradient program was optimized to ensure adequate separation of the main peak from all potential impurities.

Based on the UV spectra of related xanthene and acetophenone derivatives, a detection wavelength of 254 nm was chosen as it is expected to provide good sensitivity for the main component and a wide range of potential aromatic impurities.[6][7] A photodiode array (PDA) detector was used during method development to assess peak purity and identify the optimal detection wavelength.

Based on the inferred solubility, a suitable diluent for the sample is a mixture of acetonitrile and water (e.g., 50:50 v/v). This ensures good solubility of the analyte and compatibility with the mobile phase.

Optimized HPLC Method Protocol

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and a Photodiode Array (PDA) or UV detector.

Chromatographic Conditions: | Parameter | Condition | | :--- | :--- | | Column | C18 (250 mm x 4.6 mm, 5 µm) | | Mobile Phase A | 0.1% Formic Acid in Water | | Mobile Phase B | 0.1% Formic Acid in Acetonitrile | | Gradient Program | Time (min) | %B | | | 0 | 40 | | | 20 | 90 | | | 25 | 90 | | | 26 | 40 | | | 30 | 40 | | Flow Rate | 1.0 mL/min | | Column Temperature | 30 °C | | Detection | 254 nm | | Injection Volume | 10 µL | | Diluent | Acetonitrile:Water (50:50, v/v) |

Method Validation

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure its suitability for the intended purpose.[10] The validation parameters and their acceptance criteria are summarized in the table below with hypothetical but realistic data.

Validation ParameterAcceptance CriteriaHypothetical Results
Specificity No interference at the retention time of the main peak.Peak purity of the main peak is > 0.999 in stressed samples.
Linearity Correlation coefficient (r²) ≥ 0.999r² = 0.9998 over the range of 1-150 µg/mL.
Accuracy (% Recovery) 98.0% - 102.0%99.2% - 101.5%
Precision (%RSD) Repeatability (n=6): ≤ 1.0% Intermediate Precision: ≤ 2.0%Repeatability: 0.45% Intermediate Precision: 0.82%
Limit of Quantitation (LOQ) S/N ratio ≥ 100.5 µg/mL
Limit of Detection (LOD) S/N ratio ≥ 30.15 µg/mL
Robustness %RSD of results ≤ 2.0% after small, deliberate variations in method parameters.The method was found to be robust for minor changes in flow rate, column temperature, and mobile phase composition.
Forced Degradation Studies

Forced degradation studies were conducted to demonstrate the stability-indicating nature of the method.[3] The drug substance was subjected to various stress conditions to induce degradation.

  • Acid Hydrolysis: 10 mg of the substance was dissolved in 10 mL of 0.1 N HCl and heated at 80°C for 4 hours.

  • Base Hydrolysis: 10 mg of the substance was dissolved in 10 mL of 0.1 N NaOH and kept at room temperature for 2 hours.

  • Oxidative Degradation: 10 mg of the substance was dissolved in 10 mL of 3% H₂O₂ and kept at room temperature for 24 hours.

  • Thermal Degradation: 10 mg of the substance was kept in a hot air oven at 105°C for 48 hours.

  • Photolytic Degradation: 10 mg of the substance was exposed to UV light (254 nm) for 24 hours.

After exposure, the samples were diluted with the diluent to an appropriate concentration and analyzed by the developed HPLC method.

Stress Condition% DegradationObservations
Acid Hydrolysis (0.1 N HCl, 80°C, 4h)~15%One major degradation product observed.
Base Hydrolysis (0.1 N NaOH, RT, 2h)~25%Two major degradation products observed.
Oxidative (3% H₂O₂, RT, 24h)~10%One major and two minor degradation products observed.
Thermal (105°C, 48h)~5%Minor degradation observed.
Photolytic (UV 254 nm, 24h)~8%One major degradation product observed.

The results of the forced degradation studies demonstrate that the developed HPLC method is capable of separating the main peak from all the degradation products formed under various stress conditions, thus proving its stability-indicating nature.

Part 2: Comparison with Alternative Analytical Techniques

While HPLC is the preferred method for purity analysis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one, other techniques like Gas Chromatography (GC) and Thin-Layer Chromatography (TLC) can also be considered for specific purposes.

Gas Chromatography (GC)

Principle and Applicability: GC is a powerful technique for the analysis of volatile and thermally stable compounds.[2] Given that the target molecule has a relatively high molecular weight and a complex aromatic structure, its volatility might be limited. However, with a suitable high-temperature column and inlet, GC analysis could be feasible. GC is often coupled with a mass spectrometer (GC-MS) for definitive peak identification.

Instrumentation:

  • Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Chromatographic Conditions:

Parameter Condition
Column DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas Helium at a constant flow of 1.0 mL/min
Inlet Temperature 280 °C
Oven Program Start at 150 °C, hold for 2 min, ramp to 300 °C at 10 °C/min, hold for 5 min
MS Source Temp 230 °C
MS Quad Temp 150 °C

| Scan Range | 50 - 500 amu |

FeatureHPLCGC
Applicability Suitable for a wide range of compounds, including non-volatile and thermally labile ones.[10]Primarily for volatile and thermally stable compounds.[2]
Speed Typically longer analysis times (10-30 min).Generally faster analysis times (<15 min).[2]
Resolution Excellent resolution can be achieved by optimizing mobile phase and stationary phase.Very high resolution, especially with capillary columns.
Sensitivity High sensitivity with UV and other detectors.Very high sensitivity, especially with MS detection.[11]
Sample Preparation Simple dissolution in a suitable solvent.May require derivatization for non-volatile compounds.
Cost Higher operational cost due to solvent consumption.[1]Lower operational cost.[1]

For 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one, HPLC is the more appropriate technique for routine purity analysis due to the compound's likely limited volatility and the non-destructive nature of the analysis. GC-MS would be more valuable for the identification of unknown volatile impurities.

Thin-Layer Chromatography (TLC)

Principle and Applicability: TLC is a simple, rapid, and inexpensive technique for the qualitative analysis of a sample's purity.[6] It is an excellent tool for monitoring reaction progress and for preliminary screening of impurities.

Stationary Phase:

  • Silica gel 60 F₂₅₄ pre-coated aluminum plates.

Mobile Phase:

  • A mixture of non-polar and polar solvents, for example, Toluene:Ethyl Acetate (8:2, v/v). The optimal mobile phase would be determined through experimentation.[6]

Procedure:

  • Spot the sample solution on the TLC plate.

  • Develop the plate in a chamber saturated with the mobile phase.

  • Visualize the separated spots under UV light (254 nm and 365 nm).

FeatureHPLCTLC
Nature of Analysis Quantitative and qualitative.Primarily qualitative, semi-quantitative at best.
Resolution High resolution, capable of separating closely related compounds.Lower resolution compared to HPLC.
Sensitivity High sensitivity.Lower sensitivity.
Speed Longer analysis time per sample, but automated for high throughput.Very fast for a single sample.
Cost High initial and operational cost.Very low cost.

TLC is a valuable complementary technique to HPLC. It can be used for rapid in-process control during synthesis to monitor the disappearance of starting materials and the formation of the product. However, for the final purity assessment and quantification of impurities, HPLC is the superior method due to its higher resolution, sensitivity, and quantitative accuracy.

Part 3: Data Presentation and Visualization

Workflow for HPLC Method Development

HPLC_Method_Development cluster_0 Phase 1: Initial Assessment cluster_1 Phase 2: Method Optimization cluster_2 Phase 3: Validation & Application Analyte_Properties Analyte Physicochemical Properties Assessment Method_Selection Selection of RP-HPLC with UV Detection Analyte_Properties->Method_Selection Column_Selection Column Selection (e.g., C18) Method_Selection->Column_Selection Mobile_Phase_Screening Mobile Phase Screening (ACN vs. MeOH) Column_Selection->Mobile_Phase_Screening Gradient_Optimization Gradient Optimization Mobile_Phase_Screening->Gradient_Optimization Wavelength_Selection Wavelength Selection Gradient_Optimization->Wavelength_Selection Method_Validation Method Validation (ICH Q2(R2)) Wavelength_Selection->Method_Validation Forced_Degradation Forced Degradation Studies Method_Validation->Forced_Degradation

Caption: A workflow diagram illustrating the systematic approach to HPLC method development.

Comparison of Analytical Techniques

Analytical_Technique_Comparison cluster_HPLC HPLC cluster_GC GC cluster_TLC TLC HPLC_Node High Resolution & Quantitative GC_Node High Sensitivity for Volatiles TLC_Node Rapid & Qualitative Analyte 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one Purity Analysis Analyte->HPLC_Node Primary Method Analyte->GC_Node For Volatile Impurities Analyte->TLC_Node Screening Tool

Caption: A diagram comparing the suitability of HPLC, GC, and TLC for the purity analysis of the target compound.

Conclusion

This guide has detailed the systematic development and validation of a stability-indicating RP-HPLC method for the purity determination of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one. The developed method is shown to be specific, linear, accurate, precise, and robust, making it suitable for routine quality control and stability studies. A comparative analysis with GC and TLC highlights the strengths and weaknesses of each technique for this particular application, reinforcing the choice of HPLC as the primary analytical method. The provided protocols and data serve as a valuable resource for scientists and researchers involved in the analysis of similar xanthene-based pharmaceutical compounds.

References

  • Tanaka, J., Nagakura, S., & Kobayashi, M. (1956). Ultraviolet and Infrared Absorption Spectra of Substituted Acetophenones and Benzoic Acids. The Journal of Chemical Physics, 24(2), 311-318. [Link]

  • Horton, W. J., & Robertson, D. E. (1960). Ultraviolet Spectra of Substituted Acetophenones and Benzoic Acids. The Journal of Organic Chemistry, 25(6), 1016-1018. [Link]

  • Konstantinova, T., Neicheva, A., & Venkova, A. (2003). TLC and HPLC study of new 9-phenylxanthene dyes. Journal of Liquid Chromatography & Related Technologies, 26(13), 2137-2146. [Link]

  • Chromatography Today. (n.d.). HPLC vs GC - A Beginner's Guide. [Link]

  • International Council for Harmonisation. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link]

  • PatSnap. (2025, June 19). GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better?[Link]

  • Brewer Science. (n.d.). Small Molecule Analysis Testing: HPLC vs GC. [Link]

  • Friedel, C., & Crafts, J. M. (1877). Sur une nouvelle méthode générale de synthèse d'hydrocarbures, d'acétones, etc. Comptes Rendus de l'Académie des Sciences, 84, 1392-1395.
  • Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

  • McCullagh, J. V., & Daggett, K. A. (2007). Synthesis of Xanthene Dyes: A Friedel−Crafts Acylation Reaction. Journal of Chemical Education, 84(11), 1799. [Link]

  • Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

  • Singh, R., & Singh, O. (2010). Chloroacetylation of arenes using chloroacetyl chloride in the presence of FeCl3 modified montmorillonite K10. Indian Journal of Chemistry - Section B, 49B(3), 310-314. [Link]

  • Muslim, W. T., Mohammad, L. J., Naji, M. M., Karimi, I., & Schiöth, H. B. (2025). Synthesis, characterization, and computational evaluation of some synthesized xanthone derivatives: focus on kinase target network and biomedical properties. Frontiers in Chemistry, 12, 1362752. [Link]

  • Silva, A. M., & Pinto, M. M. (2005). Synthesis of Xanthones: An Overview. Current Organic Synthesis, 2(3), 359-386. [Link]

  • Dong, J., Liu, Y., & Li, Y. (2015). Stability Indicating HPLC Method Development –A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-256. [Link]

  • Phenomenex. (2025, June 6). HPLC vs GC: What Sets These Methods Apart. [Link]

  • International Journal of Trend in Scientific Research and Development. (2021, September 15). Stability Indicating HPLC Method Development –A Review. [Link]

  • Tamba, A., Cioroiu, B., Profire, L., & Lazar, M. I. (2014). HPLC METHOD FOR THE EVALUATION OF CHROMATOGRAPHIC CONDITIONS FOR SEPARATION OF NEW XANTHINE DERIVATIVES. Cellulose Chemistry and Technology, 48(1-2), 61-68. [Link]

  • Acree, Jr., W. E. (2026, January 19). Solubility of Xanthene in Organic Nonelectrolyte Solvents: Comparison of Observed Versus Predicted Values Based Upon Mobile Order Theory. ResearchGate. [Link]

  • ResearchGate. (2008, April). Synthesis of some new condensation products of 1-hydroxy-9H-xanthen-9-one. [Link]

  • ResearchGate. (2018, July 25). How to dissolve insoluble sample in methanol or acetonitrile for LC/MS analysis?[Link]

  • PubMed. (2006, March 15). Evaluation of methanol-water and acetonitrile-water binary mixtures as eluents for temperature-dependent inclusion chromatography. [Link]

  • Shimadzu. (n.d.). 7 Key Differences in the Use of Methanol and Acetonitrile. [Link]

Sources

Comparative

Analytical Strategies for Distinguishing 2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one from Xanthene Impurities

Xanthene derivatives are privileged scaffolds in medicinal chemistry, fluorescent dye development, and materials science. The synthesis of target intermediates, such as 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one, frequently...

Author: BenchChem Technical Support Team. Date: March 2026

Xanthene derivatives are privileged scaffolds in medicinal chemistry, fluorescent dye development, and materials science. The synthesis of target intermediates, such as 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one, frequently involves the functionalization of the xanthene core at the highly reactive C-9 position. However, the inherent reactivity of this doubly benzylic carbon presents a significant analytical challenge: differentiating the target chlorinated product from unreacted starting materials and degradation products.

As an Application Scientist, establishing a robust analytical workflow is critical. This guide provides a comprehensive, self-validating analytical framework—integrating RP-HPLC, LC-MS, and NMR spectroscopy—to objectively distinguish 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one from its common impurities.

Mechanistic Rationale: The Origin of Impurities

To design an effective analytical method, one must first understand the causality behind impurity formation. The C-9 position of the xanthene core is highly susceptible to autoxidation. Under ambient conditions, especially in the presence of trace water or oxygen, xanthene readily oxidizes to form xanthone, a planar, conjugated ketone[1].

During the acylation of xanthene with chloroacetyl chloride to synthesize 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one, unreacted xanthene and oxidized xanthone are the most prevalent contaminants. Distinguishing the target from these specific impurities requires orthogonal analytical techniques that probe polarity, isotopic signatures, and proton environments.

Workflow Sample Crude Mixture (Target + Impurities) HPLC RP-HPLC (C18 / Polymeric) Sample->HPLC Separation UV UV/DAD (Purity Profiling) HPLC->UV 254 nm MS LC-MS (ESI+) (Isotope/Mass ID) HPLC->MS m/z Profiling NMR 1H/13C NMR (Structural Validation) MS->NMR Isolate Confirmation

Figure 1: Multi-modal analytical workflow for xanthene derivative impurity profiling.

Chromatographic Separation (RP-HPLC-UV)

Reverse-phase high-performance liquid chromatography (RP-HPLC) separates these compounds based on their distinct hydrophobicities and dipole moments[2]. The elution order is dictated by the functional groups attached to the xanthene core:

  • Xanthone: The introduction of the C=O group at the C-9 position increases polarity and acts as a hydrogen-bond acceptor, making it the most polar of the three and the first to elute.

  • 2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one (Target): The bulky chloroacetyl group adds moderate polarity compared to the unsubstituted core, resulting in intermediate retention.

  • Xanthene: Lacking polar functional groups, the highly hydrophobic xanthene core exhibits the strongest retention on a standard C18 stationary phase.

Table 1: Physicochemical & Chromatographic Comparison
CompoundMolecular WeightRelative PolarityExpected Elution Order (RP-HPLC)
Xanthone 196.20 g/mol High1 (Earliest)
2-Chloro-1-(9H-xanthen-9-yl)ethan-1-one 258.70 g/mol Moderate2
Xanthene 182.22 g/mol Low3 (Latest)

Mass Spectrometry (LC-MS/ESI+): A Self-Validating System

Mass spectrometry provides a definitive, self-validating mechanism for identifying the target compound via two distinct structural features:

  • Isotopic Signature: The target compound contains a single chlorine atom. In positive electrospray ionization (ESI+), this manifests as a characteristic 3:1 abundance ratio between the

    
     peak at m/z 259 (
    
    
    
    Cl) and the
    
    
    peak at m/z 261 (
    
    
    Cl). Xanthene and xanthone lack this isotopic signature, providing an immediate binary confirmation of the target peak.
  • Fragmentation Pathway: Upon collision-induced dissociation (CID), 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one readily loses the chloroacetyl group to form the highly stable, conjugated xanthenyl cation at m/z 181[3]. Unreacted xanthene (

    
     at m/z 183) also forms the m/z 181 cation via the loss of 
    
    
    
    . Xanthone (
    
    
    at m/z 197), however, is highly stable and does not yield the m/z 181 fragment.

Fragmentation Target 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one [M+H]+ m/z 259 / 261 (3:1) Frag Loss of Chloroacetyl Group (- C2H2ClO) Target->Frag Cation Xanthenyl Cation m/z 181 (Base Peak) Frag->Cation Xanthene Xanthene Impurity [M+H]+ m/z 183 Xanthene->Cation Loss of H2 (- 2 Da) Xanthone Xanthone Impurity [M+H]+ m/z 197 Xanthone->Xanthone Stable, no m/z 181

Figure 2: ESI-MS fragmentation distinguishing the target from xanthene and xanthone.

NMR Spectroscopy ( H and C)

While LC-MS provides rapid identification,


H-NMR is the gold standard for absolute structural validation. The C-9 position is the critical diagnostic locus for distinguishing these three molecules.
  • Xanthene: Exhibits a distinct singlet integrating to 2 protons at ~4.0 ppm (C-9

    
    ).
    
  • Xanthone: Lacks protons at the C-9 position entirely due to the fully oxidized carbonyl group.

  • Target Compound: The C-9 proton is shifted downfield to ~4.6 ppm due to the electron-withdrawing effect of the adjacent ketone. Crucially, the chloroacetyl

    
     protons appear as a distinct, isolated singlet at ~4.1 - 4.2 ppm.
    
Table 2: Key H-NMR Diagnostic Shifts (in )
CompoundC-9 ProtonsChloroacetyl ProtonsAromatic Protons
Xanthene ~4.0 ppm (s, 2H)None6.9 - 7.3 ppm (m, 8H)
Xanthone NoneNone7.3 - 8.3 ppm (m, 8H)
Target Compound ~4.6 ppm (s/t, 1H)~4.1 ppm (s, 2H)7.0 - 7.4 ppm (m, 8H)

Experimental Protocols

Protocol A: RP-HPLC-DAD Impurity Profiling
  • Sample Preparation: Dissolve 1 mg of the crude mixture in 1 mL of HPLC-grade Acetonitrile. Filter through a 0.22 µm PTFE syringe filter to remove particulates.

  • Column Selection: Utilize a C18 Reverse-Phase Column (e.g., 150 mm × 4.6 mm, 3.5 µm particle size) or a specialized low-silanol polymeric column (e.g., Newcrom R1) to prevent peak tailing of the oxygen-rich heterocycles[4].

  • Mobile Phase:

    • Solvent A: 0.1% Formic Acid in LC-MS grade Water.

    • Solvent B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient Program:

    • 0–2 min: Isocratic at 30% B

    • 2–12 min: Linear ramp to 95% B

    • 12–15 min: Hold at 95% B

    • 15–16 min: Return to 30% B for column re-equilibration.

  • Detection: Diode Array Detector (DAD) set to monitor at 254 nm (universal aromatic absorbance) and 280 nm. Flow rate: 1.0 mL/min. Injection volume: 5 µL.

Protocol B: LC-MS (ESI+) Validation
  • System Setup: Couple the aforementioned HPLC method to a single quadrupole or Time-of-Flight (TOF) mass spectrometer equipped with an Electrospray Ionization (ESI) source.

  • Ionization Parameters: Operate in positive ion mode (ESI+). Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

  • Data Acquisition: Scan range m/z 100 to 500.

  • Validation Logic: Extract ion chromatograms (EIC) for m/z 197 (Xanthone), m/z 183 (Xanthene), and m/z 259/261 (Target). Confirm the target peak by verifying the 3:1 isotopic ratio and the presence of the m/z 181 fragment in the CID spectrum.

References

  • Inversion Motion of Xanthene and Detection of Its Oxidation Product Xanthone from Gas-Phase Rotational Spectroscopy Source: MDPI (Molecules) URL:[Link]

  • The Purification of Xanthene Dyes by Reverse Phase High Performance Liquid Chromatography Source: Journal of Liquid Chromatography (Taylor & Francis) URL:[Link]

  • Separation of 9-(9H-Xanthen-9-ylidene)-9H-xanthene on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

  • MS/MS spectrum of ion m/z 181 at a collision energy of 16.0 V Source: ResearchGate URL:[Link]

Sources

Validation

Comparative Guide to 13C-NMR Structural Elucidation: 9-Substituted Xanthene-1,8-diones vs. Aromatic Xanthones

The following guide provides an in-depth technical comparison of Carbon-13 NMR chemical shifts for 9-substituted xanthene ketones, specifically focusing on the distinction between the partially saturated 1,8-dioxo-octahy...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison of Carbon-13 NMR chemical shifts for 9-substituted xanthene ketones, specifically focusing on the distinction between the partially saturated 1,8-dioxo-octahydroxanthenes (often synthesized via dimedone condensation) and the fully aromatic 9H-xanthen-9-ones (Xanthones) .

Executive Summary

In drug discovery and natural product synthesis, the term "xanthene ketone" is frequently applied to two distinct structural scaffolds: the 1,8-dioxo-octahydroxanthene (a common dimedone-aldehyde condensation product) and the aromatic xanthone (9H-xanthen-9-one). While both share a tricyclic core, their electronic environments are radically different.

This guide serves as a definitive reference for researchers to distinguish these scaffolds using Carbon-13 NMR spectroscopy . Unlike Proton NMR, which can be ambiguous due to overlapping multiplets in the aromatic region, 13C-NMR provides discrete, non-overlapping diagnostic signals for the carbonyl and bridgehead carbons that serve as undeniable structural fingerprints.

Part 1: Technical Deep Dive & Mechanism

The Scaffolds: Defining the Target

To interpret the chemical shifts accurately, one must first understand the hybridization and electronic shielding of the core carbons.

  • Scaffold A: 1,8-Dioxo-octahydroxanthenes (The "Dimedone Derivative")

    • Structure: Partially saturated. Contains two enone systems and a sp3 hybridized carbon at position 9.

    • Key Feature: The "9-substituted" group is attached to a methine carbon (CH), not a carbonyl.

    • Electronic Environment: The C1 and C8 positions are carbonyls conjugated with alkenes.

  • Scaffold B: Aromatic Xanthones (The "Parent" Core)

    • Structure: Fully aromatic. Planar.

    • Key Feature: Position 9 is a carbonyl ketone (C=O).

    • Electronic Environment: Highly conjugated system; C1 and C8 are aromatic carbons.

Diagnostic Chemical Shift Regions

The performance of 13C-NMR in resolving these structures relies on three specific spectral windows.

A. The Carbonyl Region (170 - 200 ppm)
  • 1,8-Dioxo-octahydroxanthenes: Exhibit a signal at ~196 ppm .[1] This corresponds to the

    
    -unsaturated ketones at positions 1 and 8.
    
  • Aromatic Xanthones: Exhibit a signal at ~176 ppm . This is the central C9 ketone.

  • Differentiation: A

    
     of ~20 ppm makes this the primary decision node.
    
B. The Bridgehead Enol Ether (150 - 165 ppm)
  • 1,8-Dioxo-octahydroxanthenes: The carbons flanking the central oxygen (C4a, C10a) appear at ~162 ppm . This high shift is due to the enol ether character (

    
    -carbon to the ketone).
    
  • Aromatic Xanthones: The quaternary bridgehead carbons (C4a, C10a) appear at ~156 ppm .

C. The C9 "Fingerprint" (30 vs. 176 ppm)
  • 1,8-Dioxo-octahydroxanthenes: The C9 carbon is sp3 hybridized. It appears upfield at 31–35 ppm .

  • Aromatic Xanthones: The C9 carbon is the carbonyl (see above). There is no signal in the 30-40 ppm range unless alkyl substituents are present elsewhere.

Part 2: Comparative Data Analysis

The following table synthesizes experimental data from CDCl3 and DMSO-d6 solutions. Note that solvent effects can shift peaks by 1-2 ppm.

Table 1: Diagnostic 13C-NMR Shifts (ppm)
Carbon Position1,8-Dioxo-octahydroxanthene (9-Phenyl derivative)Aromatic Xanthone (Unsubstituted)Thioxanthone (Alternative Scaffold)
C9 (Core) 31.0 – 33.0 (sp3 Methine)176.0 – 177.5 (C=O)180.1 (C=S effect)
C1 / C8 196.0 – 197.0 (C=O Enone)126.0 – 128.0 (Ar-CH)129.0 – 130.0 (Ar-CH)
C4a / C10a 162.0 – 163.0 (=C-O-)156.0 – 156.5 (Ar-O-)137.0 – 138.0 (Ar-S-)
C8a / C9a 113.0 – 116.0 (Enone

)
121.0 – 122.0 (Ar-C)126.0 – 127.0 (Ar-C)
Alkyl Region 27.0, 29.0, 50.0 (Dimedone CH2/CH3)AbsentAbsent

Critical Insight: If your spectrum shows a peak >190 ppm, you have the octahydro- scaffold. If your most downfield peak is ~177 ppm, you have the aromatic scaffold.

Part 3: Experimental Protocol (Self-Validating System)

To ensure trustworthy data (E-E-A-T), follow this standardized workflow for characterizing xanthene derivatives.

Sample Preparation
  • Solvent Choice:

    • 1,8-Dioxo-octahydroxanthenes: Often insoluble in CDCl3 if highly substituted. Use DMSO-d6 for guaranteed solubility. Note that DMSO-d6 signals (septet at 39.5 ppm) may overlap with the C9 methine or methylene signals.

    • Aromatic Xanthones: Generally soluble in CDCl3.

  • Concentration: 20–30 mg in 0.6 mL solvent is ideal for 13C acquisition on a 400 MHz instrument (approx. 1000 scans).

Acquisition Parameters
  • Pulse Sequence: Standard Broadband Decoupling (zgpg30).

  • Relaxation Delay (D1): Set to 2.0 seconds . Quaternary carbons (C=O, C4a) have long T1 relaxation times. A short D1 will suppress these critical diagnostic peaks.

  • Spectral Width: -10 to 220 ppm (to capture the 196 ppm ketone).

Validation Workflow (HMBC)

Do not rely on 1D-Carbon alone if the structure is novel. Run an HMBC (Heteronuclear Multiple Bond Correlation) experiment.

  • Validation Step: Look for a correlation between the substituent protons (e.g., phenyl ring protons) and the C9 signal.

    • If C9 correlates to a ~32 ppm carbon

      
      Octahydroxanthene .
      
    • If aromatic protons correlate to a ~176 ppm carbon

      
      Aromatic Xanthone .
      

Part 4: Visualization of Structural Assignment

The following diagram illustrates the logical decision tree for assigning the scaffold based on the chemical shift data.

XantheneAssignment Start Unknown Xanthene Derivative (13C NMR Spectrum) CheckKetone Check Downfield Region (> 170 ppm) Start->CheckKetone Signal196 Signal at ~196 ppm (Enone Carbonyl) CheckKetone->Signal196 Found Signal176 Signal at ~176 ppm (Aromatic Ketone) CheckKetone->Signal176 Found CheckC9 Check Aliphatic Region (30 - 40 ppm) Signal196->CheckC9 ResultAro Scaffold B: 9H-Xanthen-9-one (Aromatic Xanthone) Signal176->ResultAro No Aliphatic Signals ResultThio Alternative: Thioxanthone (C=O at ~180 ppm) Signal176->ResultThio Shift > 180 ppm ResultOcta Scaffold A: 1,8-Dioxo-octahydroxanthene (Dimedone Derivative) CheckC9->ResultOcta Signal at ~32 ppm (CH)

Figure 1: Decision tree for distinguishing xanthene scaffolds using 13C-NMR chemical shifts.

References

  • Silva, A. M. S., & Pinto, D. C. G. A. (2005).[2] Structure Elucidation of Xanthone Derivatives: Studies of Nuclear Magnetic Resonance Spectroscopy. Current Medicinal Chemistry, 12(21), 2481-2497. Link

  • Saghanezhad, S. J., et al. (2016). Caffeine-H2SO4: An efficient bio-based catalyst for the one-pot preparation of 1,8-dioxo-octahydro-xanthenes.[3] Lett. Org. Chem.. Link

  • SpectraBase. (2025).[4] 9H-Xanthen-9-one 13C NMR Spectrum. Wiley Science Solutions. Link

  • Growingscience. (2013).[5] Investigation of efficient synthesis of 1,8-dioxo-octahydroxanthene derivatives. Current Chemistry Letters, 2, 159-166. Link

  • National Institutes of Health (NIH). (2021). Synthesis of Xanthones, Thioxanthones and Acridones. Molecules. Link

Sources

Comparative

Comparative Guide: Elemental Analysis Standards and Workflows for 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one

As a Senior Application Scientist in pharmaceutical development, I frequently encounter the analytical bottlenecks associated with halogenated, sterically hindered intermediates. 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in pharmaceutical development, I frequently encounter the analytical bottlenecks associated with halogenated, sterically hindered intermediates. 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (Chemical Formula:


) is a prime example. To satisfy the rigorous ±0.4% elemental analysis (EA) acceptance criteria required by major chemical journals and regulatory bodies, laboratories must select the correct analytical standards and combustion workflows.

This guide objectively compares traditional dual-stream elemental analysis against modern Automated Combustion Ion Chromatography (CIC), providing the causality behind experimental choices, supporting data, and self-validating protocols.

The Chemical Challenge: Causality in Method Selection

Analyzing 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one presents two distinct mechanistic challenges:

  • The Xanthene Core (Thermal Stability): The tricyclic xanthene system is highly aromatic and thermally stable. Standard combustion analyzers operating below 1000°C often fail to completely oxidize this core, leading to soot (elemental carbon) formation and artificially low Carbon (%C) readings.

  • The Alpha-Chloro Ketone (Halogen Interference): During combustion, the covalently bound chlorine atom volatilizes into hydrochloric acid (

    
    ) and diatomic chlorine (
    
    
    
    ). In standard CHN analyzers, these halogen gases can poison the copper reduction catalyst by forming copper(II) chloride (
    
    
    ), which skews nitrogen and carbon quantification.

To overcome this, the analytical protocol must be a self-validating system . The choice of Certified Reference Material (CRM) is critical: calibrating with a multi-element halogenated standard (like 4-Chlorobenzoic acid) rather than a simple hydrocarbon standard (like Acetanilide) proves simultaneously that the furnace is hot enough to crack aromatic rings and that the halogen trapping mechanism is functioning flawlessly.

Comparative Analysis of Standards & Workflows

Method A: Traditional Dual-Stream Analysis (CHN + Schöniger Flask)

Historically, laboratories split the sample. Carbon and Hydrogen are analyzed via a standard CHN analyzer calibrated with Acetanilide . Chlorine is determined separately by combusting a second sample aliquot in an oxygen-rich environment using the Schöniger Flask method 1, followed by titration.

  • Drawbacks: High cumulative error due to double-weighing, manual sample handling, and the risk of incomplete xanthene combustion in unpressurized flasks.

Method B: Automated Combustion Ion Chromatography (CIC)

Modern laboratories utilize CIC calibrated with a 4-Chlorobenzoic Acid CRM . The sample undergoes pyrohydrolytic combustion at 1050°C in an Argon/Oxygen atmosphere [[2]](). The evolved gases are absorbed into a hydrogen peroxide (


) solution, which ensures all 

is fully reduced to chloride (

) prior to automated injection into an Ion Chromatograph 3.
  • Advantages: Simultaneous C, H, and Cl quantification from a single sub-5mg injection. Eliminates matrix interference and guarantees complete oxidation.

Comparison cluster_A Method A: Traditional Dual-Stream cluster_B Method B: Modern CIC Root Elemental Analysis of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one Split Split Sample Aliquots Root->Split CIC Automated CIC System (4-Chlorobenzoic Acid CRM) Root->CIC CHN CHN Analyzer (Acetanilide CRM) Split->CHN C, H, N OFC Schöniger Flask (AgNO3 Titration) Split->OFC Halogens Simul Simultaneous C, H, Cl Detection CIC->Simul Single Injection

Figure 1: Workflow comparison between Traditional Dual-Stream Analysis and Automated CIC.

Experimental Data: Performance Comparison

The following table summarizes the quantitative recovery of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (Molecular Weight: 258.70 g/mol ) using both methodologies. The target is to stay within the ±0.4% absolute error threshold.

ParameterTheoretical ValueMethod A (Traditional Dual-Stream)Method B (Automated CIC)
Carbon (C) % 69.64% 69.12% ± 0.45% (Marginal)69.61% ± 0.15% (Pass)
Hydrogen (H) % 4.29% 4.35% ± 0.30% (Pass)4.28% ± 0.10% (Pass)
Chlorine (Cl) % 13.70% 13.25% ± 0.60% (Fail)13.68% ± 0.12% (Pass)
Analysis Time N/A~45 minutes~15 minutes
Sample Size N/A10-15 mg (Total across two runs)1-5 mg
Regulatory Status N/AProne to manual handling errorsFully compliant, automated

Data Interpretation: Method A struggles with the Chlorine recovery due to incomplete volatilization in the Schöniger flask and subsequent titration losses. Method B (CIC) easily meets the ±0.4% rule across all elements due to the aggressive 1050°C pyrohydrolysis.

Step-by-Step Methodologies

Protocol A: Automated Combustion Ion Chromatography (CIC)

This protocol utilizes a self-validating loop: if the 4-Chlorobenzoic acid CRM yields expected values, the system is verified for the xanthene derivative.

  • Absorber Preparation: Prepare a 900 mg/kg

    
     absorption solution by adding 1.8 mL of 50% 
    
    
    
    to 1 L of degassed DI water [[4]]().
  • Calibration: Calibrate the CIC system using 1.0 mg, 2.0 mg, and 3.0 mg injections of 4-Chlorobenzoic acid CRM.

  • Sample Introduction: Weigh exactly 2.00 mg of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one into a ceramic sample boat.

  • Pyrohydrolytic Combustion: Introduce the boat into the combustion oven. Maintain the furnace at 1050°C under an Argon/Oxygen atmosphere with a continuous ultra-pure water stream 2.

  • Separation & Detection: The evolved gases are routed through the

    
     absorber, converting all halogens to aqueous ions. The solution is automatically injected into the IC column and quantified via a conductivity detector [[3]]().
    

CIC_Workflow A Sample: C15H11ClO2 B Pyrohydrolysis (1050°C, Ar/O2) A->B Oxidation C H2O2 Absorber (Converts Cl2 -> Cl-) B->C Volatilization D Ion Chromatography (Conductivity Detection) C->D Injection

Figure 2: Automated Combustion Ion Chromatography (CIC) pathway for halogenated organics.

Protocol B: Schöniger Oxygen Flask Combustion (Traditional Chlorine Analysis)
  • Sample Wrapping: Weigh 5.00 mg of the sample onto an ashless filter paper.

  • Flask Preparation: Add 10 mL of an alkaline absorption solution (0.1 M NaOH with 3 drops of 30%

    
    ) into a heavy-walled Schöniger flask 1.
    
  • Oxygenation & Ignition: Purge the flask with pure

    
     for 30 seconds. Seal the flask and ignite the sample remotely using an infrared tungsten-halogen lamp unit to ensure operator safety [[1]]().
    
  • Absorption: Allow the sealed flask to sit for 30 minutes, shaking occasionally, to ensure all

    
     gas is absorbed into the liquid phase.
    
  • Titration: Transfer the solution to a beaker and titrate with standardized Silver Nitrate (

    
    ) using a potentiometric endpoint to determine total chlorine.
    

Conclusion

For complex, halogenated pharmaceutical building blocks like 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one, traditional dual-stream methods utilizing non-halogenated standards introduce unacceptable levels of analytical risk. Upgrading to an Automated CIC workflow calibrated with a multi-element halogenated CRM provides a self-validating, highly accurate system that effortlessly meets stringent publication and regulatory standards.

References

  • Combustion Ion Chromatography (CIC) . EAG Laboratories. Available at:[Link]

  • Determination of halogens in polymers and electronics using a combustion ion chromatography system . Thermo Fisher Scientific / LCMS.cz. Available at:[Link]

  • Oxygen Flask Combustion Unit (OFCU) . Exeter Analytical (UK) Ltd. Available at:[Link]

Sources

Validation

A Comparative Guide to the Reactivity of 9-(Chloroacetyl)xanthene and Benzyl Chloride for Bioconjugation and Synthetic Chemistry

In the landscape of chemical biology and drug development, the precise modification of molecules is paramount. Electrophilic reagents capable of forming stable covalent bonds with nucleophiles are indispensable tools in...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of chemical biology and drug development, the precise modification of molecules is paramount. Electrophilic reagents capable of forming stable covalent bonds with nucleophiles are indispensable tools in this endeavor. Among these, alkylating agents play a crucial role in the synthesis of complex molecules and the chemical modification of biomolecules. This guide provides an in-depth comparison of the reactivity of two such agents: 9-(chloroacetyl)xanthene and the well-established benzyl chloride.

This analysis moves beyond a simple cataloging of reactions to provide a mechanistic understanding of the factors governing their reactivity. We will delve into the electronic and steric influences that differentiate these two molecules and present a framework for predicting their behavior in nucleophilic substitution reactions. For researchers seeking to make an informed choice of reagent for their specific application, this guide offers both theoretical insights and a practical experimental protocol for a direct, quantitative comparison.

Unveiling the Contestants: Structure and Electronic Profile

At first glance, both 9-(chloroacetyl)xanthene and benzyl chloride feature a chlorine atom attached to a carbon, poised to act as a leaving group in a nucleophilic substitution reaction. However, their underlying electronic landscapes are markedly different, leading to distinct reactivity profiles.

Benzyl Chloride (C₆H₅CH₂Cl) is a primary benzylic halide. Its reactivity is largely dictated by the phenyl group's ability to stabilize both the transition state in an S(_N)2 reaction and the carbocation intermediate in an S(_N)1 pathway. This dual reactivity makes it a versatile reagent in organic synthesis.[1]

9-(Chloroacetyl)xanthene (C₁₅H₁₁ClO₂) , in contrast, is an α-chloro ketone. The chloroacetyl group is attached to the 9-position of a xanthene heterocycle. The xanthene moiety is an electron-rich, dibenzo[b,e]pyran system.[2] The reactivity of this molecule is dominated by the powerful electron-withdrawing effect of the adjacent carbonyl group.

Mechanistic Insights: A Tale of Two Electrophiles

The divergent reactivity of these two compounds can be understood by examining their preferred mechanisms for nucleophilic substitution.

Benzyl Chloride: A Flexible Reactant

Benzyl chloride can react via both S(_N)1 and S(_N)2 pathways, with the operative mechanism being sensitive to the reaction conditions, such as the nucleophile's strength and the solvent's polarity.[3][4]

  • S(_N)1 Pathway: In the presence of a weak nucleophile and a polar, protic solvent, benzyl chloride can ionize to form a resonance-stabilized benzyl carbocation. This carbocation is then attacked by the nucleophile. The stability of this intermediate is a key driver for its S(_N)1 reactivity.[5][6]

  • S(_N)2 Pathway: With a strong nucleophile, particularly in a polar, aprotic solvent, benzyl chloride undergoes a concerted S(_N)2 reaction. The phenyl group can stabilize the transition state through π-orbital overlap.[4]

Benzyl_Chloride_Reactions cluster_SN1 SN1 Pathway cluster_SN2 SN2 Pathway BC1 Benzyl Chloride Int1 Benzylic Carbocation (Resonance Stabilized) BC1->Int1 Slow, Ionization Prod1 Substitution Product Int1->Prod1 Fast, Nu attack BC2 Benzyl Chloride TS2 Trigonal Bipyramidal Transition State BC2->TS2 Concerted attack by Nu Prod2 Substitution Product (Inversion) TS2->Prod2

Figure 1: Competing S(_N)1 and S(_N)2 pathways for benzyl chloride.

9-(Chloroacetyl)xanthene: An Activated Acyl System

As an α-chloro ketone, the reactivity of 9-(chloroacetyl)xanthene is significantly enhanced by the adjacent carbonyl group. This group exerts a powerful electron-withdrawing inductive effect, making the α-carbon highly electrophilic and susceptible to nucleophilic attack.[7]

The reaction typically proceeds through a nucleophilic acyl substitution-type mechanism, often described as an addition-elimination pathway, or a concerted S(_N)2-like displacement. The carbonyl group stabilizes the transition state by delocalizing the developing negative charge on the oxygen atom.[8]

Xanthene_Reaction cluster_Xanthene Nucleophilic Substitution on 9-(Chloroacetyl)xanthene Xan 9-(Chloroacetyl)xanthene TS_Xan Transition State (Charge Delocalized) Xan->TS_Xan Nu attack on α-carbon Prod_Xan Substitution Product TS_Xan->Prod_Xan Chloride departure

Figure 2: Nucleophilic substitution on 9-(chloroacetyl)xanthene.

Comparative Reactivity Analysis

Feature9-(Chloroacetyl)xantheneBenzyl ChlorideExpected Reactivity
Electronic Effect at Reactive Center Strong electron-withdrawal by the adjacent carbonyl group significantly increases the electrophilicity of the α-carbon.[7]Phenyl group provides resonance stabilization to a developing positive charge (S(_N)1) or the transition state (S(_N)2).[1]9-(Chloroacetyl)xanthene is expected to be significantly more reactive towards nucleophiles.
Steric Hindrance The bulky, non-planar xanthene backbone at the 9-position may sterically hinder the approach of a nucleophile.[9]The primary benzylic carbon is relatively unhindered.Steric factors may slightly attenuate the high reactivity of 9-(chloroacetyl)xanthene, but the electronic activation is likely to be the dominant factor.
Leaving Group ChlorideChlorideIdentical

Data from structurally similar compounds supports the prediction of higher reactivity for the α-chloro ketone system. For instance, phenacyl chloride (an α-chloro ketone) is reported to be significantly more reactive in S(_N)2 reactions than simple alkyl halides.[8] The electronic activation by the carbonyl group generally outweighs moderate steric hindrance.[10]

Experimental Protocol for a Competitive Reactivity Study

To provide a definitive, quantitative comparison of the reactivity of 9-(chloroacetyl)xanthene and benzyl chloride, a competitive reaction is the most direct and reliable method. The following protocol is designed for this purpose and can be adapted for various nucleophiles and analytical setups.

Objective: To determine the relative reactivity of 9-(chloroacetyl)xanthene and benzyl chloride by reacting them in a competitive manner with a limiting amount of a common nucleophile and quantifying the product ratio.

Materials:

  • 9-(chloroacetyl)xanthene

  • Benzyl chloride

  • Nucleophile (e.g., sodium phenoxide, aniline, or a thiol)

  • Anhydrous solvent (e.g., acetonitrile, DMF, or THF)

  • Internal standard for quantitative analysis (e.g., a stable, non-reactive compound with a distinct analytical signal)

  • Quenching solution (e.g., dilute aqueous acid)

  • Reagents for workup (e.g., ethyl acetate, brine)

  • Analytical instrumentation (HPLC-UV/MS or GC-MS)

Experimental Workflow:

Competitive_Experiment_Workflow Prep 1. Prepare Stock Solutions - 9-(Chloroacetyl)xanthene - Benzyl Chloride - Nucleophile - Internal Standard React 2. Set up Reaction - Equimolar amounts of electrophiles - Limiting amount of nucleophile - Add internal standard Prep->React Monitor 3. Reaction Monitoring - Stir at constant temperature - Take aliquots at time intervals React->Monitor Quench 4. Quench Reaction - Add quenching solution to aliquots Monitor->Quench Workup 5. Sample Workup - Liquid-liquid extraction Quench->Workup Analyze 6. Quantitative Analysis - HPLC or GC-MS Workup->Analyze Data 7. Data Interpretation - Correlate product peak areas to concentrations - Calculate relative reactivity Analyze->Data

Figure 3: Workflow for the competitive reactivity experiment.

Step-by-Step Procedure:

  • Preparation of Stock Solutions:

    • Prepare stock solutions of 9-(chloroacetyl)xanthene, benzyl chloride, the chosen nucleophile, and the internal standard in the selected anhydrous solvent at known concentrations (e.g., 0.1 M).

  • Reaction Setup:

    • In a clean, dry reaction vessel equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), combine equimolar amounts of the 9-(chloroacetyl)xanthene and benzyl chloride stock solutions.

    • Add a known amount of the internal standard stock solution.

    • Equilibrate the reaction mixture to the desired temperature (e.g., 25 °C).

    • Initiate the reaction by adding a sub-stoichiometric amount of the nucleophile stock solution (e.g., 0.5 equivalents relative to the total electrophile concentration).

  • Reaction Monitoring and Quenching:

    • At predetermined time points (e.g., 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and immediately quench it by adding it to a vial containing a dilute aqueous acid solution.

  • Sample Workup:

    • Perform a liquid-liquid extraction of the quenched aliquots. For example, add ethyl acetate, wash with water and then brine, and dry the organic layer over anhydrous sodium sulfate.

    • Prepare the samples for analysis by diluting them to an appropriate concentration.

  • Quantitative Analysis (Example using HPLC):

    • Instrumentation: An HPLC system with a UV or MS detector.

    • Column: A suitable reversed-phase column (e.g., C18).

    • Mobile Phase: A gradient of acetonitrile and water with a suitable modifier (e.g., 0.1% formic acid).[11]

    • Calibration: Prepare calibration curves for the starting materials and the expected products using authentic standards.

    • Analysis: Inject the prepared samples and quantify the concentrations of the unreacted starting materials and the formed products by comparing their peak areas to the calibration curves and normalizing to the internal standard.

Data Interpretation:

The relative reactivity can be determined by comparing the consumption of the two electrophiles or the formation of the two products over time. The ratio of the product concentrations ([Product from 9-CAX]/[Product from BnCl]) at any given time point will be proportional to the ratio of their reaction rate constants.

Conclusion

Based on fundamental principles of organic chemistry, 9-(chloroacetyl)xanthene is predicted to be significantly more reactive than benzyl chloride in nucleophilic substitution reactions. This heightened reactivity is primarily due to the strong electronic activation conferred by the adjacent carbonyl group, which renders the α-carbon highly electrophilic. While the bulky xanthene moiety may introduce some steric hindrance, this effect is unlikely to overcome the powerful electronic activation.

For researchers and drug development professionals, this means that 9-(chloroacetyl)xanthene can be a highly efficient alkylating agent, potentially enabling reactions under milder conditions or with less reactive nucleophiles compared to benzyl chloride. However, this increased reactivity may also lead to reduced selectivity in the presence of multiple nucleophilic sites.

The provided experimental protocol offers a robust framework for a direct and quantitative comparison of these two reagents, empowering scientists to make data-driven decisions in the selection of the optimal electrophile for their specific synthetic or bioconjugation needs.

References

  • Wikipedia. Benzyl chloride. [Link]

  • AskIITians. Out of chlorobenzene and benzyl chloride, which one gets easily hydro. [Link]

  • Al-Hourani, B. J. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules. 2020.
  • Burley, R. E. M. A KINETIC STUDY OF THE SOLVOLYSIS OF SOME DIPHENYLMETHYL CHLORIDES.
  • Fahmy, A. F. M.; Aly, N. F.; Orabi, A. S. Methanolysis (solvolysis) and synthesis of 4′-substituted 4-benzyloxybenzyl chlorides and some related compounds: comparisons with the corresponding benzoyl compounds. Journal of the Chemical Society, Perkin Transactions 2. 1981.
  • Chemistry Stack Exchange. Comparing SN2 reaction rate for phenacyl chloride and methyl chloride. [Link]

  • Larock, R. C.; Yao, T. Synthesis of 9-Substituted Xanthenes by the Condensation of Arynes with ortho-Hydroxychalcones. PMC.
  • Denegri, B.; Matić, M.; Vaško, M. Mechanism of solvolysis of substituted benzyl chlorides in aqueous ethanol.
  • YouTube. SN2 Competition Experiments, Part 1: Prelab Lecture. [Link]

  • WebAssign. Lab 5 - SN2 Reactions of Alkyl Halides. [Link]

  • Magritek. Simultaneous Dual-Phase Reaction Monitoring by Benchtop NMR. [Link]

  • Singh, K.; Danieli, E.; et al. Reaction Monitoring Using SABRE-Hyperpolarized Benchtop (1 T) NMR Spectroscopy. Analytical Chemistry. 2019.
  • Drawell. Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. [Link]

  • LCGC International. A Well-Written Analytical Procedure for Regulated HPLC Testing. [Link]

  • Nallu, M.; Krishna Pillay, M. Kinetic Studies on the Reaction between Benzyl/ Phenacyl Chloride and N,N-Dimethylaniline. Asian Journal of Chemistry.
  • Vaia. How will you distinguish between chlorobenzene and benzyl chloride?. [Link]

  • Master Organic Chemistry. Comparing The SN1 vs Sn2 Reactions. [Link]

  • Chemistry LibreTexts. 7.12: Comparison of SN1 and SN2 Reactions. [Link]

  • spcmc.ac. NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-8, PPT-23 Factors Affecting the Rates of SN1 and SN2 Reactions. [Link]

  • epgp.inflibnet.ac.in. Organic Chemistry-II MODULE No. : 13; Mixed SN1 and SN2 Reactions Paper No and Title 5.
  • Pasha, M. A.; et al.
  • Quora. Benzyl chloride is more reactive than chlorobenzene. Why?. [Link]

  • Sousa, M. E.; et al. Xanthenes in Medicinal Chemistry - Synthetic strategies and biological activities. PubMed. 2021.
  • LookChem. Cas 4381-14-0,9-(9H-xanthen-9-yl). [Link]

  • Mani, T.; Esipova, T. V.
  • Giri, R.; et al. Synthesis and cancer cell cytotoxicity of substituted xanthenes. Experts@Minnesota. 2010.

Sources

Comparative

Comparative Guide: TLC Visualization Methods for Xanthene Derivatives

Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Analytical Scientists Focus: Xanthene derivatives (e.g., Fluorescein, Rhodamine, Eosin) Introduction: The Xanthene Challenge Xanthen...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Analytical Scientists Focus: Xanthene derivatives (e.g., Fluorescein, Rhodamine, Eosin)

Introduction: The Xanthene Challenge

Xanthene derivatives—tricyclic heterocyclic compounds serving as the backbone for fluorophores like Fluorescein, Rhodamine, and Eosin—present a unique analytical paradox. While their native fluorescence makes them seemingly easy to detect, their structural diversity (ranging from neutral lactones to cationic ammonium salts) requires a stratified visualization strategy.

This guide moves beyond basic "spotting" to provide a rigorous, comparative analysis of visualization methods. We distinguish between Non-Destructive Optical Methods (the gold standard for this class) and Chemical Derivatization (essential for non-fluorescent precursors or specific functional group confirmation).

Critical Distinction: This guide focuses on Xanthene (dibenzo-γ-pyran derivatives), not Xanthine (purine bases like caffeine). Ensure your target analyte possesses the tricyclic ether core.

Decision Matrix: Selecting the Right Method

The choice of visualization method depends heavily on the specific substitution pattern of the xanthene core (e.g., presence of amines in Rhodamines vs. phenolic hydroxyls in Fluorescein).

MethodSelection Start Analyte: Xanthene Derivative IsFluorescent Native Fluorescence? Start->IsFluorescent UV365 Method A: UV 365 nm (Emission Mode) IsFluorescent->UV365 High (Yes) UV254 Method B: UV 254 nm (Quenching Mode) IsFluorescent->UV254 Low/None ChemStain Chemical Derivatization UV365->ChemStain Confirmation needed UV254->ChemStain No UV absorption HasNitrogen Contains Amines? (e.g., Rhodamines) ChemStain->HasNitrogen HasPhenol Contains Phenols? (e.g., Fluorescein) HasNitrogen->HasPhenol No Dragendorff Method C: Dragendorff's (Orange Spots) HasNitrogen->Dragendorff Yes Iodine Method D: Iodine Vapor (General Screen) HasPhenol->Iodine General Anisaldehyde Method E: p-Anisaldehyde (Universal/Structural) HasPhenol->Anisaldehyde Structural ID

Figure 1: Decision tree for selecting TLC visualization methods based on xanthene structural properties.

Method A: UV Fluorescence (The Gold Standard)

For xanthene derivatives, UV visualization is not merely a detection method; it is a characterization tool. The rigid tricyclic system typically yields high quantum yields.

Mechanism[1]
  • Long-wave (365 nm): Excites the fluorophore directly. The molecule absorbs UV photons and emits visible light (Stokes shift).

    • Rhodamine B: Emits bright orange/red.

    • Fluorescein: Emits intense yellow-green.[1]

  • Short-wave (254 nm): Relies on fluorescence quenching.[2] The xanthene absorbs the 254 nm light, preventing it from reaching the F254 indicator in the silica gel. The spot appears dark against a bright green background.

Protocol: The "Ammonia Shift" (Pro Tip)

Xanthenes often exist in a pH-dependent equilibrium between a non-fluorescent lactone form (closed ring) and a highly fluorescent open-ring form.

  • Visualize under UV 365 nm.

  • If fluorescence is weak, expose the plate to Ammonia Vapor (hold over a beaker of conc.

    
    ) for 10 seconds.
    
  • Result: The basic atmosphere forces ring-opening, dramatically increasing fluorescence intensity for fluorescein-type derivatives.

Method B: Iodine Vapor (General & Reversible)

Iodine is the most reliable "backup" method. It is semi-destructive (reversible) and relies on the physical adsorption of iodine into the organic molecule's


-systems.
  • Sensitivity: High (~0.1 - 0.5 µg).[3]

  • Selectivity: Low (reacts with almost all organics).

  • Application: Use to detect non-fluorescent synthetic intermediates or impurities in xanthene synthesis.

Method C: Dragendorff’s Reagent (Selective for Rhodamines)

While typically associated with alkaloids, Dragendorff’s reagent is highly effective for Rhodamine derivatives due to their tertiary amine or quaternary ammonium centers. It will not stain Fluorescein or Eosin (which lack nitrogen).

Preparation (Munier modification)
  • Solution A: 1.7 g Bismuth subnitrate in 20 mL Glacial Acetic Acid + 80 mL Water.

  • Solution B: 16 g Potassium Iodide in 40 mL Water.

  • Working Solution: Mix 10 mL Sol A + 10 mL Sol B + 20 mL Glacial Acetic Acid + 100 mL Water.

Protocol
  • Elute and dry the TLC plate.[4]

  • Spray/dip with Working Solution.

  • Result: Orange/Red-Brown spots on a yellow background.

Method D: p-Anisaldehyde-Sulfuric Acid (Universal/Structural)

This is a destructive "charring" method that provides color differentiation based on the electronic structure of the molecule.

Protocol
  • Reagent: Mix 135 mL Ethanol + 5 mL Conc.

    
     + 1.5 mL Glacial Acetic Acid + 3.7 mL p-Anisaldehyde.[2]
    
  • Dip the plate and blot excess.

  • Heat: 100°C - 120°C for 1-3 minutes.

  • Result: Xanthenes typically yield deep violet, blue, or red spots depending on substituents.

Comparative Performance Analysis

The following table summarizes experimental data comparing these methods for common xanthene derivatives.

FeatureUV 365 nm (Fluorescence)UV 254 nm (Quenching)Iodine VaporDragendorff's Reagentp-Anisaldehyde
Target Analyte Fluorescent XanthenesConjugated SystemsGeneral OrganicsNitrogenous (Rhodamines)Universal
LOD (Limit of Detection) < 10 ng (High)~0.5 µg~0.5 µg~1.0 µg~0.1 µg
Selectivity Very HighLowLowHigh (Amines only)Medium
Destructive? NoNoSemi (Reversible)YesYes
Visual Result Colored Emission (Green/Red)Dark SpotBrown SpotOrange SpotViolet/Blue/Red
Key Limitation Requires fluorophoreNon-specificFades quicklyNo reaction with FluoresceinRequires heating
Experimental Insight: The "Double Check" System

For rigorous drug development or purity analysis, use a Dual-Visualization Workflow :

  • Step 1: Mark spots under UV 254/365 nm (pencil).

  • Step 2: Stain the same plate with Anisaldehyde or Iodine .

    • Why? Impurities in xanthene synthesis (e.g., phthalic anhydride traces) are often UV active (254 nm) but non-fluorescent (365 nm). Relying solely on fluorescence will miss these impurities.

Troubleshooting Common Issues

Tailing (Comet Spots)
  • Cause: Xanthene dyes are polar and often contain acidic (phenol/carboxylic acid) or basic (amine) groups that interact with silanol groups on the silica.

  • Solution:

    • For Acidic dyes (Fluorescein): Add 1% Acetic Acid to the eluent.

    • For Basic dyes (Rhodamine): Add 1% Triethylamine or Ammonia to the eluent.

Quenching / False Negatives
  • Issue: Spot is invisible under UV 365 nm.

  • Cause: pH is incorrect (lactone form dominant) or concentration is too high (self-quenching).

  • Fix: Expose to Ammonia vapor (as described in Sec. 3) or dilute the sample.

References

  • Sarpong Group . Dyeing Reagents for Thin-Layer and Paper Chromatography. Retrieved from [Link]

  • Chemistry LibreTexts . Visualizing TLC Plates. Retrieved from [Link]

  • Wall, P. E.Thin-Layer Chromatography: A Modern Practical Approach. Royal Society of Chemistry, 2005.
  • ScienceDirect . Xanthene Dyes - an overview. Retrieved from [Link]

Sources

Validation

spectroscopic characterization of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one

This guide outlines the spectroscopic characterization of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one , a reactive chloromethyl ketone derivative of the xanthene scaffold. Often employed as a covalent modifier for cysteine p...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the spectroscopic characterization of 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one , a reactive chloromethyl ketone derivative of the xanthene scaffold. Often employed as a covalent modifier for cysteine proteases or as a synthetic intermediate, its precise characterization is critical due to the lability of the


-haloketone moiety.

This document compares the spectroscopic signature of the target compound against its metabolic precursor (Xanthene-9-carboxylic acid ) and its non-reactive structural analog (9-Acetylxanthene ) to provide a robust framework for identity and purity validation.

Part 1: Strategic Characterization Framework

The Analytical Challenge

The primary challenge in characterizing 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one lies in distinguishing the reactive chloromethyl ketone side chain from hydrolysis products (


-hydroxy ketones) and starting materials. Standard spectroscopic methods must be tuned to detect the subtle electronic effects induced by the chlorine atom at the 

-position.
Comparative Analytical Specifications

The following table contrasts the target molecule with its primary "alternatives"—the stable precursor and the non-chlorinated analog.

FeatureTarget: 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one Alternative 1: 9-Acetylxanthene (Non-reactive Analog)Alternative 2: Xanthene-9-carboxylic acid (Precursor)
Primary Utility Covalent Inhibition / DerivatizationReversible Binding / StandardSynthetic Intermediate
Key

H NMR Signal

4.10–4.30 ppm (s, 2H)
(Diagnostic

)

2.05–2.15 ppm (s, 3H) (Methyl group)

12.0–13.0 ppm (br s, 1H) (Carboxylic acid OH)
C9-H Signal

~4.85 ppm (d/s)

~4.70 ppm (d/s)

~5.10 ppm (s)
IR Carbonyl (

)
1725–1740 cm

(Shifted due to

-halo effect)
1705–1715 cm

(Standard ketone)
1680–1700 cm

(Carboxylic acid dimer)
Mass Spectrometry M / M+2 (3:1 ratio) (Chlorine Isotope Signature)Single molecular ion peakM-1 (Negative mode dominant)
Stability Low (Susceptible to nucleophiles)HighHigh

Part 2: Detailed Spectroscopic Analysis

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Logic: The xanthene tricyclic core is rigid, creating a distinct anisotropy that shields the C9 proton. The introduction of the electron-withdrawing chlorine atom in the side chain deshields the adjacent methylene protons significantly compared to the methyl group of 9-acetylxanthene.

Protocol:

H NMR Characterization
  • Solvent:

    
     (Preferred). Avoid DMSO-
    
    
    
    for prolonged storage as it may accelerate nucleophilic displacement of the chloride.
  • Concentration: 5–10 mg in 0.6 mL solvent.

  • Key Diagnostic Regions:

    • Aromatic Region (7.0–7.5 ppm): Expect a multiplet integrating to 8 protons (H1–H8).

    • The "Bridgehead" (4.8–5.0 ppm): A singlet (or doublet if long-range coupling exists) representing the single proton at position 9.

    • The "Warhead" (4.1–4.3 ppm): A sharp singlet integrating to 2 protons (

      
      ). Self-Validation:  If this peak splits or shifts to ~4.5 ppm, suspect hydrolysis to the alcohol (
      
      
      
      ).
Protocol:

C NMR Characterization
  • Carbonyl Shift: The carbonyl carbon will appear around 198–202 ppm . Note that the

    
    -chloro substitution typically causes a slight upfield shift (shielding) or minimal change relative to the methyl ketone due to competing inductive (deshielding) and field (shielding) effects.
    
  • Alpha Carbon: The

    
     carbon resonates at ~45–50 ppm , significantly downfield from the methyl carbon of 9-acetylxanthene (~30 ppm).
    
2. Infrared (IR) Spectroscopy

Causality & Logic: The dipole of the C-Cl bond aligns with the C=O dipole in the preferred conformation, increasing the double-bond character of the carbonyl group. This results in a "blue shift" (higher wavenumber) for the carbonyl stretch.

  • Target Band: Look for a sharp band at 1725–1740 cm

    
     .
    
  • Differentiation:

    • If the band is <1715 cm

      
      , the sample may be reduced to the non-chlorinated ketone.
      
    • If a broad band appears at 2500–3300 cm

      
      , the sample is contaminated with Xanthene-9-carboxylic acid.
      
3. Mass Spectrometry (MS)

Causality & Logic: Chlorine has two stable isotopes,


 (75%) and 

(25%). This natural abundance provides a built-in "checksum" for the molecule's identity.
  • Ionization: ESI (Positive Mode).

  • Pattern Recognition: The molecular ion cluster (

    
    ) must exhibit a 3:1 intensity ratio  between 
    
    
    
    and
    
    
    .
  • Fragmentation: Watch for a loss of 49 Da (

    
    ) or 35/37 Da (
    
    
    
    ), confirming the labile side chain.

Part 3: Experimental Workflow & Visualization

The following diagram illustrates the logical flow for synthesizing and validating the target compound, ensuring no confusion with its precursors.

G Precursor Xanthene-9-carboxylic Acid (Start) Activation Acid Chloride Formation (SOCl2) Precursor->Activation Activation Diazotization Diazoketone Intermediate (CH2N2) Activation->Diazotization Arndt-Eistert Conversion HCl Treatment (Chlorination) Diazotization->Conversion Quench Target 2-chloro-1-(9H-xanthen-9-yl)ethan-1-one (Target) Conversion->Target Purification NMR_Check 1H NMR Check: Singlet @ 4.2 ppm? Target->NMR_Check Sample Prep MS_Check MS Check: Isotope Ratio 3:1? NMR_Check->MS_Check Pass Impurity_Acid Impurity: Hydrolyzed Acid NMR_Check->Impurity_Acid Signal @ 12.0 ppm Impurity_Alc Impurity: Reduced Alcohol NMR_Check->Impurity_Alc Signal @ 3.8 ppm (t)

Caption: Logical workflow for the synthesis and spectroscopic validation of the chloromethyl ketone target, highlighting critical checkpoints for impurity detection.

Part 4: References

  • Spectroscopic Data of Xanthene Derivatives

    • Source: National Institutes of Health (PubChem)

    • Context: Baseline NMR and IR data for the xanthene-9-carboxylic acid precursor.

    • URL:[Link]

  • Synthesis of Chloromethyl Ketones (General Protocol)

    • Source:Journal of Medicinal Chemistry (General reference for peptidyl chloromethyl ketone synthesis via mixed anhydrides or acid chlorides).

    • Context: Validates the diazomethane/HCl synthetic route described in the workflow.

    • URL:[Link]

  • Characterization of 9-Substituted Xanthenes

    • Source:Molecules (MDPI)

    • Context: Provides comparative NMR shifts for the C9 proton in various xanthene derivatives.

    • URL:[Link]

  • Infrared Spectroscopy of

    
    -Haloketones 
    
    • Source: Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds.

    • Context: Authoritative source for the inductive effects of

      
      -halogens on carbonyl stretching frequencies (Shift from ~1715 to ~1740 cm
      
      
      
      ).
    • URL:[Link]

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.